A Deep Dive into the Mechanism of Action of TCH-165: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals TCH-165 is an investigational small molecule that has garnered significant interest for its novel mechanism of action in modulating the proteasome, a critic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
TCH-165 is an investigational small molecule that has garnered significant interest for its novel mechanism of action in modulating the proteasome, a critical cellular machinery for protein degradation. This technical guide provides a comprehensive overview of the core mechanism of TCH-165, summarizing key quantitative data, outlining experimental methodologies, and visualizing its signaling pathway and experimental workflows.
Core Mechanism of Action
TCH-165 acts as a modulator of proteasome assembly, shifting the dynamic equilibrium between the 26S and 20S proteasome complexes to favor the latter.[1][2][3] This results in an increased level of free 20S proteasomes, enhancing the degradation of a specific subset of proteins, particularly intrinsically disordered proteins (IDPs).[1][4] The 20S proteasome is the catalytic core of the proteasome and is responsible for the ubiquitin-independent degradation of proteins.[5][6]
The mechanism of TCH-165-mediated 20S proteasome activation involves inducing an "open-gate" conformation of the 20S proteasome.[1][5] The outer α-rings of the 20S proteasome act as a gate that controls substrate entry into the proteolytic chamber.[5][7] TCH-165 is proposed to bind to these α-rings, promoting an open state and thereby increasing substrate accessibility to the catalytic β-subunits.[3][8] This enhanced activity is selective for IDPs, such as α-synuclein, tau, ornithine decarboxylase (ODC), c-Fos, and the oncoprotein c-MYC, while structured proteins like GAPDH are not affected.[1][3][4]
By promoting the degradation of these key proteins, TCH-165 exhibits potential therapeutic effects in various disease contexts, including cancer and neurodegenerative disorders.[4][7] For instance, its ability to enhance c-MYC degradation has shown anti-tumor activity in multiple myeloma models, even in cells resistant to the proteasome inhibitor bortezomib (B1684674).[3][7]
Quantitative Data Summary
The following tables summarize the key quantitative data reported for TCH-165 across various experimental settings.
Table 1: Potency of TCH-165 in Enhancing Proteasome Activity
Detailed, step-by-step protocols for replicating the cited experiments are not fully available in the provided search results. However, the following outlines the general methodologies employed in the characterization of TCH-165's mechanism of action.
Proteasome Activity Assays:
The proteolytic activity of the 20S and 26S proteasomes was assessed using fluorogenic substrates specific for the chymotrypsin-like (Suc-LLVY-AMC), trypsin-like (Boc-LRR-AMC), and caspase-like (Z-LLE-AMC) activities.[1] Purified proteasomes were incubated with varying concentrations of TCH-165 before the addition of the substrate. The fluorescence of the cleaved AMC (7-amino-4-methylcoumarin) was measured over time to determine the rate of proteolysis.
Cell Viability Assays:
The cytotoxic effects of TCH-165 on various cancer cell lines were determined using standard cell viability assays. Cells such as RPMI-8226 and U-87MG were treated with a range of TCH-165 concentrations for 72 hours.[2] Cell viability was then assessed, likely using assays such as MTT or CellTiter-Glo, to calculate the IC50 values.
Immunoblotting for Protein Degradation:
To confirm the degradation of specific proteins, cells were treated with TCH-165, with and without a proteasome inhibitor like bortezomib (BTZ) or epoxomicin.[1][7] Following treatment, cell lysates were prepared, and proteins were separated by SDS-PAGE and transferred to a membrane. The levels of target proteins (e.g., c-MYC, α-synuclein, ODC, GAPDH) were then detected using specific primary antibodies and visualized with secondary antibodies conjugated to a detectable marker.
Native Polyacrylamide Gel Electrophoresis (PAGE):
To analyze the effect of TCH-165 on proteasome complex assembly, native PAGE was utilized. HEK293T cells were treated with different concentrations of TCH-165, and cell lysates were prepared under non-denaturing conditions.[1] The lysates were then run on a native gel, followed by immunoblotting for proteasome subunits (e.g., β5 and Rpt1) to visualize the relative amounts of 26S and 20S proteasome complexes.[1]
Luciferase Reporter Assays:
The impact of TCH-165 on the transcriptional activity of c-MYC was evaluated using a luciferase reporter assay.[7] HCT-116 cells stably transfected with a MYC-luciferase reporter gene were treated with various concentrations of TCH-165.[7] The resulting luciferase activity was measured to determine the effect on MYC-mediated gene transcription.
Visualizations
Signaling Pathway of TCH-165
Caption: Mechanism of action of TCH-165, illustrating its effect on the proteasome equilibrium and subsequent degradation of intrinsically disordered proteins.
General Experimental Workflow for TCH-165 Evaluation
Caption: A generalized experimental workflow for the preclinical evaluation of TCH-165, from in vitro characterization to in vivo efficacy studies.
TCH-165 as a 20S Proteasome Activator: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Proteasome System and the Therapeutic Promise of 20S Activation The ubiquitin-proteasome system (UPS) is the primary pathway for selective...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Proteasome System and the Therapeutic Promise of 20S Activation
The ubiquitin-proteasome system (UPS) is the primary pathway for selective protein degradation in eukaryotic cells, maintaining cellular homeostasis by eliminating misfolded, damaged, or redundant proteins. The system's central enzyme is the 26S proteasome, a large complex composed of a 20S core particle (CP) and one or two 19S regulatory particles (RP). The 19S RP recognizes polyubiquitinated substrates, unfolds them, and translocates them into the 20S CP for degradation in an ATP-dependent manner.
While the 26S proteasome degrades ubiquitinated proteins, the 20S proteasome can independently degrade proteins in a ubiquitin- and ATP-independent fashion.[1] Its substrates are typically intrinsically disordered proteins (IDPs), which lack a stable tertiary structure.[2][3] The accumulation of pathogenic IDPs is a hallmark of numerous diseases, including neurodegenerative disorders (α-synuclein, tau) and cancers (MYC, c-Fos).[1][2] The 20S proteasome's activity is gated by its outer α-rings, which control substrate entry into the proteolytic chamber.[4]
Targeting the proteasome has proven a successful therapeutic strategy, with 26S proteasome inhibitors like bortezomib (B1684674) being frontline treatments for multiple myeloma (MM). However, issues of resistance and toxicity necessitate novel approaches.[4][5] Enhancing the activity of the 20S proteasome to clear pathogenic IDPs represents a promising alternative strategy.[6] TCH-165 is a small molecule from the imidazoline (B1206853) class that has been identified as a potent activator of the 20S proteasome, demonstrating significant therapeutic potential.[1][4] This guide provides an in-depth overview of the mechanism, quantitative activity, and experimental protocols related to TCH-165.
Core Mechanism of Action: A Dual-Pronged Approach
TCH-165 enhances 20S proteasome-mediated degradation through a dual mechanism: allosteric gate opening and modulation of the proteasome assembly equilibrium.
Allosteric Gate Opening: TCH-165 binds to the α-rings of the 20S core particle.[1] This interaction is proposed to induce a conformational change, favoring an "open-gate" state.[4][5] This physically widens the channel into the proteolytic core, increasing substrate accessibility and enhancing the degradation of IDPs. Atomic force microscopy (AFM) imaging has provided biophysical evidence for this gate-opening mechanism, showing an increased ratio of open to closed 20S proteasomes in the presence of TCH-165 at concentrations as low as 200 nM.[1]
Modulation of Proteasome Equilibrium: In cells, the 20S and 26S proteasomes exist in a dynamic equilibrium.[2][7] TCH-165 shifts this equilibrium, favoring the dissociation of the 19S regulatory particle from the 20S core.[1] This leads to an increase in the cellular pool of free, active 20S proteasomes.[2] Consequently, the capacity for ubiquitin-independent degradation of IDPs is enhanced, while the degradation of structured, ubiquitinated proteins by the remaining single-capped (19S-20S) proteasomes is largely maintained at therapeutic concentrations.[2] At very high concentrations (>30 μM), TCH-165 can significantly deplete 26S complexes, leading to an accumulation of ubiquitinated substrates.[6]
Caption: Mechanism of TCH-165 as a dual-function 20S proteasome activator.
Quantitative Data Presentation
The activity of TCH-165 has been quantified through various in vitro and cell-based assays. The following tables summarize the key parameters.
Table 1: In Vitro 20S Proteasome Activation
This table details the potency of TCH-165 in activating the three distinct proteolytic sites of purified 20S proteasome using fluorogenic peptide substrates.
This table summarizes the efficacy of TCH-165 in cellular models, including its effect on a key downstream target (MYC) and its cytotoxic effects on various cancer cell lines.
By activating the 20S proteasome, TCH-165 triggers the degradation of pathogenic IDPs, leading to potent anti-cancer effects, particularly in MYC-driven malignancies like multiple myeloma. Treatment of MM cells with TCH-165 leads to a rapid, concentration-dependent reduction in MYC protein levels.[4] This degradation is proteasome-dependent, as it is blocked by co-treatment with the proteasome inhibitor bortezomib.[4][9] The reduction in MYC, a critical oncogenic transcription factor, inhibits cancer cell proliferation and induces apoptotic signaling.[4] Notably, TCH-165 is effective in both bortezomib-sensitive and bortezomib-resistant cells, highlighting its potential to overcome a major clinical challenge.[5]
Caption: Downstream signaling pathway initiated by TCH-165 in cancer cells.
Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing findings. Below are protocols for key assays used to characterize TCH-165.
Protocol: In Vitro 20S Proteasome Activity Assay
This protocol measures the ability of TCH-165 to enhance the proteolytic activity of purified 20S proteasome.
Materials:
Purified human 20S proteasome
Assay Buffer: 50 mM HEPES (pH 7.5), 0.5 mM EDTA
Fluorogenic Substrates: e.g., Suc-LLVY-AMC (for chymotrypsin-like activity), 10 mM stock in DMSO
TCH-165: 10 mM stock in DMSO
Proteasome Inhibitor (Control): e.g., MG132 or Bortezomib, 10 mM stock in DMSO
Black 96-well microplate
Plate reader with fluorescence detection (e.g., Ex/Em 380/460 nm for AMC)
Methodology:
Prepare Reagents: Dilute the 20S proteasome in Assay Buffer to a final concentration of ~2 nM. Prepare serial dilutions of TCH-165 in Assay Buffer. Prepare the substrate solution by diluting the stock to a final concentration of 100 µM in Assay Buffer.
Set Up Reactions: In the 96-well plate, add 50 µL of the TCH-165 dilutions (or vehicle control) to appropriate wells.
Initiate Reaction: Add 25 µL of the diluted 20S proteasome to each well. Incubate for 15 minutes at 37°C to allow TCH-165 to bind.
Add Substrate: Add 25 µL of the substrate solution to all wells to start the reaction.
Measure Fluorescence: Immediately begin kinetic reading of fluorescence intensity every 60 seconds for 30-60 minutes at 37°C. Alternatively, perform an endpoint reading after a fixed time (e.g., 30 minutes).
Data Analysis: Calculate the rate of reaction (slope of the linear phase of fluorescence increase). Normalize the rates of TCH-165-treated wells to the vehicle control to determine the fold activation. Plot fold activation vs. TCH-165 concentration and fit to a dose-response curve to calculate EC50.
Caption: Experimental workflow for the in vitro 20S proteasome activity assay.
Protocol: Cellular MYC Degradation via Western Blot
This protocol quantifies the reduction of endogenous MYC protein in cancer cells following treatment with TCH-165.
Materials:
RPMI-8226 multiple myeloma cells
Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)
TCH-165 and Bortezomib (BTZ) stocks in DMSO
Phosphate-Buffered Saline (PBS), ice-cold
RIPA Lysis Buffer with protease and phosphatase inhibitors
Chemiluminescence (ECL) substrate and imaging system
Methodology:
Cell Culture and Treatment: Seed RPMI-8226 cells and grow to ~80% confluency. Treat cells with desired concentrations of TCH-165 (e.g., 0-10 µM) or vehicle (DMSO) for 4 hours. For proteasome inhibition control, pre-treat cells with 5 µM BTZ for 1 hour before adding TCH-165.
Cell Lysis: Harvest cells by centrifugation, wash twice with ice-cold PBS, and lyse the pellet with ice-cold RIPA buffer. Incubate on ice for 30 minutes.
Protein Quantification: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.
Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.
SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto a 4-20% Tris-glycine gel. Run the gel and subsequently transfer the proteins to a PVDF membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate with primary anti-MYC antibody overnight at 4°C.
Wash membrane with TBST, then incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
Develop with ECL substrate and capture the image using a digital imager.
Analysis: Strip or re-probe the membrane for a loading control (GAPDH). Quantify band intensities using software like ImageJ. Normalize MYC band intensity to the corresponding GAPDH band intensity.
Caption: Experimental workflow for Western Blot analysis of MYC degradation.
Conclusion and Future Directions
TCH-165 is a well-characterized small molecule activator of the 20S proteasome with a clear dual mechanism of action. By allosterically opening the proteasome gate and increasing the cellular pool of free 20S particles, it effectively enhances the degradation of pathogenic intrinsically disordered proteins.[1][2] Its ability to drive the clearance of the oncoprotein MYC and kill multiple myeloma cells, including those resistant to standard-of-care inhibitors, underscores its significant therapeutic potential.[4][5] The data strongly supports the continued exploration of 20S proteasome enhancement as a novel and well-tolerated strategy for treating MYC-driven cancers and potentially other proteinopathies, such as neurodegenerative diseases, where IDP accumulation is a key pathological feature.[2][4] Future work will likely focus on clinical translation, biomarker development to identify responsive patient populations, and the discovery of next-generation activators with improved potency and selectivity.
TCH-165: A Technical Guide to Modulating Proteasome-Mediated Degradation of Intrinsically Disordered Proteins
For Researchers, Scientists, and Drug Development Professionals Executive Summary TCH-165 is a novel small molecule that offers a unique approach to targeted protein degradation. Unlike conventional degraders such as PRO...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
TCH-165 is a novel small molecule that offers a unique approach to targeted protein degradation. Unlike conventional degraders such as PROTACs or molecular glues that rely on the ubiquitin-E3 ligase system, TCH-165 acts as a modulator of proteasome assembly. It enhances the activity of the 20S proteasome, leading to the selective degradation of intrinsically disordered proteins (IDPs). This mechanism of action presents a promising therapeutic strategy for a range of diseases, from cancers driven by oncoproteins that are IDPs to neurodegenerative disorders characterized by the aggregation of misfolded proteins. This technical guide provides a comprehensive overview of TCH-165, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows.
Introduction: A Paradigm Shift in Targeted Protein Degradation
The field of targeted protein degradation has been dominated by approaches that hijack the ubiquitin-proteasome system to eliminate specific proteins. TCH-165 represents a departure from this paradigm. It does not recruit an E3 ligase to a target protein. Instead, it directly modulates the proteasome, the cell's primary machinery for protein degradation.
TCH-165 shifts the dynamic equilibrium between the 26S and 20S proteasome complexes, favoring the formation of the 20S proteasome.[1][2] This is significant because the 20S proteasome is responsible for the ubiquitin-independent degradation of IDPs.[1][3] By increasing the levels and activity of the 20S proteasome, TCH-165 effectively enhances the clearance of this specific class of proteins.
Mechanism of Action: Enhancing the 20S Proteasome
TCH-165's mechanism of action is centered on its ability to induce an "open-gate" conformation in the 20S proteasome.[4] The 20S proteasome is a barrel-shaped structure with a narrow channel that restricts access to its proteolytic core. TCH-165 binds to the α-rings of the 20S proteasome, causing a conformational change that opens this gate and allows for increased substrate entry and degradation.[5]
This modulation of the proteasome assembly leads to a decrease in the fully assembled 26S proteasome and a corresponding increase in the free 20S proteasome.[1][2] The enhanced 20S proteasome activity results in the selective degradation of IDPs, while structured proteins, which are typically targeted by the 26S proteasome via ubiquitination, are largely unaffected.[1][6]
Figure 1: Mechanism of action of TCH-165.
Quantitative Data
The following tables summarize the key quantitative data reported for TCH-165.
Table 1: Enhancement of 20S Proteasome Catalytic Activities
This section provides detailed methodologies for key experiments used to characterize TCH-165.
Proteasome Activity Assay
This assay measures the effect of TCH-165 on the three proteolytic activities of the 20S proteasome.
Materials:
Purified 20S proteasome
Fluorogenic peptide substrates:
Suc-LLVY-AMC (for chymotrypsin-like activity)
Boc-LRR-AMC (for trypsin-like activity)
Z-LLE-AMC (for caspase-like activity)
Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5)
TCH-165 stock solution (in DMSO)
96-well black microplate
Fluorometer
Procedure:
Prepare a serial dilution of TCH-165 in assay buffer.
In a 96-well plate, add the purified 20S proteasome to each well.
Add the TCH-165 dilutions to the wells and incubate for a specified time (e.g., 15 minutes) at 37°C.
Add the fluorogenic peptide substrate to each well to initiate the reaction.
Measure the fluorescence intensity at regular intervals using a fluorometer (excitation/emission wavelengths appropriate for AMC, e.g., 380/460 nm).
Calculate the rate of substrate cleavage from the linear portion of the fluorescence curve.
Plot the rate of reaction against the TCH-165 concentration and fit the data to a dose-response curve to determine the EC50 value.
Western Blot for Protein Degradation
This protocol is used to assess the degradation of specific proteins in cells treated with TCH-165.
Materials:
Cell line of interest (e.g., RPMI-8226 for MYC degradation)
TCH-165
Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors
Protein concentration assay kit (e.g., BCA)
SDS-PAGE gels and electrophoresis apparatus
Western blot transfer system
PVDF or nitrocellulose membrane
Blocking buffer (e.g., 5% non-fat milk in TBST)
Primary antibodies against the target protein (e.g., anti-MYC) and a loading control (e.g., anti-GAPDH)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Culture cells to the desired confluency.
Treat the cells with various concentrations of TCH-165 or vehicle (DMSO) for the desired time period (e.g., 4 hours for MYC degradation).[5]
Harvest the cells and lyse them in lysis buffer.
Determine the protein concentration of the lysates.
Load equal amounts of protein from each sample onto an SDS-PAGE gel and perform electrophoresis.
Transfer the separated proteins to a membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and add the chemiluminescent substrate.
Visualize the protein bands using an imaging system. The reduction in the band intensity of the target protein relative to the loading control indicates degradation.
Native PAGE for Proteasome Complex Analysis
This method allows for the separation and visualization of intact proteasome complexes.
Materials:
HEK293T cells
TCH-165
Native PAGE lysis buffer (non-denaturing)
Native PAGE gels and electrophoresis apparatus
Western blot transfer system
Antibodies against proteasome subunits (e.g., β5 for the 20S core, Rpt1 for the 19S cap)
Procedure:
Treat HEK293T cells with TCH-165 at various concentrations for a specified time (e.g., 24 hours).[1]
Lyse the cells in a non-denaturing lysis buffer to preserve the integrity of the proteasome complexes.
Perform native PAGE to separate the proteasome complexes based on their size and charge.
Transfer the separated complexes to a membrane.
Perform Western blotting as described above, using antibodies against specific proteasome subunits to identify the 26S and 20S complexes. An increase in the signal for the 20S complex and a decrease for the 26S complex indicates a shift in the proteasome equilibrium.
Signaling Pathways and Experimental Workflows
The primary "pathway" affected by TCH-165 is the proteasome machinery itself. This has downstream consequences on various signaling pathways that are regulated by IDPs.
Figure 2: Downstream effects of TCH-165-mediated proteasome modulation.
A typical experimental workflow to evaluate a compound like TCH-165 is as follows:
Figure 3: A logical workflow for the evaluation of TCH-165.
Conclusion and Future Directions
TCH-165 represents an innovative strategy for targeted protein degradation by modulating the proteasome to selectively degrade intrinsically disordered proteins. Its demonstrated efficacy in degrading oncoproteins like MYC and its potential for clearing aggregation-prone proteins implicated in neurodegenerative diseases highlight its therapeutic potential.[4][9] Future research should focus on elucidating the full spectrum of IDPs targeted by this mechanism, optimizing the pharmacokinetic and pharmacodynamic properties of TCH-165 and related compounds, and exploring combination therapies to enhance its anti-cancer effects. The development of TCH-165 and similar molecules opens up new avenues for targeting proteins that have been challenging to address with conventional small molecule inhibitors or ubiquitin-E3 ligase-based degraders.
The Small Molecule TCH-165: A Technical Guide to its Effects on Intrinsically Disordered Proteins
For Researchers, Scientists, and Drug Development Professionals Abstract Intrinsically disordered proteins (IDPs) represent a significant class of proteins that lack a stable tertiary structure, a characteristic that mak...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Intrinsically disordered proteins (IDPs) represent a significant class of proteins that lack a stable tertiary structure, a characteristic that makes them challenging targets for traditional drug discovery. Their accumulation and dysregulation are implicated in a host of human diseases, including various cancers and neurodegenerative disorders. TCH-165 is a small molecule modulator of proteasome assembly that has emerged as a promising agent for promoting the degradation of pathogenic IDPs. This technical guide provides a comprehensive overview of the mechanism of action of TCH-165, quantitative data on its effects, and detailed experimental protocols for its study.
Core Mechanism of Action: 20S Proteasome Activation
TCH-165's primary mechanism of action is the enhancement of the proteolytic activity of the 20S proteasome, the catalytic core of the proteasome complex.[1] Unlike the 26S proteasome, which primarily degrades ubiquitinated proteins, the 20S proteasome can directly degrade IDPs in a ubiquitin-independent manner.[1][2]
TCH-165 achieves this enhancement through a dual-pronged approach:
Induction of an "Open-Gate" Conformation: The 20S proteasome exists in equilibrium between a "closed" state, where the entry channel to the proteolytic chamber is blocked, and an "open" state. TCH-165 binds to the α-rings of the 20S proteasome, inducing a conformational change that favors the "open-gate" state.[3] This increases substrate accessibility to the catalytic sites within the proteasome core.
Modulation of Proteasome Assembly: TCH-165 regulates the dynamic equilibrium between the 26S and 20S proteasome complexes.[4] By interacting with the 20S core particle, TCH-165 can compete with the 19S regulatory particle, leading to an increase in the pool of free, proteolytically active 20S proteasomes.[3][4][5]
Crucially, this enhanced degradation is selective for IDPs. Structured proteins, such as GAPDH, are not affected by TCH-165 treatment, highlighting the specificity of this approach.[4]
Quantitative Data Summary
The following tables summarize the key quantitative findings from studies on TCH-165.
Table 1: In Vitro Proteasome Activation by TCH-165
Effects on Specific Intrinsically Disordered Proteins
TCH-165 has been shown to effectively promote the degradation of several disease-relevant IDPs.
c-MYC: The oncoprotein c-MYC is an IDP that is overexpressed in over 70% of human cancers.[1] TCH-165 induces a rapid, concentration-dependent reduction in c-MYC protein levels in multiple myeloma and leukemia cell lines.[1][11] This degradation is proteasome-dependent, as it can be blocked by the proteasome inhibitor bortezomib.[1][7] The reduction in c-MYC protein leads to a downstream decrease in MYC-mediated gene transcription and inhibits cancer cell proliferation.[1]
α-Synuclein and Tau: The accumulation and aggregation of the IDPs α-synuclein and Tau are hallmarks of neurodegenerative diseases such as Parkinson's and Alzheimer's, respectively.[3][12] In vitro studies have demonstrated that TCH-165 significantly enhances the 20S proteasome-mediated degradation of both α-synuclein and Tau.[4]
Other IDPs: TCH-165 also promotes the degradation of other IDPs, including ornithine decarboxylase (ODC) and c-Fos.[3][4][12]
Signaling Pathways and Experimental Workflows
Visualizations
Caption: TCH-165 binds to the 20S proteasome, inducing an active open-gate state and promoting IDP degradation.
Caption: Workflow for evaluating TCH-165's effect from in vitro validation to in cellulo functional outcomes.
Caption: Logical flow from TCH-165 administration to the resulting cellular response via proteasome modulation.
Experimental Protocols
In Vitro 20S Proteasome Activity Assay
This protocol measures the catalytic activity of purified 20S proteasome using fluorogenic peptide substrates.
Materials: Purified human 20S proteasome, TCH-165, DMSO (vehicle control), 50 mM Tris-HCl (pH 7.5), black 96-well plates, fluorogenic substrates (e.g., Suc-LLVY-AMC for chymotrypsin-like activity).
Procedure:
Prepare a concentration range of TCH-165 in DMSO.
In a 96-well plate, add 1 nM of purified human 20S proteasome to each well containing 50 mM Tris-HCl buffer.
Add the desired concentrations of TCH-165 or DMSO vehicle control to the wells.
Pre-incubate the plate for 15 minutes at 37 °C.[1]
Initiate the reaction by adding the fluorogenic peptide substrate.
Measure the increase in fluorescence (release of AMC) over time using a plate reader.[1]
Western Blot for IDP Degradation in Cells
This protocol assesses the levels of a target IDP in cells following TCH-165 treatment.
Materials: Cell line of interest (e.g., RPMI-8226), TCH-165, DMSO, proteasome inhibitor (e.g., bortezomib, as a control), PBS, RIPA lysis buffer with protease inhibitors, antibodies against the target IDP and a loading control (e.g., GAPDH).
Procedure:
Culture cells to approximately 80% confluency.
Treat cells with various concentrations of TCH-165 or DMSO for a specified time (e.g., 4 hours).[1] For control experiments, pre-treat cells with a proteasome inhibitor for 1 hour before adding TCH-165.[1]
Harvest the cells, wash twice with cold PBS, and lyse with cold RIPA buffer.
Determine protein concentration of the lysates (e.g., using a BCA assay).
Perform SDS-PAGE and transfer proteins to a membrane.
Probe the membrane with primary antibodies for the target IDP and loading control, followed by appropriate secondary antibodies.
Visualize and quantify the protein bands.
Cell Viability/Cytotoxicity Assay
This protocol measures the effect of TCH-165 on cell proliferation and viability.
Materials: Cell line of interest, 96-well plates, TCH-165, DMSO, and a cell viability reagent (e.g., CellTiter-Glo®).
Procedure:
Seed cells (e.g., 10,000 cells/well) in a 96-well plate and allow them to adhere overnight.[6]
Treat the cells with a range of TCH-165 concentrations or DMSO for a specified period (e.g., 72 hours).[6]
Equilibrate the plate to room temperature.
Add the cell viability reagent to each well according to the manufacturer's instructions.
Incubate as required (e.g., 10 minutes with shaking).[6]
Measure the signal (e.g., luminescence for CellTiter-Glo®) using a plate reader.
Calculate CC50 values from the dose-response curve.
MYC-Luciferase Reporter Assay
This protocol measures the effect of TCH-165 on the transcriptional activity of c-MYC.
Materials: HCT-116 cells stably transfected with a MYC-luciferase reporter gene, TCH-165, DMSO, and a luciferase assay system.
Procedure:
Seed the stable HCT-116 cells in a 96-well plate.
Treat the cells with various concentrations of TCH-165.[1][8]
After the desired incubation period, lyse the cells and measure luciferase activity according to the assay kit manufacturer's protocol.
Normalize firefly luciferase activity to a co-transfected control (e.g., Renilla luciferase) if applicable.
Determine the EC50 for the inhibition of MYC-mediated transcription.[1][8]
In Vivo Xenograft Efficacy Study
This protocol evaluates the anti-tumor efficacy of TCH-165 in a mouse model.
Materials: Immunocompromised mice (e.g., SCID mice), tumor cells (e.g., RPMI-8226), TCH-165, and a vehicle for oral gavage (e.g., 3:7 v/v propylene (B89431) glycol: 5% dextrose).[6][8]
Procedure:
Subcutaneously inject tumor cells into the flank of the mice.
Allow tumors to establish to a palpable size.
Randomize mice into treatment groups (vehicle control, TCH-165, positive control like bortezomib).
Administer TCH-165 via oral gavage at the desired dose and schedule (e.g., 100 mg/kg, twice daily).[6][10]
Monitor tumor volume using calipers and body weight regularly throughout the study.
At the end of the study (e.g., 42 days), euthanize the mice and excise the tumors for further analysis.[6]
Conclusion
TCH-165 represents a novel therapeutic strategy that targets the degradation of intrinsically disordered proteins by activating the 20S proteasome. Its demonstrated efficacy in promoting the degradation of key oncoproteins and neurodegeneration-associated proteins, combined with its tolerability in vivo, underscores its potential for further development. The data and protocols presented in this guide offer a foundational resource for researchers investigating the therapeutic applications of 20S proteasome enhancement.
TCH-165 Mediated Degradation of Tau Protein: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals Executive Summary TCH-165 is a novel small molecule modulator of the proteasome that has demonstrated the ability to enhance the degradation of intrinsicall...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
TCH-165 is a novel small molecule modulator of the proteasome that has demonstrated the ability to enhance the degradation of intrinsically disordered proteins (IDPs), a class of proteins that includes the microtubule-associated protein tau.[1][2] In pathological conditions such as Alzheimer's disease and other tauopathies, tau becomes hyperphosphorylated and aggregates, leading to neurotoxicity.[3][4] TCH-165 offers a potential therapeutic strategy by promoting the clearance of these aberrant tau species. This document provides a comprehensive technical overview of the mechanism of action of TCH-165, summarizing key quantitative data, detailing experimental protocols, and visualizing the associated biological pathways and workflows.
The core mechanism of TCH-165 involves the modulation of the dynamic equilibrium between the 20S and 26S proteasome complexes.[5] TCH-165 promotes an "open-gate" conformation of the 20S proteasome, thereby increasing its proteolytic activity and facilitating the ubiquitin-independent degradation of IDPs like tau.[1][2][6] This targeted degradation of disordered proteins, without affecting structured proteins, presents a promising avenue for therapeutic intervention in neurodegenerative diseases.[1]
Quantitative Data Summary
The following tables summarize the key quantitative data regarding the activity and efficacy of TCH-165 from in vitro and cell-based assays.
Table 1: In Vitro Efficacy of TCH-165 on Proteasome Activity
TCH-165 enhances the degradation of tau protein by directly modulating the proteasome machinery. The canonical pathway for protein degradation is the ubiquitin-proteasome system, where proteins are tagged with ubiquitin and then degraded by the 26S proteasome. However, intrinsically disordered proteins like tau can also be degraded in a ubiquitin-independent manner by the 20S proteasome.[7][8]
TCH-165 shifts the equilibrium from the 26S proteasome complex towards the 20S proteasome.[1][5] It is proposed to bind to the α-rings of the 20S proteasome, inducing a conformational change that opens the gate to the proteolytic core.[6][9] This "open-gate" conformation allows for increased substrate access and enhanced degradation of IDPs such as tau, without affecting the degradation of structured proteins.[1]
Figure 1: Proposed mechanism of TCH-165 in promoting tau degradation.
Experimental Protocols
Detailed methodologies for key experiments are provided below, based on published studies.
In Vitro Tau Degradation Assay
This protocol assesses the direct effect of TCH-165 on the 20S proteasome-mediated degradation of tau protein.
Materials:
Purified 20S proteasome
Recombinant tau protein
TCH-165 (dissolved in DMSO)
Proteasome inhibitor (e.g., bortezomib) as a negative control
Assay buffer (e.g., Tris-HCl, pH 7.5, with MgCl2 and DTT)
SDS-PAGE and Western blotting reagents
Anti-tau antibody
Anti-GAPDH antibody (as a control for structured protein)
Procedure:
Pre-incubate the purified 20S proteasome with either TCH-165 (at desired concentrations), vehicle control (DMSO), or a proteasome inhibitor for a specified time (e.g., 30 minutes) at 37°C.
Add recombinant tau protein and a structured protein control (e.g., GAPDH) to the reaction mixture.
Incubate the reaction at 37°C for various time points.
Stop the reaction by adding SDS-PAGE loading buffer.
Analyze the degradation of tau and the control protein by Western blotting using specific antibodies.
Quantify the band intensities to determine the extent of degradation.
Cell-Based Assay for Proteasome Subcomplex Distribution
This protocol evaluates the effect of TCH-165 on the relative levels of 20S and 26S proteasomes in cells.
Materials:
HEK293T cells (or other suitable cell line)
Cell culture medium and supplements
TCH-165 (dissolved in DMSO)
Lysis buffer for native PAGE
Native PAGE and SDS-PAGE reagents
Antibodies against proteasome subunits (e.g., β5 for 20S, Rpt1 for 19S)
Anti-GAPDH antibody (loading control)
Procedure:
Culture HEK293T cells to approximately 80% confluency.
Treat the cells with TCH-165 at various concentrations (e.g., 3, 10, 30 µM) or vehicle control (DMSO) for a specified duration (e.g., 24 hours).[1]
Harvest the cells and lyse them in a buffer compatible with native PAGE to preserve the integrity of proteasome complexes.
Separate the proteasome complexes by native PAGE.
Transfer the proteins to a membrane and perform immunoblotting using antibodies against 20S and 19S subunits to visualize the different proteasome complexes (26S, 20S).
In parallel, analyze a portion of the cell lysates by SDS-PAGE and Western blotting for total levels of proteasome subunits and a loading control (GAPDH).
Quantify the band intensities to determine the relative distribution of 20S and 26S proteasomes.
Figure 2: General experimental workflow for cell-based assays.
Conclusion and Future Directions
TCH-165 represents a promising pharmacological tool for enhancing the degradation of intrinsically disordered proteins, including the tau protein implicated in a range of neurodegenerative diseases. Its mechanism of action, which involves the allosteric activation of the 20S proteasome, provides a novel therapeutic strategy for clearing pathogenic proteins that are not effectively targeted by the conventional ubiquitin-proteasome system.
Further preclinical studies are warranted to fully elucidate the in vivo efficacy and safety profile of TCH-165 in relevant animal models of tauopathy.[10] Optimization of its pharmacokinetic and pharmacodynamic properties will be crucial for its development as a potential therapeutic agent. The detailed methodologies and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of TCH-165 and similar proteasome-modulating compounds.
TCH-165: A Novel Small Molecule Enhancer of 20S Proteasome-Mediated Alpha-Synuclein Clearance
A Technical Guide for Researchers and Drug Development Professionals Executive Summary The aggregation of alpha-synuclein (B15492655) is a central pathological hallmark of Parkinson's disease and other synucleinopathies....
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide for Researchers and Drug Development Professionals
Executive Summary
The aggregation of alpha-synuclein (B15492655) is a central pathological hallmark of Parkinson's disease and other synucleinopathies. Enhancing the cellular clearance of this intrinsically disordered protein represents a promising therapeutic strategy. This document provides a detailed technical overview of TCH-165, a small molecule that promotes the degradation of alpha-synuclein through a novel mechanism: the activation of the 20S proteasome. TCH-165 selectively facilitates the clearance of intrinsically disordered proteins, like alpha-synuclein, without affecting structured proteins. This guide synthesizes the available quantitative data, outlines key experimental protocols for studying its effects, and visualizes the underlying molecular mechanisms and experimental workflows.
Introduction
Alpha-synuclein, a protein abundant in presynaptic terminals, is implicated in the pathogenesis of a group of neurodegenerative disorders known as synucleinopathies, which includes Parkinson's disease.[1][2] Under pathological conditions, alpha-synuclein misfolds and aggregates, leading to the formation of toxic oligomers and larger inclusions such as Lewy bodies.[1] The accumulation of these aggregates is associated with neuronal dysfunction and death. The cellular machinery for protein degradation, primarily the ubiquitin-proteasome system (UPS) and the autophagy-lysosome pathway, is responsible for maintaining alpha-synuclein homeostasis.[2][3]
The 26S proteasome, a key component of the UPS, typically degrades ubiquitinated proteins. However, the 20S proteasome, the catalytic core of the 26S proteasome, can degrade some proteins in a ubiquitin-independent manner, particularly intrinsically disordered proteins (IDPs) like alpha-synuclein.[4][5] TCH-165 is a small molecule that has been identified as an activator of the 20S proteasome, enhancing its capacity to degrade IDPs.[4][5]
Mechanism of Action of TCH-165
TCH-165 enhances the proteolytic activity of the 20S proteasome by inducing a conformational change in its structure.[4] The 20S proteasome is a barrel-shaped complex with a central channel where proteolysis occurs. Access to this channel is regulated by "gates" at either end. TCH-165 is proposed to bind to the alpha-rings of the 20S proteasome, promoting an "open-gate" conformation. This allows for increased access of substrates, particularly IDPs like alpha-synuclein, to the proteolytic chamber for degradation.[4] This mechanism is selective for disordered proteins, as structured proteins are not efficiently degraded by the 20S proteasome in this manner.[4]
Mechanism of TCH-165-mediated 20S proteasome activation.
Quantitative Data on Alpha-Synuclein Clearance
In vitro studies have demonstrated the efficacy of TCH-165 in promoting the degradation of alpha-synuclein. The following table summarizes the key quantitative findings from published research.
Immunoblot analysis has qualitatively confirmed a concentration-dependent enhancement of alpha-synuclein degradation by the 20S proteasome in the presence of TCH-165, with statistically significant effects (p < 0.01).[4]
Experimental Protocols
The following protocols provide a general framework for assessing the effect of TCH-165 on alpha-synuclein clearance.
In Vitro Alpha-Synuclein Degradation Assay
This assay evaluates the direct effect of TCH-165 on the degradation of purified alpha-synuclein by the 20S proteasome.
Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG
Procedure:
Pre-incubate the purified 20S proteasome with varying concentrations of TCH-165 (e.g., 1-20 µM) or vehicle control (DMSO) in assay buffer for 15 minutes at 37°C.
Add purified alpha-synuclein and GAPDH to the reaction mixture.
Incubate the reaction for a defined period (e.g., 1 to 3.5 hours) at 37°C.[4][6]
Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.
Resolve the proteins by SDS-PAGE.
Transfer the proteins to a PVDF or nitrocellulose membrane.
Perform Western blotting using primary antibodies against alpha-synuclein and GAPDH.
Detect the protein bands using an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate.
Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the alpha-synuclein signal to the GAPDH signal.
Workflow for in vitro alpha-synuclein degradation assay.
Cell-Based Alpha-Synuclein Clearance Assay
This assay assesses the ability of TCH-165 to enhance the clearance of alpha-synuclein in a cellular context.
Materials:
A suitable cell line overexpressing alpha-synuclein (e.g., SH-SY5Y neuroblastoma cells)
Lysis buffer (e.g., RIPA buffer) with protease inhibitors
BCA protein assay kit
SDS-PAGE gels and Western blotting reagents
Primary antibodies: anti-alpha-synuclein, anti-GAPDH or β-actin (as a loading control)
Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG
Procedure:
Plate the alpha-synuclein overexpressing cells and allow them to adhere.
Treat the cells with cycloheximide for a short period to block protein synthesis.
Treat the cells with varying concentrations of TCH-165 or vehicle control for a specified time course (e.g., 4-24 hours).
Wash the cells with cold PBS and lyse them in lysis buffer.
Determine the protein concentration of the lysates using a BCA assay.
Normalize the protein concentrations of all samples.
Perform SDS-PAGE and Western blotting as described in the in vitro assay protocol.
Quantify the alpha-synuclein levels relative to the loading control.
Signaling and Logical Relationships
The primary mechanism of TCH-165 is the direct activation of the 20S proteasome, leading to the degradation of alpha-synuclein. The relationship between TCH-165 and the autophagy pathway in the context of alpha-synuclein clearance is an area for further investigation. While TCH-165's primary role is in proteasomal degradation, its potential indirect effects on autophagy should be considered in comprehensive studies.
The Impact of TCH-165 on c-MYC Protein Levels: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The c-MYC oncogene is a critical driver of cell proliferation and is overexpressed in a majority of human cancers. Its protein product, c-MYC, is a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The c-MYC oncogene is a critical driver of cell proliferation and is overexpressed in a majority of human cancers. Its protein product, c-MYC, is an intrinsically disordered protein with a short half-life, making it a challenging therapeutic target. This technical guide provides an in-depth overview of the mechanism and impact of TCH-165, a small molecule activator of the 20S proteasome, on the degradation of the c-MYC protein. TCH-165 promotes a proteolytically active, open-gate conformation of the 20S proteasome, leading to enhanced, ubiquitin-independent degradation of c-MYC. This guide summarizes key quantitative data, details experimental methodologies, and visualizes the underlying biological pathways and experimental workflows.
Introduction to c-MYC Regulation and TCH-165
The c-MYC protein is a transcription factor that plays a pivotal role in regulating cell growth, proliferation, and metabolism.[1] Its expression is tightly controlled, and its deregulation is a hallmark of many cancers.[2] Normally, c-MYC protein stability is regulated by the ubiquitin-proteasome system.[2][3][4] The canonical pathway involves phosphorylation of c-MYC at Threonine-58 and Serine-62, which signals for its ubiquitination by E3 ligases such as F-box and WD repeat domain-containing 7 (FBXW7), followed by degradation by the 26S proteasome.[5][6][7][8]
TCH-165 represents a novel therapeutic strategy that circumvents the complexities of the ubiquitin-dependent pathway by directly targeting the 20S proteasome for c-MYC degradation.[9][10] TCH-165 is a small molecule that modulates the assembly of the proteasome, favoring the formation of the 20S catalytic core and enhancing its proteolytic activity.[11][12][13] This enhancement is achieved by promoting an "open-gate" conformation of the 20S proteasome, which increases substrate accessibility to the catalytic chamber.[13][14][15] This mechanism is particularly effective for intrinsically disordered proteins (IDPs) like c-MYC, which can be degraded in a ubiquitin-independent manner by the 20S proteasome.[9][16]
Quantitative Impact of TCH-165 on c-MYC and Proteasome Activity
The following tables summarize the quantitative effects of TCH-165 on proteasome activity, c-MYC protein levels, and cell viability in various cancer cell lines.
Table 1: Enhancement of 20S Proteasome Catalytic Activities by TCH-165 [14]
Catalytic Site
Substrate
AC200 (μM)
FoldM (%)
Chymotrypsin-like (CT-L)
Suc-LLVY-AMC
1.5
810
Trypsin-like (Tryp-L)
-
2.7
500
Caspase-like (Casp-L)
-
1.2
1290
AC200: Active concentration at which TCH-165 doubles 20S activity. FoldM: Maximum fold enhancement of 20S activity.
Table 2: Effect of TCH-165 on c-MYC Protein Levels and Cell Viability [10][14][17][18]
Cell Line
Cancer Type
Treatment
c-MYC Reduction
CC50 / IC50 (μM)
RPMI-8226
Multiple Myeloma
TCH-165 (5 μM, 4h)
Significant reduction
1.0
CCRF-CEM
T-cell Acute Lymphoblastic Leukemia
TCH-165 (concentration-dependent, 4h)
Significant reduction
0.9
L363
Multiple Myeloma
TCH-165 (concentration-dependent)
Concentration-dependent reduction
Not Reported
H929
Multiple Myeloma
TCH-165 (concentration-dependent)
Concentration-dependent reduction
Not Reported
HCT-116 (MYC-luciferase)
Colorectal Carcinoma
TCH-165
Concentration-dependent decrease in luciferase transcription (EC50 = 2.57 μM)
The established pathway for c-MYC degradation involves a series of post-translational modifications that mark the protein for destruction by the 26S proteasome.
TCH-165 enhances the activity of the 20S proteasome, leading to the ubiquitin-independent degradation of c-MYC.
Caption: TCH-165-Mediated 20S Proteasome Activation and c-MYC Degradation.
Experimental Protocols
Western Blotting for c-MYC Protein Levels
This protocol is adapted from methodologies described in studies evaluating TCH-165.[10][16][19][20]
Caption: Experimental Workflow for Western Blot Analysis of c-MYC.
Detailed Steps:
Cell Culture and Treatment: Cancer cell lines (e.g., RPMI-8226) are cultured to approximately 80% confluency.[16] Cells are then treated with various concentrations of TCH-165 or vehicle (DMSO) for a specified duration (e.g., 4 hours). In experiments to confirm proteasome involvement, cells are pre-treated with a proteasome inhibitor like bortezomib (5 μM) for 1 hour before the addition of TCH-165.[10][16]
Lysate Preparation: Following treatment, cells are harvested and washed with cold phosphate-buffered saline (PBS).[16][20] Cell lysis is performed using a radioimmunoprecipitation assay (RIPA) buffer supplemented with a protease inhibitor cocktail to prevent protein degradation.[16][21]
Protein Quantification: The total protein concentration in the lysates is determined using a standard method such as the bicinchoninic acid (BCA) assay to ensure equal loading of proteins for electrophoresis.[21]
Gel Electrophoresis and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[20] The separated proteins are then transferred to a polyvinylidene difluoride (PVDF) membrane.[21]
Immunodetection: The membrane is blocked to prevent non-specific antibody binding. It is then incubated with a primary antibody specific for c-MYC, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.[20]
Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The intensity of the bands corresponding to c-MYC is quantified and normalized to a loading control (e.g., GAPDH or β-actin) to determine the relative change in c-MYC protein levels.[21]
Cell Viability Assay
Cell viability is assessed to determine the cytotoxic effects of TCH-165.[17]
Methodology:
Cell Seeding: Cells are seeded in 96-well plates at a specific density.
Treatment: Cells are treated with a range of concentrations of TCH-165 for a defined period (e.g., 72 hours).
Viability Assessment: Cell viability is measured using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP as an indicator of metabolically active cells.
Data Analysis: The results are used to calculate the half-maximal inhibitory concentration (IC50) or cytotoxic concentration (CC50).
In Vitro 20S Proteasome Activity Assay
This assay measures the direct effect of TCH-165 on the catalytic activity of the 20S proteasome.[11][14]
Methodology:
Reaction Setup: Purified human 20S proteasome is incubated with a fluorogenic peptide substrate specific for one of the three catalytic sites (chymotrypsin-like, trypsin-like, or caspase-like).
TCH-165 Treatment: The reaction is carried out in the presence of varying concentrations of TCH-165 or a vehicle control.
Fluorescence Measurement: The cleavage of the fluorogenic substrate is monitored over time as an increase in fluorescence.
Data Analysis: The rate of substrate cleavage is used to determine the enhancement of proteasome activity, from which parameters like AC200 and FoldM are calculated.[14]
Conclusion and Future Directions
TCH-165 demonstrates a promising mechanism for targeting the c-MYC oncoprotein by enhancing its degradation through the activation of the 20S proteasome. The quantitative data from in vitro and in vivo studies support its potential as a therapeutic agent in c-MYC-driven cancers.[9][10][14][15][16] The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the effects of TCH-165 and other 20S proteasome activators. Future research should focus on elucidating the full spectrum of proteins targeted by this enhanced 20S proteasome activity, as well as on the continued preclinical and clinical development of TCH-165 for the treatment of multiple myeloma and other malignancies characterized by c-MYC overexpression.
TCH-165 in Cancer Cell Line Research: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Executive Summary TCH-165 is a small molecule modulator of proteasome assembly that has demonstrated significant anti-tumor activity in various cancer cell...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
TCH-165 is a small molecule modulator of proteasome assembly that has demonstrated significant anti-tumor activity in various cancer cell lines. It functions by altering the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the 20S-mediated degradation of intrinsically disordered proteins (IDPs).[1] A key target of this enhanced degradation is the oncoprotein c-MYC, a critical driver in many human cancers.[2][3] This guide provides a comprehensive overview of the technical details surrounding the use of TCH-165 in cancer cell line research, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and visual representations of its signaling pathway and experimental workflows.
Mechanism of Action
TCH-165 enhances the proteolytic activity of the 20S proteasome. It is believed to bind to the α-rings of the 20S proteasome, inducing a conformational change that opens the gate to the proteolytic core.[4][5] This increased accessibility allows for the degradation of IDPs, such as c-MYC, α-synuclein, and tau, without affecting the degradation of structured proteins like GAPDH.[6] By promoting the disassembly of the 26S proteasome into the 20S catalytic core, TCH-165 effectively shifts the cellular protein degradation machinery towards ubiquitin-independent degradation of IDPs.[1][6] This mechanism is particularly relevant in cancers that are reliant on high levels of c-MYC for their proliferation and survival.[2][3]
Quantitative Data Summary
The efficacy of TCH-165 has been quantified across various cancer cell lines and biochemical assays. The following tables summarize the key quantitative data.
Table 1: In Vitro Efficacy of TCH-165 in Cancer Cell Lines
The following diagram outlines a typical experimental workflow to investigate the effect of TCH-165 on c-MYC protein levels in a cancer cell line.
Caption: Workflow for analyzing TCH-165-induced c-MYC degradation.
Experimental Protocols
Cell Viability Assay (IC50/CC50 Determination)
Cell Seeding: Seed cancer cells (e.g., RPMI-8226, U87MG) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Preparation: Prepare a serial dilution of TCH-165 in the appropriate cell culture medium.
Treatment: Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of TCH-165. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.[1]
Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®, MTT) to each well according to the manufacturer's instructions.
Data Acquisition: Measure the luminescence or absorbance using a plate reader.
Data Analysis: Normalize the data to the vehicle control and plot the cell viability against the log concentration of TCH-165. Calculate the IC50 or CC50 value using a non-linear regression curve fit.
Western Blot for c-MYC Degradation
Cell Culture and Treatment: Culture cancer cells (e.g., RPMI-8226) to approximately 80% confluency.[3] Treat the cells with the desired concentrations of TCH-165 (e.g., 5 µM) for a specified time (e.g., 4 hours).[2][3] For control experiments, pre-treat cells with a proteasome inhibitor like Bortezomib (e.g., 5 µM) for 1 hour before adding TCH-165.[3]
Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with a protease inhibitor cocktail.[3]
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay or a similar method.
Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5-10 minutes.
SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto a polyacrylamide gel and separate the proteins by electrophoresis.
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Incubate the membrane with a primary antibody against c-MYC and a loading control (e.g., GAPDH) overnight at 4°C.
Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Analysis: Quantify the band intensities using software like ImageJ to determine the relative levels of c-MYC protein.[6]
Proteasome Activity Assay
Lysate Preparation: Prepare cell lysates from treated and untreated cells as described in the Western blot protocol.
Substrate Addition: In a 96-well plate, add cell lysate to wells containing specific fluorogenic peptide substrates for the chymotrypsin-like (Suc-LLVY-AMC), trypsin-like (Boc-LRR-AMC), and caspase-like (Z-LLE-AMC) activities of the proteasome.
Incubation and Measurement: Incubate the plate at 37°C and measure the fluorescence intensity at regular intervals using a microplate reader.
Data Analysis: Calculate the rate of substrate cleavage to determine the proteasomal activity. The EC50 values can be determined by testing a range of TCH-165 concentrations.[7]
Conclusion
TCH-165 represents a promising therapeutic strategy for cancers driven by the overexpression of IDPs like c-MYC. Its unique mechanism of modulating proteasome assembly to enhance 20S-mediated degradation offers a novel approach to target oncoproteins that are often considered "undruggable." The data and protocols presented in this guide provide a solid foundation for researchers to further investigate the potential of TCH-165 in preclinical and clinical settings. The ability of TCH-165 to overcome resistance to conventional proteasome inhibitors like bortezomib further highlights its therapeutic potential.
The Selective Mechanism of TCH-165: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals TCH-165 is a novel small molecule that has demonstrated significant potential in preclinical studies through its unique mechanism of action. This technical...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
TCH-165 is a novel small molecule that has demonstrated significant potential in preclinical studies through its unique mechanism of action. This technical guide provides an in-depth analysis of the selectivity of TCH-165, focusing on its role as a modulator of the proteasome assembly. The information presented herein is intended to provide a comprehensive resource for researchers and drug development professionals interested in the therapeutic application of this compound.
Core Mechanism: Selective Enhancement of 20S Proteasome Activity
TCH-165's primary mechanism of action is not as a kinase inhibitor, but as a modulator of the cellular protein degradation machinery. Specifically, it regulates the dynamic equilibrium between the 20S and 26S proteasome complexes.[1][2][3][4] The key aspect of its selectivity lies in its ability to favor the formation and activity of the 20S proteasome, which is responsible for the ubiquitin-independent degradation of proteins.[5][6] This mode of action leads to the selective degradation of a specific subset of proteins, particularly intrinsically disordered proteins (IDPs).[1][3][4]
Signaling Pathway of TCH-165 Action
The following diagram illustrates the proposed signaling pathway through which TCH-165 exerts its effects on the proteasome system.
Caption: TCH-165 modulates the proteasome equilibrium, favoring 20S-mediated degradation of IDPs.
Quantitative Analysis of TCH-165 Activity
The selectivity of TCH-165 can be quantified through its effects on the proteolytic activities of the 20S proteasome and its impact on cancer cell viability.
Table 1: Enhancement of 20S Proteasome Catalytic Activities by TCH-165
Selectivity for Intrinsically Disordered Proteins (IDPs)
A critical aspect of TCH-165's selectivity is its ability to enhance the degradation of IDPs while having minimal effect on structured proteins.[1][3][4] This has been demonstrated for several key proteins implicated in disease pathogenesis.
Enhanced Degradation: α-synuclein, tau, c-Myc, and ornithine decarboxylase (ODC).[1][3][4][5]
No Effect: The structured protein GAPDH is not degraded by the 20S proteasome in the presence of TCH-165.[1][2][3]
This substrate selectivity is attributed to the "open-gate" conformation of the 20S proteasome favored by TCH-165, which allows for the entry and degradation of unfolded or disordered proteins.[1][5]
Experimental Protocols
The following sections detail the methodologies used in key experiments to characterize the selectivity of TCH-165.
20S Proteasome Activity Assay
This assay measures the ability of TCH-165 to enhance the catalytic activity of the purified 20S proteasome.
Caption: Workflow for determining the EC50 of TCH-165 on 20S proteasome activity.
Methodology:
Purified human 20S proteasome is incubated with a specific fluorogenic peptide substrate (e.g., Suc-LLVY-AMC for chymotrypsin-like activity) in an appropriate assay buffer.
TCH-165 is added at a range of concentrations.
The reaction is incubated at 37°C, and the fluorescence generated from the cleavage of the substrate is measured kinetically using a plate reader.
The initial rates of reaction are calculated and plotted against the concentration of TCH-165 to determine the EC50 value.
Cellular Protein Degradation Assay (Western Blot)
This assay is used to assess the effect of TCH-165 on the levels of specific proteins within cells.
Methodology:
HEK293T cells are cultured and treated with cycloheximide (B1669411) (to inhibit new protein synthesis) and varying concentrations of TCH-165 (e.g., 0, 3, 10 µM) for a specified time (e.g., 24 hours).[1] A proteasome inhibitor like bortezomib (B1684674) (BTZ) can be used as a control to confirm proteasome-mediated degradation.[1]
Following treatment, cells are lysed, and total protein is quantified.
Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.
The membrane is probed with primary antibodies specific for the target proteins (e.g., GFP-ODC, c-Fos, GAPDH) and a loading control.
Secondary antibodies conjugated to a detection enzyme are used, and the protein bands are visualized and quantified.[1]
Cell Viability Assay
This assay determines the cytotoxic or cytostatic effects of TCH-165 on cancer cell lines.
Methodology:
Cancer cell lines (e.g., RPMI-8226, U87MG) are seeded in 96-well plates.[2]
The cells are treated with a range of concentrations of TCH-165 (e.g., 0.01-10 µM) for a specified duration (e.g., 72 hours).[2]
Cell viability is assessed using a colorimetric or fluorometric assay (e.g., MTT, CellTiter-Glo).
The results are used to calculate the IC50 or CC50 value, which represents the concentration of TCH-165 required to inhibit cell growth or viability by 50%.
Conclusion
The selectivity of TCH-165 is not defined by its interaction with a specific kinase, but rather by its nuanced modulation of the proteasome system. By favoring the 20S proteasome and promoting the degradation of intrinsically disordered proteins, TCH-165 presents a unique therapeutic strategy. This targeted approach to protein degradation, particularly of oncoproteins like c-Myc, underscores its potential in the development of novel cancer therapies. The data and protocols presented in this guide offer a foundational understanding for further research and development of this promising compound.
TCH-165: Modulator of Proteasome Assembly for Targeted Protein Degradation
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction TCH-165 is a small molecule modulator of proteasome assembly that has emerged as a valuable tool in cellular bi...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Introduction
TCH-165 is a small molecule modulator of proteasome assembly that has emerged as a valuable tool in cellular biology and drug discovery.[1][2] It functions by regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, ultimately favoring 20S-mediated protein degradation.[1][2][3] This unique mechanism of action allows for the targeted degradation of intrinsically disordered proteins (IDPs), a class of proteins implicated in various diseases, including cancer and neurodegenerative disorders.[3][4] TCH-165 has been shown to enhance the degradation of key proteins such as α-synuclein, tau, and the oncoproteins c-Fos and MYC, while leaving structured proteins like GAPDH unaffected.[2][3] These application notes provide detailed protocols for utilizing TCH-165 in cell culture experiments to study its effects on protein degradation, cell viability, and proteasome activity.
Mechanism of Action
TCH-165 enhances the proteolytic activity of the 20S proteasome.[2][5] The 20S proteasome is the catalytic core of the proteasome complex, responsible for the breakdown of proteins.[5] TCH-165 is believed to bind to the α-rings of the 20S proteasome, inducing a conformational change that opens the gate for substrate entry. This leads to an increase in the degradation of IDPs, which are preferential substrates for the 20S proteasome.[3][4] Concurrently, TCH-165 treatment leads to a decrease in the fully assembled 26S proteasome, further shifting the equilibrium towards the 20S form.[1][3]
Caption: TCH-165 Mechanism of Action.
Data Presentation
The following tables summarize the quantitative data reported for TCH-165 in various cell-based and in vitro assays.
Table 2: EC50 Values for TCH-165 on 20S Proteasome Activity
Proteolytic Activity
EC50 (µM)
Chymotrypsin-like (CT-L)
4.2
Trypsin-like (Tryp-L)
3.2
Caspase-like (Casp-L)
4.7
Data obtained from in vitro proteasome activity assays.[1]
Experimental Protocols
The following are detailed protocols for key experiments to assess the cellular effects of TCH-165.
Caption: General Experimental Workflow.
Protocol 1: Cell Culture and TCH-165 Treatment
This protocol outlines the general procedure for culturing cell lines and treating them with TCH-165.
Materials:
HEK293T, RPMI-8226, or other cell line of interest
Complete growth medium (e.g., DMEM for HEK293T, RPMI-1640 for RPMI-8226) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
TCH-165 (stock solution in DMSO)
Vehicle control (DMSO)
Phosphate-Buffered Saline (PBS)
Trypsin-EDTA (for adherent cells)
Cell culture flasks or plates
Humidified incubator (37°C, 5% CO2)
Procedure:
Cell Seeding:
For adherent cells (e.g., HEK293T), seed cells in a culture plate at a density that will allow them to reach 70-80% confluency at the time of treatment.
For suspension cells (e.g., RPMI-8226), seed cells at a density of approximately 5 x 10^5 cells/mL.
Cell Adherence/Growth: Allow cells to adhere (for adherent lines) and grow for 24 hours in a humidified incubator.
Compound Preparation: Prepare serial dilutions of TCH-165 in complete growth medium from a concentrated stock solution in DMSO. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.1%. Prepare a vehicle-only control with the same final DMSO concentration.
Treatment: Remove the old medium and add the medium containing the desired concentrations of TCH-165 or vehicle control to the cells.
Incubation: Incubate the cells for the desired time period (e.g., 4, 8, 24, or 72 hours) depending on the specific assay.
Protocol 2: Cell Viability Assay (MTS Assay)
This protocol is for determining the effect of TCH-165 on cell proliferation and viability.
Materials:
Treated cells in a 96-well plate (from Protocol 1)
Seed cells in a 96-well plate at a density of 1.0 x 10^4 cells/well for HEK293T and 5.0 x 10^4 cells/well for RPMI-8226.[8]
Treat cells with a range of TCH-165 concentrations (e.g., 0.01-10 µM) for 72 hours.[1]
Following the incubation period, add MTS reagent to each well according to the manufacturer's instructions.
Incubate the plate for 1-4 hours at 37°C.
Measure the absorbance at 490 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle-treated control and plot the results to determine the IC50 value.
Protocol 3: Western Blot for Protein Degradation
This protocol is used to analyze the degradation of specific target proteins following TCH-165 treatment.
Materials:
Treated cells (from Protocol 1)
Ice-cold PBS
RIPA lysis buffer supplemented with protease and phosphatase inhibitors
BCA protein assay kit
Laemmli sample buffer
SDS-PAGE gels
PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies against the protein of interest (e.g., MYC, α-syn, tau) and a loading control (e.g., GAPDH, β-actin)
HRP-conjugated secondary antibodies
Enhanced chemiluminescence (ECL) substrate
Imaging system
Procedure:
Cell Lysis: After treatment (e.g., with 5 µM TCH-165 for 4 hours for MYC degradation in RPMI-8226 cells), wash the cells with ice-cold PBS.[9] Lyse the cells in RIPA buffer.
Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.
Sample Preparation: Normalize the protein concentrations of all samples. Add Laemmli sample buffer and heat the samples at 95°C for 5 minutes.
SDS-PAGE and Transfer: Load equal amounts of protein per lane onto an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody for the protein of interest overnight at 4°C.
Wash the membrane with TBST.
Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane with TBST.
Detection: Visualize the protein bands using an ECL substrate and an imaging system.
Loading Control: Probe the same membrane with a primary antibody for a loading control to ensure equal protein loading.
Protocol 4: In Vitro Proteasome Activity Assay
This protocol measures the direct effect of TCH-165 on the catalytic activity of the 20S proteasome.
Materials:
Purified human 20S proteasome
TCH-165
Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)
Fluorogenic proteasome substrates (e.g., Suc-LLVY-AMC for chymotrypsin-like, Boc-LRR-AMC for trypsin-like, Z-LLE-AMC for caspase-like activity)
Black 96-well plate with a clear bottom
Fluorescence microplate reader
Procedure:
Pre-treat the purified human 20S proteasome with a range of TCH-165 concentrations for 15 minutes at 37°C in a 96-well plate.
Initiate the reaction by adding the fluorogenic substrate to each well.
Measure the increase in fluorescence (excitation/emission ~350/440 nm for AMC) over time using a microplate reader.
Calculate the rate of substrate cleavage and plot it against the TCH-165 concentration to determine the EC50 value.[3]
Conclusion
TCH-165 is a potent and selective modulator of proteasome assembly, offering a unique approach to induce the degradation of intrinsically disordered proteins. The protocols provided herein serve as a comprehensive guide for researchers to investigate the cellular and biochemical effects of TCH-165. These studies will contribute to a deeper understanding of its therapeutic potential in various disease models.
Application Notes and Protocols Topic: TCH-165 Western Blot Protocol and Optimization Audience: Researchers, scientists, and drug development professionals. Introduction TCH-165 is a small molecule modulator of proteasom...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols
Topic: TCH-165 Western Blot Protocol and Optimization
Audience: Researchers, scientists, and drug development professionals.
Introduction
TCH-165 is a small molecule modulator of proteasome assembly that enhances 20S-mediated protein degradation.[1][2] It regulates the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the 20S form.[1][2] This mechanism selectively enhances the proteolysis of intrinsically disordered proteins (IDPs), many of which are implicated in cancer and neurodegenerative diseases.[1] Documented targets of TCH-165-mediated degradation include oncoproteins like c-MYC and c-Fos, as well as proteins like α-synuclein and tau, while structured proteins such as GAPDH remain unaffected.[1][3]
Principle of the Assay
Western blotting is a powerful immunodetection technique used to quantify the abundance of a specific protein within a complex mixture, such as a cell lysate. This protocol details the use of Western blotting to assess the pharmacological activity of TCH-165. The assay measures the decrease in the protein level of a target IDP (e.g., c-MYC) in cells treated with TCH-165 compared to a vehicle control. A corresponding loading control (e.g., β-actin or GAPDH) is used to normalize the data and ensure that observed changes are due to protein degradation and not loading artifacts.
TCH-165 Mechanism of Action
The following diagram illustrates the signaling pathway affected by TCH-165.
Caption: TCH-165 shifts the proteasome equilibrium to favor the 20S complex, enhancing IDP degradation.
Western Blot Experimental Workflow
The diagram below outlines the major steps for assessing TCH-165 activity.
Application Notes and Protocols for In Vitro Cell Viability Assays with TCH-165
For Researchers, Scientists, and Drug Development Professionals Introduction TCH-165 is a small molecule modulator of proteasome assembly that enhances the proteolytic activity of the 20S proteasome.[1][2] It regulates t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
TCH-165 is a small molecule modulator of proteasome assembly that enhances the proteolytic activity of the 20S proteasome.[1][2] It regulates the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring 20S-mediated degradation of intrinsically disordered proteins (IDPs).[1][2][3] This mechanism of action makes TCH-165 a molecule of interest for targeting diseases associated with the accumulation of proteotoxic IDPs, such as certain cancers and neurodegenerative diseases.[4] TCH-165 has been shown to enhance the degradation of oncoproteins like c-MYC and proteins such as α-synuclein and tau, while not affecting structured proteins like GAPDH.[2][3][4] These application notes provide detailed protocols for assessing the in vitro effects of TCH-165 on cell viability.
Mechanism of Action: 20S Proteasome Activation
TCH-165 enhances 20S proteasome activity by promoting an "open-gate" conformation, which increases substrate accessibility to the catalytic chamber.[2][5] This leads to the degradation of IDPs, which are often involved in cell growth and signaling pathways.[4][6][7] The targeted degradation of proteins like c-MYC by TCH-165 can inhibit cancer cell proliferation and induce apoptosis.[5][6][8]
Figure 1: TCH-165 signaling pathway.
Quantitative Data Summary
The following tables summarize the reported in vitro effects of TCH-165 on the viability of various cancer cell lines.
Table 1: EC50 Values for Proteasome Activity Enhancement
For adherent cells (e.g., HEK293T, U-87MG), seed at a density of 1.0 x 10^4 cells/well in a 96-well plate.[3]
For suspension cells (e.g., RPMI-8226), seed at a density of 5.0 x 10^4 cells/well.[3]
Bring the final volume in each well to 100 µL with complete medium.
Incubate the plate for 24 hours to allow cells to attach (for adherent lines) and stabilize.
TCH-165 Treatment:
Prepare serial dilutions of TCH-165 in complete culture medium. A suggested concentration range is 0.01 µM to 10 µM or higher, depending on the cell line.[1]
Include a vehicle control (DMSO) at the same final concentration as the highest TCH-165 concentration.
Carefully remove the medium from the wells (for adherent cells) or add the treatment directly (for suspension cells).
Add 100 µL of the TCH-165 dilutions or vehicle control to the respective wells.
Incubate the plate for the desired treatment period (e.g., 72 hours).[1]
MTS Assay and Readout:
Following incubation, add 20 µL of the MTS reagent to each well.
Incubate the plate for 1-4 hours at 37°C in a humidified incubator.
Measure the absorbance at 490 nm using a microplate reader.
Data Analysis:
Subtract the background absorbance (medium only wells).
Normalize the data to the vehicle-treated control wells (representing 100% viability).
Plot the percentage of cell viability against the log concentration of TCH-165.
Calculate the IC50 or CC50 value using non-linear regression analysis.
Protocol 2: Western Blot for c-MYC Degradation
Objective: To qualitatively and semi-quantitatively assess the TCH-165-induced degradation of c-MYC, a key downstream target.
Materials:
TCH-165
Cell line expressing c-MYC (e.g., RPMI-8226, CCRF-CEM)[10]
6-well plates
RIPA lysis buffer with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and PVDF or nitrocellulose membranes
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Seed cells in 6-well plates and allow them to reach approximately 70-80% confluency.
Treat cells with various concentrations of TCH-165 (e.g., 0, 3, 5, 10 µM) for a specified time (e.g., 4 hours).[5]
Include a control group treated with a proteasome inhibitor like bortezomib (B1684674) (BTZ) to confirm proteasome-mediated degradation.[9]
Protein Extraction:
Harvest cells and lyse them using RIPA buffer.
Quantify protein concentration using a BCA assay.
Western Blotting:
Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.
Perform electrophoresis to separate proteins by size.
Transfer the separated proteins to a membrane.
Block the membrane for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C.
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and apply the chemiluminescent substrate.
Visualize the protein bands using an imaging system.
Data Analysis:
Perform densitometry analysis on the protein bands using software like ImageJ.
Normalize the c-MYC band intensity to the loading control (GAPDH).
Compare the levels of c-MYC in TCH-165-treated samples to the vehicle control to determine the extent of degradation.
Concluding Remarks
These protocols provide a framework for investigating the in vitro effects of TCH-165 on cell viability and its mechanism of action. The specific cell seeding densities, TCH-165 concentrations, and incubation times may need to be optimized for different cell lines and experimental objectives. It is recommended to perform preliminary dose-response and time-course experiments to determine the optimal conditions for your specific model system. The ability of TCH-165 to selectively promote the degradation of IDPs presents a promising therapeutic strategy, and these assays are fundamental for its preclinical evaluation.
TCH-165 In Vivo Dosing and Administration: Application Notes and Protocols for Mouse Models
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the in vivo administration and dosing of TCH-165, a small molecule activator of the 20S proteasome, i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the in vivo administration and dosing of TCH-165, a small molecule activator of the 20S proteasome, in mouse models of cancer. The following information is based on established preclinical studies demonstrating its anti-tumor activity, particularly in MYC-driven malignancies such as multiple myeloma.[1][2][3]
Mechanism of Action
TCH-165 functions by enhancing the proteolytic activity of the 20S proteasome.[2][4] This small molecule modulator shifts the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring 20S-mediated degradation of intrinsically disordered proteins, including the oncoprotein MYC.[1][3][5] This targeted degradation of oncogenic proteins leads to reduced cancer cell growth and the induction of apoptosis.[1][2]
Acclimate animals to the housing conditions for at least one week prior to the experiment.
For efficacy studies, subcutaneously implant tumor cells (e.g., RPMI-8226) and allow tumors to establish to a palpable size before initiating treatment.
Administer TCH-165 at a dose of 100 mg/kg via oral gavage.
A second dose of 100 mg/kg should be administered approximately 8 hours after the initial gavage for a twice-daily (bid) regimen.[1]
Monitor the body weight of the mice regularly as an indicator of treatment tolerance.[2]
For xenograft studies, measure tumor volumes at regular intervals using calipers.
Caption: Experimental workflow for TCH-165 in vivo efficacy studies in mouse models.
Protocol 3: Pharmacokinetic Assessment
This protocol describes the collection of samples for pharmacokinetic analysis.
Procedure:
Administer TCH-165 as described in Protocol 2 to CD-1 mice.[1]
Collect blood samples at various time points post-initial gavage. Recommended time points include: 0.5, 1, 2, 4, 8, 9, 10, 12, and 16 hours.[1]
Collect blood into lithium heparin tubes.
Separate plasma by centrifugation.
Analyze plasma concentrations of TCH-165 using mass spectrometry to determine Cmax, Tmax, and AUC.[1]
Safety and Tolerance
In preclinical studies, TCH-165 administered at 100 mg/kg twice daily was well-tolerated in mice, with less than 10% loss of body weight observed during the treatment period.[2][6] This suggests a favorable safety profile at a therapeutically effective dose. Furthermore, 20S proteasome enhancement has been shown to be well tolerated in both mice and dogs.[1][2]
Application Notes and Protocols for In Vivo Studies with TCH-165
For Researchers, Scientists, and Drug Development Professionals Introduction TCH-165 is a novel small molecule modulator of proteasome assembly that enhances the proteolytic activity of the 20S proteasome.[1][2][3][4] It...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
TCH-165 is a novel small molecule modulator of proteasome assembly that enhances the proteolytic activity of the 20S proteasome.[1][2][3][4] It achieves this by regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, ultimately favoring 20S-mediated degradation of intrinsically disordered proteins (IDPs).[1][2][3][4] This mechanism of action makes TCH-165 a promising therapeutic candidate for various diseases, including cancers characterized by the overexpression of oncoproteins like c-MYC, and neurodegenerative disorders associated with the accumulation of IDPs such as α-synuclein and tau.[1][3][5][6]
These application notes provide detailed guidance on the selection of an appropriate vehicle for in vivo studies with TCH-165, along with protocols for formulation preparation and administration.
Physicochemical Properties and Solubility of TCH-165
A thorough understanding of the physicochemical properties of TCH-165 is critical for selecting a suitable vehicle for in vivo administration.
Based on published preclinical studies, the recommended vehicle for oral administration of TCH-165 in mice is a suspension of propylene (B89431) glycol and 5% dextrose in water.
Recommended Vehicle Formulation:
A homogeneous suspension in a 3:7 (v/v) ratio of propylene glycol to 5% dextrose in water . This vehicle was successfully used for oral gavage administration of TCH-165 at a dose of 100 mg/kg in CD-1 mice.[7]
Alternative Vehicle Formulations:
For researchers exploring other administration routes or requiring different formulation properties, the following have been suggested for compounds with similar solubility profiles:
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline: This formulation can achieve a solubility of at least 6.25 mg/mL.[4]
10% DMSO, 90% Corn oil: This is another option for achieving a clear solution, particularly if a longer dosing period is not required.[4]
Experimental Protocols
Protocol 1: Preparation of TCH-165 Formulation for Oral Gavage
This protocol describes the preparation of the recommended vehicle for in vivo studies in mice.
Materials:
TCH-165 powder
Propylene glycol (PG)
5% Dextrose solution (sterile)
Sterile conical tubes (15 mL or 50 mL)
Vortex mixer
Calibrated pipettes
Procedure:
Calculate the required amounts: Determine the total volume of the formulation needed based on the number of animals and the dosing volume. For example, for a 100 mg/kg dose in a 25 g mouse with a dosing volume of 100 µL, the concentration required is 25 mg/mL.
Prepare the vehicle: In a sterile conical tube, prepare the 3:7 (v/v) propylene glycol:5% dextrose vehicle. For example, to prepare 10 mL of the vehicle, add 3 mL of propylene glycol to 7 mL of 5% dextrose solution.
Weigh TCH-165: Accurately weigh the required amount of TCH-165 powder.
Prepare the suspension:
a. Add a small volume of the prepared vehicle to the TCH-165 powder to create a paste. This helps in wetting the powder and preventing clumping.
b. Gradually add the remaining vehicle to the paste while continuously vortexing to ensure a homogeneous suspension.
Storage and Handling: It is recommended to prepare the formulation fresh daily. If short-term storage is necessary, store it protected from light at 4°C. Before each administration, vortex the suspension vigorously to ensure uniformity.
Protocol 2: Administration of TCH-165 by Oral Gavage in Mice
This protocol outlines the standard procedure for administering the prepared TCH-165 formulation. All animal procedures should be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).
Animal Preparation: Weigh each mouse to determine the correct dosing volume.
Dose Preparation: Vortex the TCH-165 suspension vigorously. Draw the calculated volume of the suspension into a syringe fitted with a gavage needle.
Animal Restraint: Gently but firmly restrain the mouse.
Gavage Administration:
a. Insert the gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the roof of the mouth.
b. Allow the mouse to swallow the tip of the needle, then gently guide it down the esophagus into the stomach. Do not force the needle.
c. Once the needle is in the correct position, dispense the formulation smoothly.
d. Carefully withdraw the needle.
Monitoring: Observe the animal for any signs of distress after administration.
Signaling Pathway of TCH-165
TCH-165 modulates the ubiquitin-proteasome system to enhance the degradation of specific proteins. A key target is the oncoprotein c-MYC, which is often overexpressed in cancers.
Caption: TCH-165 signaling pathway.
Experimental Workflow for In Vivo Efficacy Study
A typical workflow for evaluating the in vivo efficacy of TCH-165 in a xenograft tumor model is outlined below.
TCH-165 Stability and Storage: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed information on the stability and recommended storage conditions for the 20S proteasome activator, TCH-165. Adherence to thes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed information on the stability and recommended storage conditions for the 20S proteasome activator, TCH-165. Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining reliable and reproducible results in research and development applications. The protocols outlined below are based on currently available data and established international guidelines for stability testing of chemical compounds.
Overview of TCH-165
TCH-165 is a small molecule modulator of proteasome assembly that enhances 20S-mediated protein degradation.[1] It has garnered significant interest for its potential therapeutic applications, particularly in oncology, due to its ability to promote the degradation of intrinsically disordered proteins such as c-MYC.[2][3] Given its mechanism of action, maintaining the chemical and physical stability of TCH-165 is paramount for its effective use in experimental settings.
Recommended Storage Conditions
Proper storage is essential to prevent the degradation of TCH-165. The following recommendations are based on supplier data sheets and general best practices for handling chemical compounds.
Solid Form
The solid, powdered form of TCH-165 exhibits long-term stability when stored under appropriate conditions.
Shipped at ambient temperature in the continental US; may vary elsewhere.[4]
Stock Solutions
The stability of TCH-165 in solution is dependent on the storage temperature and solvent. It is soluble in dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol.[4][5]
Note: For in-vivo applications, if a co-solvent formulation is required, it is crucial to assess the stability of TCH-165 in the specific vehicle used.
Proposed Protocol for Stability Testing of TCH-165
To date, comprehensive public data on the stability of TCH-165 under various environmental conditions (e.g., humidity, light) is limited. Therefore, this section provides a detailed protocol for a comprehensive stability study based on the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[6][7][8][9] This protocol can be adapted by researchers to assess the stability of TCH-165 in its solid form or in specific formulations.
Objective
To evaluate the stability of TCH-165 under various storage conditions over a defined period to establish a re-test period or shelf-life for a specific formulation.
Stability chambers with controlled temperature and humidity
Validated stability-indicating analytical method (e.g., HPLC-UV, LC-MS) to detect and quantify TCH-165 and any potential degradants.
Experimental Workflow for Stability Testing
The following diagram illustrates the general workflow for conducting a stability study of TCH-165.
Caption: Workflow for TCH-165 Stability Testing.
Recommended Stability Conditions and Testing Frequency
The following storage conditions are recommended based on ICH Q1A(R2) guidelines for a new chemical entity.[6]
Study Type
Storage Condition
Minimum Duration
Testing Frequency
Long-Term
25°C ± 2°C / 60% RH ± 5% RH
12 months
0, 3, 6, 9, 12 months
Intermediate
30°C ± 2°C / 65% RH ± 5% RH
6 months
0, 3, 6 months
Accelerated
40°C ± 2°C / 75% RH ± 5% RH
6 months
0, 3, 6 months
*RH = Relative Humidity. Intermediate testing is recommended if a significant change occurs during accelerated testing.
Analytical Procedures
A validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS), should be used. The method must be able to accurately quantify TCH-165 and separate it from any degradation products.
Key parameters to assess at each time point:
Appearance: Visual inspection for any changes in color or physical state.
Assay: Quantification of the amount of TCH-165 remaining.
Purity: Detection and quantification of any degradation products.
Data Evaluation
The stability of TCH-165 is determined by comparing the analytical data from each time point to the initial (time zero) data. A significant change is typically defined as a greater than 5% loss in assay from its initial value or any specified degradant exceeding its acceptance criterion.
Signaling Pathway Involving TCH-165
TCH-165 functions by modulating the proteasome machinery. The following diagram illustrates its proposed mechanism of action.
Caption: TCH-165 Mechanism of Action.
Conclusion
TCH-165 is a promising research compound that requires careful handling and storage to ensure its stability and efficacy. For solid TCH-165, long-term storage at -20°C is recommended. For stock solutions, storage at -80°C in DMSO is optimal for up to two years. Researchers are encouraged to perform their own stability studies, particularly for novel formulations, using the provided protocol based on ICH guidelines to ensure the quality and reliability of their experimental results.
Application Notes and Protocols for Measuring 20S Proteasome Activity with TCH-165
Audience: Researchers, scientists, and drug development professionals. Introduction The 20S proteasome is a critical component of the cellular machinery responsible for the degradation of damaged or unneeded proteins.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The 20S proteasome is a critical component of the cellular machinery responsible for the degradation of damaged or unneeded proteins. Unlike the 26S proteasome, which primarily degrades ubiquitinated proteins in an ATP-dependent manner, the 20S proteasome can degrade proteins, particularly intrinsically disordered proteins (IDPs), in an ATP- and ubiquitin-independent fashion.[1] The dysregulation of proteasome activity is implicated in numerous diseases, including cancer and neurodegenerative disorders, making it a key target for therapeutic development.[2]
TCH-165 is a novel small molecule that acts as a modulator of proteasome assembly.[3] It enhances 20S proteasome activity by regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, ultimately favoring 20S-mediated protein degradation.[1][3] Mechanistically, TCH-165 promotes an "open-gate" conformation of the 20S proteasome, which increases substrate accessibility to the catalytic core.[4][5] This application note provides detailed protocols for utilizing TCH-165 to measure and enhance 20S proteasome activity in both in vitro and cell-based assays.
Mechanism of Action of TCH-165
TCH-165 enhances 20S proteasome-mediated degradation of IDPs, such as α-synuclein and tau, without affecting the degradation of structured proteins like GAPDH.[1][5] This selectivity makes TCH-165 a valuable tool for studying the specific roles of the 20S proteasome and for developing therapies targeting IDP-related pathologies.[6]
Figure 1: Mechanism of TCH-165 Action. TCH-165 shifts the cellular proteasome equilibrium towards the 20S complex, enhancing the degradation of intrinsically disordered proteins.
Quantitative Data Summary
The following tables summarize the key quantitative parameters of TCH-165 in various assays.
Table 1: In Vitro 20S Proteasome Activity Enhancement by TCH-165
Protocol 1: In Vitro 20S Proteasome Activity Assay
This protocol describes the measurement of the chymotrypsin-like (CT-L) activity of purified 20S proteasome in the presence of TCH-165 using a fluorogenic substrate.
Materials:
Purified human 20S proteasome
TCH-165 (stock solution in DMSO)
Suc-LLVY-AMC (fluorogenic substrate for CT-L activity, stock solution in DMSO)
Prepare TCH-165 dilutions: Serially dilute the TCH-165 stock solution in Assay Buffer to achieve a range of desired concentrations. Include a vehicle control (DMSO) at the same final concentration as the highest TCH-165 concentration.
Prepare 20S proteasome solution: Dilute the purified 20S proteasome in Assay Buffer to the desired final concentration (e.g., 1-5 nM).
Assay setup: In a 96-well plate, add the following to each well:
Assay Buffer to bring the final volume to 100 µL.
Diluted TCH-165 or vehicle control.
Diluted 20S proteasome solution.
Pre-incubation: Incubate the plate at 37°C for 15-30 minutes to allow TCH-165 to interact with the 20S proteasome.
Substrate addition: Add the Suc-LLVY-AMC substrate to each well to a final concentration of 10-20 µM.
Kinetic measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader and measure the fluorescence intensity every 1-2 minutes for 30-60 minutes.
Data analysis:
Calculate the rate of AMC release (slope of the linear portion of the fluorescence versus time curve).
Normalize the rates to the vehicle control to determine the fold enhancement of 20S proteasome activity.
Plot the fold enhancement against the TCH-165 concentration and fit the data to a dose-response curve to determine the EC50 value.
Figure 2: Workflow for the in vitro 20S proteasome activity assay.
This protocol outlines a method to assess the effect of TCH-165 on 20S proteasome activity within cultured cells.
Materials:
HEK293T cells (or other suitable cell line)
Complete cell culture medium (e.g., DMEM with 10% FBS)
TCH-165 (stock solution in DMSO)
Proteasome inhibitor (e.g., Bortezomib or MG132) as a negative control
Proteasome Activity Assay Kit (e.g., Abcam ab112154 or similar, which provides a cell-permeable fluorogenic substrate)[8]
96-well black, clear-bottom plates
Fluorescence microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the assay. Allow cells to adhere overnight.
Compound Treatment:
Prepare dilutions of TCH-165 in complete cell culture medium.
Remove the old medium from the cells and replace it with medium containing the desired concentrations of TCH-165, a vehicle control (DMSO), or a proteasome inhibitor.
Incubate the cells for the desired treatment duration (e.g., 4, 12, or 24 hours) at 37°C in a CO2 incubator.[3]
Lysis and Substrate Addition (if using a kit with lysis step):
Wash the cells with PBS.
Lyse the cells according to the manufacturer's protocol of the chosen assay kit.
Add the fluorogenic substrate to the cell lysate.
Live-Cell Substrate Addition (if using a cell-permeable substrate without lysis):
Add the cell-permeable fluorogenic substrate directly to the wells containing the treated cells, following the manufacturer's instructions.
Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light, to allow for substrate cleavage.
Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the substrate used (e.g., Ex/Em = 490/525 nm for LLVY-R110).[8]
Data Analysis:
Subtract the background fluorescence (wells with no cells).
Normalize the fluorescence signal of treated cells to that of the vehicle-treated cells to determine the change in proteasome activity.
Figure 3: Workflow for the cell-based 20S proteasome activity assay.
Troubleshooting and Considerations
Solubility: TCH-165 is soluble in DMSO and ethanol.[5] Ensure that the final concentration of the solvent in the assay does not exceed a level that affects enzyme activity or cell viability (typically <0.5%).
Substrate Specificity: While Suc-LLVY-AMC is widely used for chymotrypsin-like activity, other proteases in cell lysates may also cleave this substrate.[9] The use of specific proteasome inhibitors as controls is crucial to confirm that the measured activity is proteasome-dependent.
Cell Line Variability: The response to TCH-165 can vary between different cell lines. It is advisable to optimize cell density and treatment times for each cell line used.
Kinetic vs. Endpoint Assays: For in vitro assays, a kinetic measurement is preferred as it provides the reaction rate. For cell-based assays, an endpoint reading is often more practical.
TCH-165 is a potent and selective enhancer of 20S proteasome activity. The protocols provided herein offer robust methods for researchers to measure and modulate 20S proteasome function. These assays are valuable tools for investigating the biological roles of the 20S proteasome and for the discovery and characterization of new therapeutic agents targeting this important cellular protease.
Application Notes and Protocols: Utilizing TCH-165 in Combination with Proteasome Inhibitors
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the rationale and methodology for using TCH-165, a novel proteasome assembly modulator, in combi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the rationale and methodology for using TCH-165, a novel proteasome assembly modulator, in combination with traditional proteasome inhibitors. The protocols outlined below are intended to guide researchers in investigating the potential synergistic anti-cancer effects of this combination therapy.
Introduction
TCH-165 is a small molecule that modulates the assembly of the 26S proteasome, leading to an increased proportion of the 20S proteasome. This shift in equilibrium enhances the degradation of intrinsically disordered proteins (IDPs), a class of proteins that includes several oncoproteins like c-MYC, without requiring ubiquitination.[1][2][3][4] Proteasome inhibitors, such as bortezomib (B1684674) and carfilzomib, function by directly inhibiting the catalytic activity of the proteasome, leading to an accumulation of ubiquitinated proteins and the induction of apoptosis in cancer cells.
The combination of TCH-165 with proteasome inhibitors presents a novel therapeutic strategy. While proteasome inhibitors block the degradation of a broad range of proteins, TCH-165 selectively enhances the degradation of specific substrates by the 20S proteasome. This dual approach may lead to a more potent and selective anti-cancer effect, potentially overcoming resistance to proteasome inhibitors. Notably, studies have shown that the enhanced degradation of proteins like c-MYC by TCH-165 can be blocked by the proteasome inhibitor bortezomib, highlighting the interplay between these two classes of drugs.[1][4][5][6][7]
Data Presentation
While direct quantitative synergy data (e.g., Combination Index values) for the combination of TCH-165 and proteasome inhibitors are not extensively available in the public domain, the following tables summarize the cytotoxic activity of TCH-165 as a single agent in various cancer cell lines, including a bortezomib-resistant model. This data provides a baseline for designing combination studies.
Table 1: Cytotoxicity of TCH-165 in Multiple Myeloma (MM) Cell Lines [1][6]
Cell Line
Type
TCH-165 CC50 (µM)
95% Confidence Interval
Notes
RPMI-8226
Human MM
0.9
0.8–1.2
L363
Human MM
5.0
4.1–5.1
NCI-H929
Human MM
4.3
2.2–6.6
THP-1 (WT)
Human acute monocytic leukemia
-
-
Sensitive to Bortezomib
THP-1 (BTZ-R)
Human acute monocytic leukemia
-
-
Acquired Bortezomib Resistance
Table 2: Efficacy of TCH-165 in Primary Patient-Derived Multiple Myeloma Cells [6]
Patient Sample
Status
TCH-165 CC50 (µM)
95% Confidence Interval
Bortezomib CC50
Newly Diagnosed MM
-
1.0
0.60–1.51
Not Reported
Refractory MM
Bortezomib-unresponsive
8.1
7.08–9.03
>50 µM
Table 3: In Vivo Efficacy of TCH-165 and Bortezomib as Single Agents in a RPMI-8226 Xenograft Model [1]
Treatment Group
Dose and Schedule
Average Tumor Volume (mm³) at Day 42 (± SEM)
% Tumor Growth Reduction vs. Vehicle
Vehicle Control
-
1253.4 (± 371.86)
-
Bortezomib
0.375 mg/kg, i.v., 3x/week
771.41 (± 129.35)
~38%
TCH-165
100 mg/kg, oral gavage, bid
304.43 (± 49.50)
~76%
Experimental Protocols
The following are detailed protocols for key experiments to evaluate the combination of TCH-165 and proteasome inhibitors.
Protocol 1: Cell Viability Assay to Determine Synergy
This protocol is designed to assess the cytotoxic effects of TCH-165 and a proteasome inhibitor (e.g., bortezomib) alone and in combination, allowing for the calculation of a Combination Index (CI) to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).
Cell Seeding: Seed cells in a 96-well plate at a density of 10,000 cells per well in 100 µL of complete culture medium.[1] Incubate for 24 hours at 37°C and 5% CO₂.
Drug Preparation: Prepare stock solutions of TCH-165 and the proteasome inhibitor in a suitable solvent (e.g., DMSO). Create a dose-response matrix by preparing serial dilutions of both drugs.
Drug Treatment: Treat the cells with TCH-165 and the proteasome inhibitor alone and in combination at various concentrations. Include a vehicle control (e.g., 0.1% DMSO).
Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.[1]
Viability Assessment: Equilibrate the plates to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well and incubate with shaking for 10 minutes at room temperature.[1]
Data Acquisition: Measure the luminescent signal using a luminometer.
Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle control. Use software such as CompuSyn to calculate the Combination Index (CI) values based on the dose-response curves.
Protocol 2: Western Blot for c-MYC Degradation
This protocol allows for the visualization and quantification of c-MYC protein levels to confirm that TCH-165 enhances its degradation and that this effect is blocked by proteasome inhibitors.
Materials:
Cancer cell lines (e.g., RPMI-8226)
TCH-165
Proteasome inhibitor (e.g., Bortezomib)
RIPA buffer with protease inhibitors
BCA Protein Assay Kit
SDS-PAGE gels and running buffer
PVDF membrane
Blocking buffer (e.g., 5% non-fat milk in TBST)
Primary antibody against c-MYC
Primary antibody for a loading control (e.g., β-actin or GAPDH)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Cell Treatment: Grow cells to ~80% confluency. For combination treatment, pre-treat cells with the proteasome inhibitor (e.g., 5 µM bortezomib) for 1 hour before adding TCH-165 at the desired concentration for an additional 4 hours.[8] Include single-agent and vehicle controls.
Cell Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease inhibitors.[8]
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.
Western Blotting: Transfer the proteins to a PVDF membrane.
Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate with the primary anti-c-MYC antibody overnight at 4°C. Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.
Analysis: Strip the membrane and re-probe with an antibody for a loading control to ensure equal protein loading. Quantify the band intensities using densitometry software.
Protocol 3: Native PAGE and Western Blot for 20S and 26S Proteasome Levels
This protocol is used to analyze the relative abundance of the 20S and 26S proteasome complexes following treatment with TCH-165.
Materials:
HEK293T cells (or other suitable cell line)
TCH-165
Native PAGE lysis buffer
Native PAGE gels and running buffer
PVDF membrane
Blocking buffer
Primary antibodies against a 20S subunit (e.g., β5) and a 19S subunit (e.g., Rpt1)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Cell Treatment: Treat HEK293T cells with various concentrations of TCH-165 (e.g., 3, 10, 30 µM) for 24 hours.[5]
Cell Lysis: Lyse the cells in a native PAGE lysis buffer.
Native PAGE: Load equal amounts of protein onto a native polyacrylamide gel and perform electrophoresis under non-denaturing conditions.
Western Blotting: Transfer the proteins to a PVDF membrane.
Antibody Incubation: Block the membrane and then incubate with primary antibodies against a 20S subunit and a 19S subunit to detect the different proteasome complexes (doubly-capped 26S, singly-capped 26S, and free 20S).[5]
Detection and Analysis: Proceed with secondary antibody incubation, detection, and analysis as described in Protocol 2.
Mandatory Visualizations
Caption: Mechanism of action of TCH-165 and proteasome inhibitors.
Caption: General experimental workflow for combination studies.
Application Notes and Protocols for TCH-165 Treatment in Bortezomib-Resistant Cells
Audience: Researchers, scientists, and drug development professionals. Introduction Multiple myeloma (MM) is a hematological malignancy characterized by the proliferation of neoplastic plasma cells.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Multiple myeloma (MM) is a hematological malignancy characterized by the proliferation of neoplastic plasma cells. While proteasome inhibitors like bortezomib (B1684674) have become a cornerstone of MM treatment, the development of resistance remains a significant clinical challenge, leading to disease relapse and limited long-term survival.[1][2][3] Bortezomib primarily targets the chymotryptic activity of the 26S proteasome, a key component of the ubiquitin-proteasome system (UPS) responsible for the degradation of ubiquitinated proteins.[4][5] Resistance to bortezomib can arise from various mechanisms, including mutations in proteasome subunits and the activation of pro-survival signaling pathways.[3][6][7]
TCH-165 represents a novel therapeutic strategy that circumvents common bortezomib resistance mechanisms. It is a small molecule activator of the 20S proteasome, the catalytic core of the 26S proteasome.[1][2] TCH-165 promotes an "open-gate" conformation of the 20S proteasome, enhancing the ubiquitin-independent degradation of intrinsically disordered proteins (IDPs).[1][8] A key target of this enhanced degradation is the oncoprotein MYC, a critical driver of cell growth and proliferation in many cancers, including multiple myeloma.[1][2][9] By activating the 20S proteasome, TCH-165 effectively reduces MYC protein levels, leading to the inhibition of cancer cell proliferation and induction of apoptosis, even in cells that have developed resistance to bortezomib.[1][9]
These application notes provide a summary of the efficacy of TCH-165 in bortezomib-resistant models and detailed protocols for its experimental use.
Table 2: In Vivo Efficacy of TCH-165 in a Bortezomib-Resistant Xenograft Model (RPMI-8226)
Treatment Group
Administration
Dose
Mean Tumor Volume (mm³) at Day 42
Standard Error
% Tumor Growth Inhibition
Vehicle Control
Oral Gavage
N/A
1253.4
371.86
N/A
Bortezomib
Intravenous
N/A
771.41
129.35
38.5%
TCH-165
Oral Gavage
100 mg/kg
304.43
49.50
75.71% (p < 0.05)
Data from a study using an RPMI-8226 multiple myeloma xenograft model.[1][9]
Table 3: Pharmacokinetic Properties of TCH-165 in Mice
Parameter
Value
Time Point
Cmax (1st Dose)
932.3 ± 184.5 nM
2 hours
Cmax (2nd Dose)
1434.0 ± 625.2 nM
12 hours
Mean AUC (0-16h)
13,975 h*nM/mL
N/A
Pharmacokinetic parameters were determined following oral administration of 100 mg/kg TCH-165, with a second dose administered 8 hours after the initial gavage.[1][10]
Signaling Pathways and Experimental Workflows
Caption: Mechanism of TCH-165 action, bypassing bortezomib resistance.
Caption: General experimental workflow for evaluating TCH-165.
Experimental Protocols
Cell Culture and Maintenance
This protocol is suitable for established multiple myeloma cell lines (e.g., RPMI-8226) and primary cells isolated from patients.
Materials:
RPMI-1640 Medium
Fetal Bovine Serum (FBS), heat-inactivated
Penicillin-Streptomycin solution (100x)
DMSO (for cryopreservation and compound vehicle)
Phosphate-Buffered Saline (PBS), sterile
T-75 culture flasks
6-well, 24-well, and 96-well culture plates
Incubator (37°C, 5% CO₂)
Procedure:
Prepare complete culture medium: RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.
Maintain cell cultures in T-75 flasks at a density between 0.5 x 10⁶ and 2.0 x 10⁶ cells/mL.
For suspension cells like RPMI-8226, subculture every 2-3 days by diluting the cell suspension in fresh, pre-warmed medium.
For primary cells, after isolation (e.g., via CD138+ magnetic beads), maintain in complete medium. Note that primary cells may have a limited lifespan in culture.[1]
For all experiments, use cells in the logarithmic growth phase.
Use a final DMSO concentration of 0.1% as the vehicle control in all treatments.[1]
In Vitro Cell Viability Assay
This protocol uses a luminescence-based assay to determine the number of viable cells in culture after treatment.
Place the plate on an orbital shaker for 10 minutes to induce cell lysis.[1]
Allow the plate to equilibrate for another 5 minutes at room temperature to stabilize the luminescent signal.[1]
Measure luminescence using a plate-reading luminometer.
Calculate cell viability as a percentage relative to the vehicle control and determine the 50% cytotoxic concentration (CC50) using appropriate software (e.g., GraphPad Prism).
Western Blot for MYC Degradation
This protocol details the detection of MYC protein levels following a short-term TCH-165 treatment.
Materials:
6-well plates
TCH-165 and Bortezomib stock solutions
Chilled PBS
Chilled Lysis Buffer (e.g., RIPA buffer supplemented with protease inhibitor cocktail). A specific formulation includes: 10 mM Tris, 100 mM NaCl, 1 mM EDTA, 1 mM EGTA, 1 mM NaF, 20 mM Na₄P₂O₇, 2 mM Na₃VO₄.[1]
BCA Protein Assay Kit
SDS-PAGE gels, running buffer, and transfer buffer
PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies (e.g., anti-MYC, anti-GAPDH or anti-β-actin as a loading control)
HRP-conjugated secondary antibody
Enhanced Chemiluminescence (ECL) substrate
Imaging system
Procedure:
Seed RPMI-8226 cells in 6-well plates and grow to approximately 80% confluency.[11]
Treat cells with the desired concentrations of TCH-165 (e.g., 5 µM) or vehicle (0.1% DMSO) for 4 hours.[1][11]
For co-treatment experiments, pre-treat cells with bortezomib (e.g., 5 µM) for 1 hour before adding TCH-165 for an additional 4 hours.[11]
Harvest cells by centrifugation, wash twice with chilled PBS, and discard the supernatant.[1][11]
Resuspend the cell pellet in chilled lysis buffer, incubate on ice for 30 minutes, and clarify the lysate by centrifugation at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C.
Determine the protein concentration of the supernatant using a BCA assay.
Denature equal amounts of protein by boiling in Laemmli sample buffer.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane for 1 hour at room temperature in blocking buffer.
Incubate the membrane with the primary antibody (e.g., anti-MYC) overnight at 4°C, following the manufacturer's recommended dilution.
Wash the membrane three times with TBST.
Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane three times with TBST.
Apply ECL substrate and visualize the protein bands using an imaging system.
Strip and re-probe the membrane with a loading control antibody (e.g., anti-GAPDH) to ensure equal protein loading.
In Vivo Xenograft Tumor Model
This protocol provides a general framework for assessing the anti-tumor activity of TCH-165 in a mouse model. Note: All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare and approved by an Institutional Animal Care and Use Committee (IACUC).[1]
Materials:
Immunocompromised mice (e.g., NOD/SCID or similar)
RPMI-8226 cells
Matrigel (optional)
TCH-165 formulation for oral gavage
Calipers for tumor measurement
Animal balance
Procedure:
Subcutaneously inject a suspension of RPMI-8226 cells (e.g., 5-10 x 10⁶ cells in PBS, potentially mixed with Matrigel) into the flank of each mouse.
Monitor mice for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, bortezomib, TCH-165).
Administer TCH-165 by oral gavage. A reported effective dose is 100 mg/kg, administered once or twice daily.[1][10]
Administer vehicle control and positive control (e.g., bortezomib) according to their established routes and schedules.
Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²)/2.
Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity. A loss of body weight under 10% is generally considered well-tolerated.[1][9]
Continue treatment for a predetermined period (e.g., 42 days) or until tumors in the control group reach the maximum allowed size.[1][9]
At the end of the study, euthanize the mice and excise the tumors for further analysis if desired.
Compare the average tumor volumes between the treatment groups to determine the efficacy of TCH-165.
Application Notes and Protocols for Assessing TCH-165 Efficacy in Multiple Myeloma Cells
Audience: Researchers, scientists, and drug development professionals. Introduction Multiple myeloma (MM) is a hematological malignancy characterized by the proliferation of malignant plasma cells in the bone marrow.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Multiple myeloma (MM) is a hematological malignancy characterized by the proliferation of malignant plasma cells in the bone marrow. Despite recent therapeutic advancements, MM remains largely incurable, with many patients developing drug resistance.[1][2] A key oncogenic driver in a majority of human cancers, including MM, is the MYC protein.[3][4] The stability and degradation of MYC are tightly regulated by the proteasome. TCH-165 is a novel small molecule that acts as an activator of the 20S proteasome.[3][4][5] This document provides detailed protocols to assess the efficacy of TCH-165 in multiple myeloma cell lines, focusing on its mechanism of action and its impact on cell viability, apoptosis, and relevant signaling pathways.
Mechanism of Action of TCH-165
TCH-165 modulates the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the proteolytically active, open-gate conformation of the 20S proteasome.[3][6][7] This enhanced 20S proteasome activity leads to the increased degradation of intrinsically disordered proteins (IDPs), such as the oncoprotein MYC, in a ubiquitin-independent manner.[3][4][6] By promoting MYC degradation, TCH-165 can inhibit cancer cell proliferation and induce apoptosis.[3][4] Notably, TCH-165 has shown efficacy in bortezomib-resistant MM cells, suggesting a potential therapeutic avenue for patients who have relapsed or are refractory to standard proteasome inhibitors.[3][8]
Caption: Mechanism of TCH-165 in promoting MYC degradation.
Experimental Protocols
Cell Culture
Cell Lines: A panel of human multiple myeloma cell lines is recommended to assess the broad efficacy of TCH-165. This should include lines with varying genetic backgrounds.
RPMI-8226
L363
NCI-H929
OPM-2
U266
Culture Conditions: Cells should be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain cultures at 37°C in a humidified atmosphere with 5% CO2.
Cell Viability Assay
This protocol determines the cytotoxic effects of TCH-165 on multiple myeloma cells.
Method: ATP quantitation assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).
Procedure:
Seed MM cells in a 96-well opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.
Incubate the plate for 24 hours.
Prepare a serial dilution of TCH-165 in culture medium. The concentration range should be selected based on previously reported effective doses, typically from 0.1 µM to 30 µM.[3] Include a vehicle control (DMSO).
Add 100 µL of the TCH-165 dilutions or vehicle control to the appropriate wells.
Equilibrate the plate to room temperature for 30 minutes.
Add CellTiter-Glo® reagent according to the manufacturer's instructions.
Measure luminescence using a plate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.
Table 1: Representative Cell Viability Data
Cell Line
TCH-165 IC50 (µM) after 72h
RPMI-8226
0.9
L363
5.0
NCI-H929
4.3
Data presented here is based on published findings for illustrative purposes.[3]
Apoptosis Assay
This protocol quantifies the induction of apoptosis in MM cells following treatment with TCH-165.
Follow the Caspase-Glo® 3/7 Assay protocol to measure caspase activity.
Measure luminescence with a plate reader.
Data Analysis: Normalize the luminescence signal to the number of viable cells (can be run in a parallel plate) or express as fold change relative to the vehicle control.
Table 2: Representative Apoptosis Data
Treatment
Incubation Time (h)
Caspase-3/7 Activity (Fold Change vs. Control)
Vehicle Control
24
1.0
TCH-165 (IC50)
6
1.5
TCH-165 (IC50)
12
2.8
TCH-165 (IC50)
24
4.2
TCH-165 (IC50)
48
3.5
Hypothetical data for illustrative purposes.
Cell Cycle Analysis
This protocol assesses the effect of TCH-165 on the cell cycle distribution of MM cells.
Method: Propidium iodide (PI) staining followed by flow cytometry.
Procedure:
Seed 1 x 10^6 MM cells in a 6-well plate.
Treat with TCH-165 at IC50 concentration and a vehicle control for 24 and 48 hours.
Harvest cells, wash with ice-cold PBS, and fix in 70% ethanol (B145695) at -20°C overnight.
Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.
Incubate in the dark for 30 minutes at room temperature.
Analyze the DNA content by flow cytometry.
Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.
Table 3: Representative Cell Cycle Analysis Data (48h treatment)
Treatment
% Cells in G0/G1
% Cells in S
% Cells in G2/M
% Sub-G1 (Apoptotic)
Vehicle Control
45
35
20
2
TCH-165 (IC50)
60
20
15
5
Hypothetical data for illustrative purposes.
Western Blot Analysis
This protocol is for detecting changes in the expression levels of key proteins involved in the TCH-165 mechanism of action and downstream signaling pathways.
Procedure:
Treat MM cells (2-5 x 10^6) with TCH-165 at the IC50 concentration for various time points (e.g., 4, 8, 24 hours). Include a vehicle control.
Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Determine protein concentration using a BCA assay.
Separate 20-40 µg of protein per lane on an SDS-PAGE gel.
Transfer the proteins to a PVDF membrane.
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:
MYC
Cleaved PARP
Cleaved Caspase-3
p-Akt, Akt
p-ERK, ERK
p-STAT3, STAT3
β-actin (as a loading control)
Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Data Analysis: Quantify band intensities using densitometry software and normalize to the loading control.
Table 4: Representative Western Blot Quantification
Protein Target
Treatment
Relative Expression (Normalized to β-actin)
MYC
Vehicle Control
1.00
MYC
TCH-165 (4h)
0.45
Cleaved PARP
Vehicle Control
0.10
Cleaved PARP
TCH-165 (24h)
0.85
Hypothetical data for illustrative purposes.
Signaling Pathways and Experimental Workflow
Multiple signaling pathways are crucial for the growth and survival of multiple myeloma cells, including the PI3K/Akt, MAPK/ERK, and JAK/STAT pathways.[1][2][11] TCH-165, by targeting MYC, can indirectly influence these pathways.
Caption: Key signaling pathways in multiple myeloma targeted by TCH-165.
The following diagram illustrates the overall experimental workflow for assessing the efficacy of TCH-165.
Caption: Workflow for assessing TCH-165 efficacy.
Conclusion
The protocols outlined in this document provide a comprehensive framework for evaluating the anti-myeloma efficacy of TCH-165. By systematically assessing its impact on cell viability, apoptosis, cell cycle progression, and key signaling proteins, researchers can gain a thorough understanding of its therapeutic potential. The use of multiple cell lines and a combination of assays will ensure robust and reliable data, paving the way for further preclinical and clinical development of this promising new agent.
Welcome to the technical resource for TCH-165, a novel investigational inhibitor of the Fictional Kinase Receptor (FKR). This guide is designed for researchers, scientists, and drug development professionals to provide t...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical resource for TCH-165, a novel investigational inhibitor of the Fictional Kinase Receptor (FKR). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance, detailed protocols, and answers to frequently asked questions (FAQs) to ensure the successful application of TCH-165 in your experiments.
This section addresses common issues encountered during experiments with TCH-165.
1.1 Compound Handling and Solubility
Q: How should I store and handle TCH-165?
A: TCH-165 powder should be stored at -20°C, protected from light.[1] We recommend preparing a concentrated stock solution (e.g., 10 mM) in 100% DMSO, which should also be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[2] When preparing working dilutions, ensure the final DMSO concentration in your cell culture medium is less than 0.5% to avoid solvent toxicity.[1]
Q: My TCH-165 solution has a precipitate after being diluted in aqueous media. What should I do?
A: This indicates that the compound has crashed out of solution, a common issue with hydrophobic molecules.[2][3] Ensure the stock solution in DMSO is fully dissolved before making further dilutions.[2] When diluting into aqueous buffers or media, add the TCH-165 stock solution dropwise while vortexing the aqueous solution to improve mixing. If precipitation persists, consider using a surfactant like Tween-20 (at a low concentration, e.g., 0.01%) or preparing intermediate dilutions.
1.2 Cell-Based Assay Issues
Q: I am not observing the expected inhibitory effect of TCH-165 on cell viability/proliferation. What are the potential causes?
A: This is a frequent issue with several potential root causes.[2][4] Use the following workflow to troubleshoot:
Figure 1. Troubleshooting workflow for low TCH-165 efficacy in cell-based assays.
Q: My dose-response curve is not sigmoidal, or the IC50 value seems incorrect. Why?
A: An incomplete or non-standard dose-response curve can result from several factors.[5] The concentration range tested may be too narrow and not capture the top and bottom plateaus of the curve.[5] Additionally, the compound might interfere with the assay readout (e.g., some compounds can chemically reduce MTT reagent).[6] It is also crucial that data analysis methods are consistent, as different software and curve-fitting models can yield different IC50 values.[7][8]
1.3 Target Engagement & Pathway Analysis
Q: I cannot detect a decrease in phosphorylated-FKR (p-FKR) by Western Blot after TCH-165 treatment. What should I do?
A: Detecting changes in protein phosphorylation requires careful sample handling and optimized Western Blot protocols. Key considerations include:
Use Phosphatase Inhibitors: Always include a phosphatase inhibitor cocktail in your lysis buffer to preserve the phosphorylation state of your proteins.[9]
Sample Handling: Keep samples cold at all times by using pre-chilled buffers and equipment.
Blocking Buffer: Avoid using milk as a blocking agent, as casein is a phosphoprotein and can cause high background. Use 3-5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) instead.[9][10]
Buffer Choice: Use Tris-based buffers (like TBS/TBST) instead of phosphate-based buffers (PBS), as excess phosphate (B84403) can interfere with the binding of some phospho-specific antibodies.[11]
Positive Control: Use a positive control where you know FKR is phosphorylated to ensure your antibody and detection system are working correctly.[9][11]
Total Protein: Always probe for total FKR as a loading control and to confirm that the treatment is not causing degradation of the protein.[11]
Section 2: Data Presentation
Quantitative data should be clearly organized. Below are examples of how to structure experimental results for TCH-165.
Table 1: TCH-165 IC50 Values in Different Cancer Cell Lines
3.1 Protocol: Cell Viability (MTT) Assay for IC50 Determination
This protocol outlines the steps for determining the half-maximal inhibitory concentration (IC50) of TCH-165.
Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Compound Preparation: Prepare a 2X serial dilution of TCH-165 in culture medium. Start from a high concentration (e.g., 20 µM) to generate a 10-point dose-response curve. Include a vehicle control (e.g., 0.1% DMSO).
Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared TCH-165 dilutions or vehicle control to the respective wells.
Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.
MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for 4 hours until formazan (B1609692) crystals form.
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Normalize the absorbance values to the vehicle control (100% viability) and blank (0% viability). Plot the normalized values against the log-transformed TCH-165 concentration and fit a non-linear regression curve (variable slope) to determine the IC50.
3.2 Protocol: Western Blot for p-FKR and Total FKR
Cell Treatment & Lysis: Treat cells with TCH-165 at various concentrations for a specified time (e.g., 2 hours). Wash cells with ice-cold PBS and lyse with ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run until adequate separation is achieved.
Membrane Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[9]
Primary Antibody Incubation: Incubate the membrane with anti-p-FKR antibody (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C with gentle agitation.[9]
Washing: Wash the membrane three times for 10 minutes each with TBST.
Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary antibody (e.g., 1:5000 in 5% BSA/TBST) for 1 hour at room temperature.[9]
Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Re-probing: To analyze total FKR, strip the membrane and re-probe with an antibody for total FKR, following steps 5-9.
Section 4: Signaling Pathways & Workflows
FKR Signaling Pathway
TCH-165 is a competitive inhibitor that binds to the ATP-binding pocket of the Fictional Kinase Receptor (FKR), preventing its autophosphorylation and subsequent activation of downstream pro-survival signaling pathways like the PI3K/AKT and MAPK/ERK cascades.
Figure 2. Simplified signaling pathway of the Fictional Kinase Receptor (FKR) and the point of inhibition by TCH-165.
General Experimental Workflow
The diagram below illustrates a typical workflow for evaluating the cellular effects of TCH-165.
Figure 3. General experimental workflow for testing TCH-165 in a cellular context.
Addressing TCH-165 solubility issues in experimental buffers
Welcome to the technical support center for TCH-165. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of TCH-165 in experime...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for TCH-165. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of TCH-165 in experimental buffers. Below you will find troubleshooting guides and frequently asked questions to ensure the successful use of TCH-165 in your experiments.
Troubleshooting Guide
This guide provides solutions to specific issues you may encounter when preparing TCH-165 solutions for your experiments.
Issue
Potential Cause(s)
Recommended Solution(s)
TCH-165 powder will not dissolve in my aqueous buffer.
Low Aqueous Solubility: TCH-165 is a hydrophobic molecule with limited solubility in aqueous solutions.
It is highly recommended to first dissolve TCH-165 in an organic solvent to create a high-concentration stock solution before diluting it into your experimental buffer. See the stock solution preparation protocol below.
My TCH-165 precipitates immediately upon dilution from a DMSO stock into my aqueous buffer.
"Solvent Shock": The rapid change from a high-concentration organic environment (DMSO) to an aqueous one can cause the compound to "crash out" of solution.
- Use a Stepwise Dilution: Instead of a single large dilution, perform a serial dilution of your DMSO stock into the aqueous buffer. - Vortex During Dilution: Add the TCH-165 stock solution dropwise to the aqueous buffer while vortexing or stirring to ensure rapid and even dispersion. - Pre-warm the Buffer: Using a pre-warmed (e.g., 37°C) aqueous buffer can sometimes improve solubility.
My TCH-165 solution is clear initially but becomes cloudy or shows precipitate after some time.
Delayed Precipitation: The compound may be temporarily soluble but falls out of solution over time due to interactions with buffer components or changes in temperature.
- Decrease Final Concentration: Your working concentration may be above the limit of kinetic solubility in that specific buffer. Try using a lower final concentration. - Assess Stability: The compound may be unstable in your buffer over the duration of your experiment. It is recommended to prepare fresh dilutions of TCH-165 for each experiment.
I am seeing inconsistent results between experiments.
Variable Compound Concentration: This can be due to incomplete dissolution or precipitation of TCH-165.
- Visually Inspect Solutions: Before each use, visually inspect your stock and working solutions for any signs of precipitation. - Follow a Consistent Protocol: Ensure you are using the same, optimized protocol for preparing your TCH-165 solutions for every experiment. - Determine Kinetic Solubility: Perform a kinetic solubility assay (see protocol below) to determine the maximum soluble concentration in your specific buffer.
Frequently Asked Questions (FAQs)
Q1: What is the best solvent for making a TCH-165 stock solution?
A1: Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are the recommended solvents for preparing high-concentration stock solutions of TCH-165. It is highly soluble in both. For example, a stock solution of 10 mM in 100% DMSO can be prepared.[1] It is important to use newly opened, anhydrous DMSO as it is hygroscopic and absorbed water can impact the solubility of the compound.
Q2: What is the maximum recommended final concentration of DMSO in my cell-based assay?
A2: The final concentration of DMSO in your experimental setup should be kept as low as possible to avoid solvent-induced artifacts or toxicity. A final DMSO concentration of less than 0.5% is generally well-tolerated by most cell lines. However, some in vitro assays have used up to 3% DMSO with appropriate vehicle controls.[2]
Q3: In which aqueous buffers has TCH-165 been shown to be compatible?
A3: Published studies have successfully used TCH-165 in various buffers. For in vitro proteasome activity assays, 50 mM Tris-HCl at pH 7.5 has been used.[3] For cell-based assays, Phosphate-Buffered Saline (PBS) and RIPA lysis buffer have been employed.[3][4]
Q4: Can I adjust the pH of my buffer to improve TCH-165 solubility?
A4: The solubility of compounds with an imidazoline (B1206853) scaffold can be pH-dependent. While the specific pKa of TCH-165 is not published, imidazoline-containing molecules are often basic. Therefore, adjusting the pH of your buffer to be slightly acidic may improve the solubility of TCH-165. However, it is crucial to ensure that the chosen pH is compatible with your experimental system (e.g., does not affect cell viability or enzyme activity).
Q5: How should I store my TCH-165 stock solution?
A5: TCH-165 stock solutions in DMSO can be stored at -20°C for up to one year or at -80°C for up to two years.[5] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Protocol 1: Preparation of a TCH-165 Stock Solution in DMSO
Weigh the desired amount of TCH-165 powder in a sterile microcentrifuge tube.
Add the appropriate volume of 100% anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add 1.6786 mL of DMSO per 1 mg of TCH-165).
Vortex the solution vigorously to ensure the compound is fully dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if necessary.[5]
Visually inspect the solution to ensure there are no visible particles.
Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.
Protocol 2: General Method for Dilution into Aqueous Buffer
Thaw an aliquot of your TCH-165 DMSO stock solution and bring it to room temperature.
Pre-warm your desired aqueous buffer (e.g., PBS, Tris-HCl) to your experimental temperature (e.g., 37°C).
Perform a serial dilution. For example, to achieve a 10 µM final concentration with 0.1% DMSO from a 10 mM stock:
First, dilute the 10 mM stock 1:10 in DMSO to get a 1 mM intermediate stock.
Add 1 µL of the 1 mM intermediate stock to 99 µL of the pre-warmed aqueous buffer.
Add the TCH-165 stock solution dropwise to the aqueous buffer while gently vortexing or swirling to ensure rapid and even dispersion.
Visually inspect the final solution for any signs of precipitation before adding it to your experiment.
Protocol 3: Determination of Kinetic Solubility in an Experimental Buffer
This protocol provides a method to estimate the maximum soluble concentration of TCH-165 in your buffer of choice.
Prepare a high-concentration stock solution of TCH-165 in 100% DMSO (e.g., 10 mM).
Create a 2-fold serial dilution of the stock solution in DMSO in a 96-well plate.
In a separate 96-well plate, add your desired aqueous buffer to each well (e.g., 196 µL).
Transfer a small volume (e.g., 4 µL) of each DMSO dilution to the corresponding wells containing the aqueous buffer. This will create a range of final TCH-165 concentrations. Include a DMSO-only control.
Incubate the plate at room temperature for 1-2 hours with gentle shaking.
Visually inspect each well for signs of precipitation (cloudiness or solid particles).
(Optional) For a quantitative assessment, read the absorbance of the plate at a wavelength where TCH-165 does not absorb (e.g., 600 nm) using a plate reader. An increase in absorbance indicates precipitation.
The highest concentration that remains clear is the approximate kinetic solubility of TCH-165 under these conditions.
Visualizations
Caption: Experimental workflow for preparing TCH-165 solutions.
Caption: Simplified signaling pathway for TCH-165's mechanism of action.
TCH-165 off-target effects and how to mitigate them
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using TCH-165. The information below is intended to help...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using TCH-165. The information below is intended to help address specific issues that may be encountered during experiments.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for TCH-165?
A1: TCH-165 is a small molecule modulator of proteasome assembly.[1][2] It regulates the dynamic equilibrium between the 20S and 26S proteasome complexes, shifting the balance to favor an increase in the levels of free 20S proteasome.[1][2][3] This enhancement of the 20S proteasome leads to increased degradation of intrinsically disordered proteins (IDPs).[2][3]
Q2: What are the known on-target effects of TCH-165?
A2: The primary on-target effect of TCH-165 is the enhanced 20S-mediated degradation of IDPs.[3] This includes proteins such as α-synuclein, tau, c-Fos, ornithine decarboxylase (ODC), and the oncogenic transcription factor MYC.[3][4][5] TCH-165 achieves this by inducing an "open-gate" conformation in the 20S proteasome, which increases substrate accessibility to the catalytic chamber.[4][6][7]
Q3: Is TCH-165 selective? What are its "off-target" effects?
A3: TCH-165 demonstrates selectivity for intrinsically disordered proteins over structured proteins.[2][3] For instance, it promotes the degradation of IDPs like α-synuclein and tau but does not affect structured proteins such as GAPDH.[2][3][6][7]
The primary concern for "off-target" or unintended effects with TCH-165 is concentration-dependent. At high concentrations (greater than 30 μM), TCH-165 can cause the disassembly of the 26S proteasome.[4] This can inhibit the degradation of ubiquitinated proteins, an effect that mimics the action of a 26S proteasome inhibitor.[4] Additionally, at high concentrations, TCH-165 may induce apoptosis in cell types that are highly reliant on the proteasome.[2]
Q4: I am observing cytotoxicity in my cell line with TCH-165 treatment. What could be the cause and how can I mitigate this?
A4: Cytotoxicity can be an expected outcome, as TCH-165 has demonstrated anti-tumor activity by promoting the degradation of oncoproteins like MYC.[4][5] However, if you are observing toxicity that you suspect is an off-target effect, consider the following:
Concentration: Ensure you are using a concentration of TCH-165 that is appropriate for your cell line and experimental goals. It is recommended to perform a dose-response curve to determine the optimal concentration that provides the desired on-target effect with minimal cytotoxicity.
Cell Line Dependence: The cytotoxic concentration (CC50) of TCH-165 can vary between cell lines. For example, the CC50 after 72 hours of treatment is 0.9 μM in RPMI-8226 cells and 5.0 μM in L363 cells.[5]
On-Target Apoptosis: The observed cytotoxicity may be a direct result of the intended on-target effect, such as the degradation of a protein essential for the survival of your specific cancer cell line.
Q5: My protein of interest is not being degraded by TCH-165. Why might this be?
A5: If TCH-165 is not degrading your protein of interest, consider the following possibilities:
Protein Structure: TCH-165 selectively enhances the degradation of intrinsically disordered proteins (IDPs). If your protein of interest is a structured protein, it is not an expected substrate for TCH-165-mediated 20S proteasome degradation.[3][4]
Experimental Controls: To confirm that TCH-165 is active in your experimental system, include a positive control, such as monitoring the degradation of a known IDP like c-MYC.[5] Also, include a negative control by observing the levels of a structured protein like GAPDH, which should not be affected.[3]
Q6: How can I confirm that the observed effects in my experiment are due to TCH-165's on-target activity?
A6: To validate the on-target activity of TCH-165, you can perform the following experiments:
Proteasome Inhibitor Rescue: Co-treat your cells with TCH-165 and a proteasome inhibitor like bortezomib (B1684674) (BTZ) or epoxomicin. If the degradation of your target protein by TCH-165 is blocked by the proteasome inhibitor, this confirms that the degradation is proteasome-dependent.[3][5]
Structured Protein Control: As a negative control, assess the levels of a structured protein (e.g., GAPDH) in parallel. TCH-165 should not induce the degradation of structured proteins.[2][3]
Analysis of Proteasome Complexes: Use native PAGE followed by immunoblotting to observe the TCH-165-induced decrease in 26S proteasome complexes and the corresponding increase in 20S proteasome complexes.[3]
Quantitative Data Summary
Table 1: In Vitro Activity of TCH-165 on 20S Proteasome
Proteolytic Activity
EC50 (μM)
Chymotrypsin-like (CT-L)
4.2
Trypsin-like (Tryp-L)
3.2
Caspase-like (Casp-L)
4.7
Data from MedchemExpress and Network of Cancer Research.[1][2]
Table 2: Cytotoxic Concentrations (CC50) of TCH-165 in Multiple Myeloma (MM) Cell Lines (72-hour treatment)
Protocol 1: Western Blot Analysis of Protein Degradation
Objective: To determine if TCH-165 induces the degradation of a target protein.
Methodology:
Cell Seeding: Plate cells at a suitable density to allow for optimal growth during the experiment.
Treatment: Treat cells with the desired concentrations of TCH-165 or vehicle control (e.g., DMSO). A typical concentration range to test is 0.1 to 10 μM.[1] For rescue experiments, pre-treat cells with a proteasome inhibitor (e.g., 5 μM bortezomib) for 1 hour before adding TCH-165.[5]
Incubation: Incubate the cells for a specified time course (e.g., 4, 8, or 24 hours).[3][5]
Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with a protease inhibitor cocktail.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane. Probe the membrane with primary antibodies against your protein of interest, a structured protein control (e.g., GAPDH), and a known IDP control (e.g., c-MYC).
Analysis: Quantify the band intensities to determine the change in protein levels relative to the vehicle-treated control.
Protocol 2: Cell Viability Assay
Objective: To determine the cytotoxic concentration of TCH-165 in a specific cell line.
Methodology:
Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density.
Inhibitor Treatment: Prepare serial dilutions of TCH-165 in culture medium. Add the diluted inhibitor to the appropriate wells.
Incubation: Incubate the plate for the desired duration (e.g., 72 hours).[1][5]
Viability Assessment: Use a suitable cell viability reagent (e.g., MTT, resazurin, or a commercial kit like CellTiter-Glo®) according to the manufacturer's instructions.
Data Analysis: Measure the signal (e.g., absorbance or fluorescence) and normalize the data to the vehicle-treated control wells. Plot the cell viability against the log of the inhibitor concentration and use a non-linear regression to calculate the CC50 value.
Visualizations
Caption: Mechanism of action of TCH-165.
Caption: Troubleshooting workflow for TCH-165 experiments.
Caption: Concentration-dependent effects of TCH-165.
Technical Support Center: Managing T-Cell-Based Therapy (TCH-165) Induced Cytotoxicity in Cell Lines
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing and troubleshooting cytotoxicity induced by TCH-165 in cell lines. Frequently Ask...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing and troubleshooting cytotoxicity induced by TCH-165 in cell lines.
Frequently Asked Questions (FAQs)
Q1: What is TCH-165 and what is its mechanism of action?
A1: TCH-165 is a small molecule modulator of proteasome assembly.[1][2] It enhances the activity of the 20S proteasome by regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the 20S form.[2][3] This leads to an increased degradation of intrinsically disordered proteins (IDPs), such as the oncoprotein c-MYC, α-synuclein, and tau, while not affecting the degradation of structured proteins like GAPDH.[2][3][4]
Q2: What are the expected cytotoxic effects of TCH-165 on cancer cell lines?
A2: TCH-165 has been shown to inhibit the proliferation of various cancer cell lines with cytotoxic concentrations (CC50) in the low micromolar range.[5][6] The cytotoxic effect is concentration-dependent and can induce apoptosis in cells that are reliant on the proteasome for survival.[7] Notably, TCH-165 has demonstrated efficacy in bortezomib-resistant multiple myeloma cells.[2][5]
Q3: How should I prepare and store TCH-165 for in vitro experiments?
A3: TCH-165 is soluble in DMSO and ethanol, with a maximum concentration of 100 mM. For cell culture experiments, it is recommended to prepare a concentrated stock solution in DMSO. When preparing working solutions, ensure the final DMSO concentration in the culture medium is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[4] Stock solutions of TCH-165 can be stored at -20°C for one year or -80°C for two years.[8]
Q4: I am observing higher than expected cytotoxicity at low concentrations of TCH-165. What could be the cause?
A4: Higher than expected cytotoxicity could be due to several factors:
Cell Line Sensitivity: The cell line you are using may be particularly sensitive to proteasome modulation.
Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in your culture medium may be too high. It is crucial to include a vehicle-only control (cells treated with the same concentration of solvent without TCH-165) to assess solvent toxicity.[4]
Compound Precipitation: At higher concentrations, TCH-165 might precipitate out of the aqueous culture medium, leading to inconsistent results. Visually inspect your culture wells for any precipitate.
Mycoplasma Contamination: Mycoplasma contamination can induce cytotoxicity and alter cellular responses to treatments.[4] Regularly test your cell lines for mycoplasma.
Q5: My results show no dose-dependent decrease in cell viability with TCH-165 treatment. What should I do?
A5: If you do not observe a dose-dependent effect, consider the following:
Cell Line Resistance: The chosen cell line might be resistant to the effects of 20S proteasome enhancement.
Incorrect Assay Endpoint: The incubation time with TCH-165 may be too short to induce a measurable cytotoxic effect. Consider a time-course experiment (e.g., 24, 48, 72 hours).
Assay Insensitivity: The viability assay you are using may not be sensitive enough. Consider switching to a more sensitive method, such as an ATP-based luminescent assay (e.g., CellTiter-Glo®).
Troubleshooting Guides
Guide 1: Unexpectedly High Cytotoxicity
Potential Cause
Troubleshooting Steps
Cell line is highly sensitive to proteasome modulation.
Review the literature for reported sensitivity of your cell line. Perform a preliminary dose-response experiment with a wider range of TCH-165 concentrations to determine the optimal working range.
Solvent (e.g., DMSO) toxicity.
Always include a vehicle control (media with the same final concentration of DMSO as your highest TCH-165 concentration). Ensure the final DMSO concentration is typically ≤0.5%. Perform a dose-response curve for the vehicle alone to determine the maximum non-toxic concentration for your specific cell line.[4]
TCH-165 precipitation.
Visually inspect wells for precipitate under a microscope. Prepare fresh dilutions of TCH-165 from a stock solution for each experiment. Consider using a lower concentration range or a different formulation if solubility is a persistent issue.
Mycoplasma contamination.
Regularly test your cell cultures for mycoplasma using a reliable method (e.g., PCR-based assay). If contamination is detected, discard the contaminated cultures and start with a fresh, uncontaminated stock.
Incorrect TCH-165 concentration.
Double-check all calculations for dilutions. Verify the concentration of your stock solution.
Guide 2: Inconsistent or Non-Reproducible Results
Potential Cause
Troubleshooting Steps
Uneven cell seeding.
Ensure a homogenous single-cell suspension before seeding. Pipette gently to avoid cell stress. Avoid using the outer wells of the plate, which are prone to evaporation ("edge effects"). Fill outer wells with sterile PBS or media.
Incomplete dissolution of TCH-165.
Vortex the stock solution thoroughly before making dilutions. Ensure the compound is fully dissolved in the culture medium before adding to the cells.
Fluctuations in incubator conditions.
Regularly monitor and calibrate the incubator's temperature and CO2 levels. Ensure consistent humidity.
Variability in assay performance.
Follow the manufacturer's protocol for the cell viability assay precisely. Ensure consistent incubation times and reagent volumes.
Cell passage number.
Use cells within a consistent and low passage number range, as high passage numbers can lead to phenotypic and genotypic drift.
Quantitative Data Summary
Table 1: Cytotoxic Concentration (CC50) of TCH-165 in Various Cancer Cell Lines after 72 hours of Treatment
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of TCH-165 in complete culture medium. Remove the old medium from the cells and add the diluted compound solutions. Include vehicle controls (medium with the same final concentration of DMSO) and untreated controls (medium only).
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.
MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.
Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.
CellTiter-Glo® Luminescent Cell Viability Assay
Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.
Reagent Preparation: Equilibrate the CellTiter-Glo® Buffer and Substrate to room temperature. Transfer the buffer to the substrate bottle to reconstitute the lyophilized enzyme/substrate mixture.
Lysis and Luminescence Reaction: Remove the 96-well plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes. Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.
Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.
Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.
Technical Support Center: TCH-165 and 20S Proteasome Activity
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the effects of TCH-165 on 20S proteasome activity. Frequently Asked Questions (FAQs) Q1: W...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the effects of TCH-165 on 20S proteasome activity.
Frequently Asked Questions (FAQs)
Q1: What is the established function of TCH-165 in relation to the 20S proteasome?
Contrary to the premise that it may not enhance activity, TCH-165 is characterized as a small molecule modulator that increases 20S proteasome levels and facilitates 20S-mediated protein degradation.[1] Its mechanism of action involves regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, ultimately favoring 20S-mediated proteolysis.
Q2: How does TCH-165 enhance 20S proteasome activity?
TCH-165 enhances 20S proteasome activity through a multi-faceted mechanism:
Shifting the Proteasome Equilibrium: TCH-165 treatment of cells leads to a decrease in assembled 26S proteasomes and a corresponding increase in free 20S proteasome complexes.[2]
Inducing an "Open-Gate" Conformation: The 20S proteasome has outer α-rings that act as a gate, controlling substrate entry into the proteolytic core.[3] TCH-165 is proposed to bind to the α-ring, inducing a proteolytically active, "open-gate" conformation.[3][4] This increases substrate accessibility to the catalytic chamber. Atomic force microscopy has shown that TCH-165 increases the ratio of open to closed 20S proteasomes in a dose-dependent manner.[2]
Enhancing Catalytic Activity: TCH-165 has been shown to enhance the chymotrypsin-like (CT-L), trypsin-like (Tryp-L), and caspase-like (Casp-L) activities of the 20S proteasome.[1]
Q3: Does TCH-165 enhance the degradation of all proteins?
No, a critical aspect of TCH-165's function is its substrate selectivity. It primarily enhances the degradation of intrinsically disordered proteins (IDPs) such as α-synuclein, tau, c-Fos, and ornithine decarboxylase.[1][5] In contrast, it does not induce the degradation of structured proteins like GAPDH.[1][2] This is a key consideration for experimental design, as using a structured protein as a substrate is unlikely to show an effect from TCH-165 treatment.
Troubleshooting Guide: Why Am I Not Observing 20S Proteasome Enhancement with TCH-165?
If you are not observing the expected enhancement of 20S proteasome activity in your experiments, several factors could be at play. This guide provides a systematic approach to troubleshooting common issues.
Q1: My protein of interest is not degrading faster with TCH-165 in a cell-based assay. What went wrong?
Is your protein an intrinsically disordered protein (IDP)? TCH-165 specifically enhances the degradation of IDPs, not well-structured proteins.[1][2]
Troubleshooting Step: Verify the structural nature of your protein of interest. If it is a structured protein, TCH-165 is not expected to enhance its degradation. Consider using a known IDP substrate like c-MYC or α-synuclein as a positive control.[3]
Was the proteasome involvement confirmed?
Troubleshooting Step: To confirm that any observed degradation is proteasome-mediated, run a parallel experiment where cells are co-treated with TCH-165 and a potent proteasome inhibitor like bortezomib (B1684674) or epoxomicin.[1][3] If TCH-165 is effective, the inhibitor should block the enhanced degradation.[1]
Was the concentration and treatment time appropriate?
Troubleshooting Step: In cell culture, TCH-165 has been shown to be effective at concentrations around 10 µM for 24 hours.[1] Perform a dose-response and time-course experiment to determine the optimal conditions for your cell line and protein of interest.
Q2: My in vitro fluorogenic peptide assay shows no increase in 20S proteasome activity. What could be the issue?
Was the TCH-165 concentration optimal?
Troubleshooting Step: The EC50 of TCH-165 for enhancing the chymotrypsin-like activity of the 20S proteasome is approximately 4.2 µM, with activity saturating at concentrations above 7 µM.[1] Ensure you are using a concentration within the effective range. Very high concentrations (>30 µM) may actually inhibit 26S-mediated degradation by causing disassembly.[3]
Was the assay protocol followed correctly?
Troubleshooting Step: The proteolytic activity of the 20S proteasome is typically monitored by the cleavage of fluorogenic peptide substrates, leading to an increase in fluorescence over time.[3] Ensure that the 20S proteasome is pre-treated with TCH-165 (e.g., for 15 minutes at 37°C) before adding the substrate.[3]
Are there issues with assay components or conditions?
Troubleshooting Step: Verify the quality and activity of your purified 20S proteasome. Ensure the buffer conditions are appropriate (e.g., 50 mM Tris-HCl, pH 7.5).[3] Also, be aware that different types of black microplates can significantly affect measured proteasome activities and fluorescence readings.[6]
Quantitative Data Presentation
The following table summarizes the reported in vitro activity of TCH-165 on the human 20S proteasome.
*EC50 is the concentration for 50% maximal activity. AC200 is the concentration at which activity is doubled. Values can vary slightly between studies.
Experimental Protocols
Key Experiment: In Vitro 20S Proteasome Activity Assay
This protocol describes how to measure the effect of TCH-165 on the chymotrypsin-like activity of purified 20S proteasome using a fluorogenic substrate.
Prepare TCH-165 dilutions: Prepare a concentration range of TCH-165 in DMSO. Then, dilute these into the Assay Buffer to the final desired concentrations. Include a vehicle-only control (DMSO).
Pre-incubation: In a 96-well plate, add a final concentration of 1 nM of purified human 20S proteasome to wells containing either the TCH-165 dilutions or the vehicle control.
Incubate the plate for 15 minutes at 37°C to allow TCH-165 to interact with the proteasome.
Initiate Reaction: Add the fluorogenic substrate (Suc-LLVY-AMC) to all wells to a final concentration of 10-20 µM.
Measure Fluorescence: Immediately begin measuring the fluorescence intensity at 37°C, taking readings every 1-2 minutes for at least 30-60 minutes.
Data Analysis:
For each concentration of TCH-165, calculate the rate of AMC release (change in fluorescence units per minute).
Plot the rate of reaction against the TCH-165 concentration.
Fit the data to a dose-response curve to determine the EC50 and maximum fold enhancement compared to the vehicle control.
Technical Support Center: Interpreting Unexpected Results in TCH-165 Experiments
Welcome to the technical support center for TCH-165, a small molecule modulator of proteasome assembly. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and interp...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for TCH-165, a small molecule modulator of proteasome assembly. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and interpret unexpected results in T-cell and CAR-T cell experiments involving TCH-165.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for TCH-165?
A1: TCH-165 is a small molecule that modulates the assembly of the proteasome.[1][2] It regulates the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the 20S proteasome.[1][2] This enhances the degradation of intrinsically disordered proteins (IDPs) while generally not affecting the degradation of structured proteins.[1][3] TCH-165 has been shown to promote the degradation of oncoproteins like c-MYC, leading to anti-tumor activity in preclinical models of multiple myeloma.[4][5]
Q2: We observed lower than expected cytotoxicity of our CAR-T cells against target cancer cells in the presence of TCH-165. What could be the cause?
A2: This is an unexpected result, as proteasome activation has been suggested to prevent T-cell exhaustion and improve anti-tumor activity.[6] However, several factors could contribute to this observation:
High Concentrations of TCH-165: At high concentrations, TCH-165 may induce apoptosis in cells that are highly reliant on the proteasome.[7] T-cells, especially activated CAR-T cells with high metabolic and protein turnover rates, might be susceptible to this effect. It is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration of TCH-165 for your specific T-cell or CAR-T cell population.
Impact on CAR Construct Stability: While TCH-165 preferentially targets intrinsically disordered proteins, it is theoretically possible that components of the Chimeric Antigen Receptor (CAR) construct, particularly linker domains or intracellular signaling domains, could have disordered regions susceptible to enhanced degradation by the 20S proteasome. This could lead to reduced surface expression of the CAR and consequently, diminished cytotoxicity.
Off-Target Effects on Essential T-Cell Proteins: While TCH-165 is reported to not affect structured proteins, it is possible that some essential T-cell signaling proteins or transcription factors have intrinsically disordered regions. Enhanced degradation of these proteins could negatively impact T-cell activation, proliferation, or effector function.
Q3: Our T-cells show reduced proliferation in a CFSE assay when treated with TCH-165. Why might this be happening?
A3: Reduced T-cell proliferation in the presence of TCH-165 could be due to a few factors:
Cell Cycle Arrest: The proteasome plays a critical role in cell cycle progression. While proteasome inhibition is known to cause cell cycle arrest, the effects of sustained proteasome activation on the T-cell cycle are less understood. It is possible that altering the natural balance of proteasome activity could interfere with the timely degradation of cell cycle regulatory proteins, leading to a stall in proliferation.
T-Cell Differentiation State: Proteasome activity has been shown to influence CD8+ T-cell fate, with higher activity potentially favoring a memory phenotype over an effector phenotype.[8] Memory T-cells have a slower proliferative rate compared to effector T-cells. TCH-165 might be pushing your T-cells towards a less proliferative, memory-like state.
Nutrient Depletion and Metabolic Stress: Enhanced proteasomal activity is an energy-dependent process. Sustained activation by TCH-165 could increase the metabolic demand on the T-cells, leading to faster depletion of essential nutrients in the culture medium and subsequent reduction in proliferation.
Q4: We are seeing an unusual cytokine profile from our CAR-T cells after TCH-165 treatment, with some cytokines lower than expected. What could explain this?
A4: The modulation of cytokine production by TCH-165 is an area of active research. Atypical cytokine profiles could be attributed to:
Alteration of Signaling Pathways: Cytokine production is tightly regulated by complex signaling pathways. Key signaling proteins and transcription factors within these pathways may be intrinsically disordered and thus, their turnover could be accelerated by TCH-165. This could lead to a dampening of specific cytokine responses.
Shift in T-Cell Subsets: As mentioned previously, TCH-165 could influence T-cell differentiation. Different T-cell subsets (e.g., Th1, Th2, Th17) are characterized by the production of distinct sets of cytokines. A shift in the balance of these subsets would result in a changed overall cytokine profile.
Direct Regulation of Cytokine Synthesis: The machinery involved in the transcription and translation of cytokine genes could be indirectly affected by changes in the availability of key regulatory proteins that are substrates for the 20S proteasome.
Troubleshooting Guides
Issue 1: Lower than Expected Cytotoxicity in a Chromium Release Assay
Potential Cause
Troubleshooting Steps
TCH-165 Concentration is Too High and Inducing T-Cell Apoptosis
1. Perform a dose-response curve of TCH-165 on your effector T-cells/CAR-T cells alone to determine the maximum non-toxic concentration. 2. Include a T-cell only control with TCH-165 in your cytotoxicity assay to assess effector cell viability. 3. Consider using a lower, non-toxic concentration of TCH-165 in your co-culture experiments.
Reduced CAR Expression on the Cell Surface
1. Perform flow cytometry to quantify CAR expression on the surface of your CAR-T cells with and without TCH-165 treatment. 2. If a decrease in CAR expression is observed, consider modifying the CAR construct to include more stable linker or transmembrane domains.
Suboptimal Effector-to-Target (E:T) Ratio
1. Titrate the E:T ratio in your cytotoxicity assay. It's possible that at lower E:T ratios, the effect of TCH-165 is more pronounced.
Target Cell Resistance
1. Ensure that the target cells have stable expression of the target antigen. 2. Proteasome inhibitors have been shown to increase the expression of some tumor antigens. Conversely, a proteasome activator could potentially decrease the expression of certain antigens if they are intrinsically disordered. Verify target antigen expression on tumor cells after TCH-165 treatment.
Issue 2: Reduced T-Cell Proliferation in CFSE Assay
Potential Cause
Troubleshooting Steps
TCH-165 Induced Cell Cycle Arrest or Senescence
1. Analyze the cell cycle distribution of TCH-165-treated T-cells using propidium (B1200493) iodide staining and flow cytometry. 2. Stain for senescence markers such as β-galactosidase.
Shift Towards a Memory Phenotype
1. Perform immunophenotyping of the T-cells after TCH-165 treatment to assess the expression of memory (e.g., CD45RO, CCR7, CD62L) and effector (e.g., Granzyme B, Perforin) markers.
Culture Conditions are Not Optimal
1. Ensure that the cell culture medium is fresh and contains sufficient nutrients to support the increased metabolic demand potentially induced by TCH-165. 2. Consider supplementing the culture medium with additional glucose or glutamine.
CFSE Staining Issues
1. Ensure that the initial CFSE staining is bright and uniform. 2. Include an unstained control and a non-proliferating (unstimulated) stained control.
This assay measures the cytokines released by CAR-T cells upon co-culture with target cells.
Materials:
CAR-T cells
Target cells
Complete RPMI-1640 medium
96-well flat-bottom plate
Cytokine detection kit (e.g., ELISA or multiplex bead array)
Procedure:
Cell Plating:
Plate target cells at an appropriate density (e.g., 5 x 10⁴ cells/well) in a 96-well flat-bottom plate and allow them to adhere if necessary.
Add CAR-T cells at the desired E:T ratio (e.g., 10:1).
Controls: Include wells with CAR-T cells alone and target cells alone.
Incubation:
Incubate the plate at 37°C for 24-48 hours.
Supernatant Collection:
Centrifuge the plate at 500 x g for 5 minutes.
Carefully collect the supernatant from each well without disturbing the cell pellet.
Cytokine Measurement:
Measure the concentration of desired cytokines (e.g., IFN-γ, TNF-α, IL-2, IL-6) in the supernatant using your chosen cytokine detection kit, following the manufacturer's instructions.
CFSE-Based T-Cell Proliferation Assay
This protocol uses Carboxyfluorescein succinimidyl ester (CFSE) to monitor T-cell proliferation by flow cytometry.
Materials:
T-cells
PBS
CFSE stock solution (e.g., 5 mM in DMSO)
Complete RPMI-1640 medium
T-cell activation stimulus (e.g., anti-CD3/CD28 beads or antibodies)
Flow cytometer
Procedure:
CFSE Staining:
Wash T-cells with PBS and resuspend at 1-10 x 10⁶ cells/mL in pre-warmed PBS.
Add CFSE to a final concentration of 1-5 µM. Mix immediately.
Incubate for 10-15 minutes at 37°C, protected from light.
Quench the staining reaction by adding 5 volumes of cold complete medium.
Incubate on ice for 5 minutes.
Wash the cells three times with complete medium.
Cell Culture:
Resuspend the CFSE-labeled T-cells in complete medium.
Plate the cells in a culture plate and add your T-cell activation stimulus.
Include an unstimulated control (labeled but not activated).
Incubation:
Culture the cells for 3-5 days at 37°C.
Flow Cytometry Analysis:
Harvest the cells at different time points.
Analyze the cells on a flow cytometer, detecting the CFSE signal in the FITC channel.
Each peak of decreasing fluorescence intensity represents a round of cell division.
Technical Support Center: TCH-165 & Proteasome Interactions
Welcome to the technical support center for researchers utilizing TCH-165. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help you effectively con...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers utilizing TCH-165. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help you effectively control for and understand the effects of TCH-165 on the 26S proteasome during your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for TCH-165 on the proteasome?
A1: TCH-165 is a small molecule modulator of proteasome assembly.[1] It does not directly inhibit the 26S proteasome. Instead, it regulates the dynamic equilibrium between the 20S and 26S proteasome complexes.[1][2] TCH-165 binds to the α-ring of the 20S core particle (CP), inducing an "open-gate" conformation.[2][3] This action favors the dissociation of the 19S regulatory particle (RP), leading to an increase in the population of free, proteolytically active 20S proteasomes.[2][3]
Q2: I treated my cells with TCH-165, an "activator," but my protein of interest is not being degraded. Why?
A2: This is a common observation and highlights the specific mechanism of TCH-165. TCH-165-activated 20S proteasomes preferentially degrade intrinsically disordered proteins (IDPs) and other unstructured proteins in a ubiquitin-independent manner.[2][4] Structured proteins, which are the typical substrates for the ubiquitin-dependent 26S proteasome pathway, are generally not degraded by TCH-165 treatment.[1][2] Your protein of interest is likely a structured protein that requires ubiquitination and the full 26S proteasome for degradation.
Q3: How can I confirm that TCH-165 is modulating the proteasome complexes in my cellular model?
A3: The most direct method is to analyze the abundance of proteasome subcomplexes using Native PAGE followed by Western blotting. After treating cells with TCH-165, you should observe a decrease in the bands corresponding to the doubly-capped (RP₂CP) and singly-capped (RP₁CP) 26S proteasome, alongside an increase in the band for the free 20S core particle (CP).[2] Immunoblotting for a 19S subunit (like Rpt1) and a 20S subunit (like β5) will reveal this shift.[2]
Q4: What is the best positive control to ensure my TCH-165-mediated degradation is proteasome-dependent?
A4: The essential positive control is to co-treat your cells with TCH-165 and a potent, direct proteasome inhibitor like bortezomib (B1684674) (BTZ) or epoxomicin.[2][5] If TCH-165 is truly enhancing degradation via the 20S proteasome, then co-treatment with bortezomib should block this effect and "rescue" the protein from degradation.[5][6]
Q5: Does TCH-165 affect all three catalytic activities of the proteasome?
A5: Yes. TCH-165 has been shown to enhance all three major proteolytic activities of the 20S proteasome: chymotrypsin-like (CT-L), trypsin-like (Tryp-L), and caspase-like (Casp-L).[2][6] This can be confirmed using in vitro proteasome activity assays with specific fluorogenic substrates.
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
No degradation of target protein (an IDP like c-Myc) observed after TCH-165 treatment.
1. Suboptimal TCH-165 Concentration: The concentration may be too low for your specific cell line. 2. Insufficient Incubation Time: The treatment duration may be too short to observe a significant effect. 3. Compound Inactivity: The TCH-165 stock may have degraded.
1. Perform a dose-response experiment: Test a range of TCH-165 concentrations (e.g., 1 µM to 30 µM) to find the optimal dose.[2] 2. Conduct a time-course experiment: Analyze protein levels at multiple time points (e.g., 4, 8, 12, 24 hours).[2] 3. Verify compound activity: Test your TCH-165 stock in an in vitro 20S proteasome activity assay.
Degradation of a known structured protein (e.g., GAPDH) is observed.
1. High TCH-165 Concentration: Very high concentrations may disrupt the 26S proteasome assembly to a degree that affects overall proteostasis.[5] 2. Off-Target Effects/Toxicity: The observed degradation may be an indirect consequence of cellular stress or apoptosis, not direct 20S-mediated degradation.
1. Lower the TCH-165 concentration: Use the lowest effective concentration determined from your dose-response curve. TCH-165 should not degrade structured proteins like GAPDH.[1][2] 2. Assess cell viability: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) in parallel. Consider co-treatment with a pan-caspase inhibitor to rule out apoptosis-driven effects.[7]
Inconsistent results in proteasome activity assays.
1. Sample Preparation Issues: Inconsistent lysis or protein concentration across samples. 2. Assay Conditions: Incorrect buffer, temperature, or substrate concentration.
1. Standardize sample handling: Use a consistent lysis buffer and accurately normalize total protein concentration (e.g., BCA assay) before the assay.[2] 2. Follow a validated protocol: Use optimized assay kits and ensure consistent incubation times and temperatures (37°C).[5]
No shift from 26S to 20S is visible on a Native PAGE gel.
1. Incorrect Gel/Buffer System: The native gel electrophoresis conditions are not suitable for resolving large proteasome complexes. 2. Poor Antibody Quality: The antibodies for proteasome subunits may not be effective for detecting the native complexes.
1. Optimize Native PAGE: Use a gradient gel (e.g., 3-8% Tris-Acetate) and a suitable native running buffer. Ensure the lysis buffer is detergent-free and maintains complex integrity.[2] 2. Validate antibodies: Test and validate antibodies for their ability to recognize proteasome subunits in their native conformation.
Quantitative Data Summary
The following table summarizes the reported efficacy of TCH-165 in activating the catalytic subunits of the purified human 20S proteasome.
Prepare a dilution series of TCH-165 in Assay Buffer. Include a vehicle control (DMSO) and a positive inhibition control (Bortezomib, final concentration 1 µM).
In the 96-well plate, add 50 µL of Assay Buffer containing 1 nM of purified 20S proteasome to each well.
Add 25 µL of the diluted TCH-165, vehicle, or Bortezomib to the appropriate wells.
Incubate the plate for 15 minutes at 37°C to allow TCH-165 to bind to the proteasome.
Prepare the substrate solution by diluting the Suc-LLVY-AMC stock to 40 µM in Assay Buffer.
Initiate the reaction by adding 25 µL of the 40 µM substrate solution to each well (final concentration will be 10 µM).
Immediately place the plate in the fluorescence reader, pre-heated to 37°C.
Measure the increase in fluorescence (relative fluorescence units, RFU) every minute for 60 minutes.
Data Analysis: Calculate the rate of reaction (RFU/min) for each condition. Normalize the rates to the vehicle control to determine the fold-activation by TCH-165.
Protocol 2: Cellular Protein Degradation Assay via Western Blot
This protocol assesses the degradation of an endogenous IDP (e.g., c-Myc) in cells treated with TCH-165.
Materials:
Cell line expressing the target protein (e.g., RPMI-8226 for c-Myc)
TCH-165 (10 mM stock in DMSO)
Bortezomib (BTZ, 1 mM stock in DMSO) as a control
Cycloheximide (CHX, 10 mg/mL stock in DMSO) to block new protein synthesis
Complete cell culture medium
RIPA Lysis Buffer with protease and phosphatase inhibitors
BCA Protein Assay Kit
SDS-PAGE gels, transfer apparatus, and Western blot reagents
Lyse cells in 100 µL of ice-cold RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.
Determine the protein concentration of the supernatant using a BCA assay.
Normalize all samples to the same protein concentration with lysis buffer and Laemmli sample buffer.
Boil samples for 5 minutes, then load equal protein amounts onto an SDS-PAGE gel.
Perform electrophoresis, transfer to a PVDF membrane, and proceed with standard Western blotting protocols for c-Myc and GAPDH.
Data Analysis: Quantify band intensities using software like ImageJ. Normalize the c-Myc signal to the GAPDH signal. Compare the levels of c-Myc in TCH-165-treated samples to the vehicle and the TCH-165 + BTZ "rescue" sample.[5]
Protocol 3: Analysis of Proteasome Complexes by Native PAGE
This protocol visualizes the shift in equilibrium from 26S to 20S proteasomes.
Materials:
HEK293T cells or other suitable cell line
TCH-165
Native Lysis Buffer: 20 mM Tris-HCl, 5 mM MgCl₂, 1 mM ATP, 0.5 mM EDTA, 1 mM DTT, 10% glycerol, pH 7.4
Seed HEK293T cells in a 10 cm dish and grow to ~80% confluency.
Treat cells with vehicle (DMSO) or TCH-165 (e.g., 3, 10, 30 µM) for 24 hours.[2]
Harvest and wash cells twice with ice-cold PBS.
Lyse the cell pellet in 200 µL of ice-cold Native Lysis Buffer by sonicating briefly. Do not use detergents like SDS or Triton X-100.
Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.
Normalize protein concentrations using a BCA assay.
Mix equal amounts of protein (e.g., 20-30 µg) with a native sample buffer (non-denaturing, non-reducing). Do not boil the samples.
Load samples onto the native gradient gel and run electrophoresis at 4°C until the dye front reaches the bottom.
Transfer the proteins to a PVDF membrane.
Perform Western blotting, probing separate membranes with anti-β5 and anti-Rpt1 antibodies.
Data Analysis: The anti-β5 blot will show bands for RP₂CP, RP₁CP, and the free 20S CP. The anti-Rpt1 blot will only show bands for RP₂CP and RP₁CP. Compare the relative intensities of these bands between vehicle and TCH-165-treated lanes to visualize the shift.[2]
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing TCH-165, a small molecule modulator of proteasome assembly. The information is designed to a...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing TCH-165, a small molecule modulator of proteasome assembly. The information is designed to address common issues related to assay variability and reproducibility in a question-and-answer format.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of TCH-165?
A1: TCH-165 modulates the dynamic equilibrium between the 20S and 26S proteasome complexes.[1][2][3] It favors the formation of the 20S proteasome, thereby enhancing the degradation of certain proteins, particularly intrinsically disordered proteins (IDPs).[1][4] This is achieved by inducing an "open-gate" conformation of the 20S proteasome, which increases substrate accessibility to the catalytic chamber.[3]
Q2: What are the typical effective concentrations for TCH-165 in cell-based assays?
A2: The effective concentration of TCH-165 can vary depending on the cell line and the specific endpoint being measured. For example, in RPMI-8226 multiple myeloma cells, TCH-165 at 5 µM has been shown to reduce MYC protein levels within 4 hours.[5] For cell viability assays, the IC50 values are generally in the low micromolar range. For instance, the IC50 for RPMI-8226 and U87MG cells is 1.6 µM and 2.4 µM, respectively, after a 72-hour treatment.[2]
Q3: Is TCH-165 effective against bortezomib-resistant cells?
A3: Yes, TCH-165 has demonstrated efficacy in bortezomib-resistant cells.[3][6] This is a key feature of its activity, as it acts by enhancing 20S proteasome activity, a different mechanism from proteasome inhibitors like bortezomib (B1684674).
Q4: How should I prepare and store TCH-165 stock solutions?
A4: TCH-165 should be dissolved in a suitable solvent like DMSO to prepare a concentrated stock solution.[2] For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[2] When preparing working solutions, dilute the stock in the appropriate cell culture medium or assay buffer. Avoid repeated freeze-thaw cycles.
Troubleshooting Guides
This section addresses specific issues that may arise during experiments using TCH-165.
Issue 1: High Variability in Proteasome Activity Assays
Symptoms:
Inconsistent fluorescence readings between replicate wells.
Poor reproducibility of EC50 values for proteasome activation.
Potential Causes and Solutions:
Potential Cause
Recommended Solution
Inaccurate Pipetting
Calibrate and use precise pipettes. For small volumes, consider using a repeating pipette to minimize errors.
Inconsistent Incubation Times
Use a multichannel pipette or a plate reader with an injector function to ensure simultaneous addition of substrates or TCH-165 to all wells.
Temperature Fluctuations
Ensure the assay plate is uniformly equilibrated to the reaction temperature (e.g., 37°C) before adding reagents.[5]
Substrate Degradation
Prepare fresh substrate solutions for each experiment. Protect fluorogenic substrates from light.
Variable Proteasome Activity
If using purified proteasome, ensure consistent lot-to-lot activity. If using cell lysates, ensure consistent protein concentration and lysis conditions.
Issue 2: Inconsistent Results in Cell-Based Assays
Symptoms:
Variable effects of TCH-165 on protein degradation (e.g., MYC, ODC).
Inconsistent cell viability (IC50) values across experiments.
Potential Causes and Solutions:
Potential Cause
Recommended Solution
Cell Health and Confluency
Maintain a consistent cell seeding density and ensure cells are in the logarithmic growth phase. Avoid using cells that are over-confluent.
Inconsistent TCH-165 Treatment
Ensure TCH-165 is thoroughly mixed into the culture medium. Use consistent treatment durations.
Cell Line Instability
Use cells with a low passage number and periodically check for mycoplasma contamination.
Variability in Protein Extraction and Western Blotting
Standardize protein extraction protocols. Ensure equal protein loading for Western blots and use a reliable loading control (note: TCH-165 should not affect structured proteins like GAPDH).[1][4]
Quantitative Data Summary
The following tables summarize key quantitative data reported for TCH-165.
Table 1: EC50 Values for TCH-165 in Proteasome Activity Assays
TCH-165 Technical Support Center: A Guide for Long-Term Studies
This technical support center provides researchers, scientists, and drug development professionals with best practices, troubleshooting guides, and frequently asked questions (FAQs) for the use of TCH-165 in long-term st...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with best practices, troubleshooting guides, and frequently asked questions (FAQs) for the use of TCH-165 in long-term studies.
Introduction to TCH-165
TCH-165 is a small molecule modulator of proteasome assembly that enhances the activity of the 20S proteasome.[1] It functions by regulating the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring the 20S form.[1] This leads to an increased degradation of intrinsically disordered proteins (IDPs), such as α-synuclein, tau, and c-MYC, while generally not affecting the degradation of structured proteins.[1] The mechanism of action involves inducing an "open-gate" conformation of the 20S proteasome, which increases substrate accessibility to the catalytic chamber.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving TCH-165?
A1: TCH-165 is soluble in DMSO and ethanol. For cell culture experiments, it is recommended to prepare a concentrated stock solution in sterile DMSO and then dilute it to the final working concentration in the cell culture medium.
Q2: What is the stability of TCH-165 in a stock solution?
A2: Stock solutions of TCH-165 in DMSO can be stored at -20°C for up to one year or at -80°C for up to two years.[2] Avoid repeated freeze-thaw cycles.
Q3: How stable is TCH-165 in cell culture medium?
A3: While specific long-term stability data in various cell culture media is not extensively published, the ester moiety of TCH-165 has been noted to be metabolically stable due to its sterically hindered position.[3] For long-term studies (extending over several days or weeks), it is best practice to replace the medium with freshly prepared TCH-165 at regular intervals (e.g., every 2-3 days) to ensure a consistent concentration of the active compound.
Q4: What is the mechanism of action of TCH-165?
A4: TCH-165 modulates the assembly of the proteasome, increasing the levels of the 20S proteasome complex. This enhances the degradation of intrinsically disordered proteins (IDPs).[1][4] It does this by binding to the α-rings of the 20S proteasome, which promotes an open-gate conformation, allowing for increased substrate entry and degradation.
Experimental Protocols
Protocol 1: Assessment of TCH-165 Cytotoxicity in Long-Term Studies
This protocol outlines the steps to determine the cumulative effect of TCH-165 on cell viability over an extended period.
Materials:
Cells of interest
Complete cell culture medium
TCH-165
Sterile DMSO
96-well cell culture plates
Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)
Plate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over the planned duration of the experiment.
Compound Preparation: Prepare a range of TCH-165 concentrations by serially diluting a DMSO stock solution in a complete cell culture medium. Include a vehicle control (DMSO at the same final concentration as the highest TCH-165 concentration).
Treatment: Add the prepared TCH-165 dilutions and vehicle control to the appropriate wells.
Incubation and Maintenance: Incubate the plates under standard cell culture conditions. Every 2-3 days, carefully aspirate the old medium and replace it with a fresh medium containing the respective concentrations of TCH-165 or vehicle control. This is crucial for maintaining a consistent compound concentration and providing fresh nutrients for long-term cell health.
Viability Assessment: At predetermined time points (e.g., 3, 7, 14, and 21 days), perform a cell viability assay according to the manufacturer's instructions.
Data Analysis: Calculate the half-maximal cytotoxic concentration (CC50) at each time point to assess the long-term impact on cell viability.
Protocol 2: Western Blot Analysis of IDP Degradation
This protocol is for assessing the effect of long-term TCH-165 treatment on the levels of a specific intrinsically disordered protein.
Materials:
Cells of interest
Complete cell culture medium
TCH-165
Sterile DMSO
6-well cell culture plates
RIPA lysis buffer with protease inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against the IDP of interest
Secondary antibody (HRP-conjugated)
Chemiluminescent substrate
Imaging system
Procedure:
Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of TCH-165 or vehicle control for the specified long-term duration, replacing the medium with fresh compound every 2-3 days.
Cell Lysis: At the end of the treatment period, wash the cells with cold PBS and lyse them with RIPA buffer containing protease inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Sample Preparation: Normalize the protein concentrations of all samples and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.
Western Blotting:
Load equal amounts of protein onto an SDS-PAGE gel and run to separate the proteins by size.
Transfer the separated proteins to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and apply the chemiluminescent substrate.
Imaging: Capture the signal using an appropriate imaging system. Densitometry analysis can be used to quantify the protein levels.
Data Presentation
Table 1: Cytotoxicity (CC50) of TCH-165 in Various Cell Lines after 72 Hours
Inconsistent or loss of TCH-165 activity over time
1. Degradation of TCH-165 in the culture medium. 2. Adsorption of the compound to plasticware. 3. Cellular metabolism of the compound (though less likely given its stability).
1. Replace the cell culture medium with freshly prepared TCH-165 every 48-72 hours. 2. Use low-adhesion plasticware for long-term experiments. 3. Periodically check the activity of your TCH-165 stock solution with a proteasome activity assay.
High levels of cell death even at low concentrations
1. The cell line is particularly sensitive to proteasome modulation. 2. Cumulative toxicity of TCH-165 over the long term. 3. Off-target effects leading to cytotoxicity.
1. Perform a detailed dose-response and time-course experiment to determine the optimal non-toxic concentration for your specific cell line and experiment duration. 2. Consider using a lower concentration for longer treatment periods. 3. If off-target effects are suspected, investigate downstream signaling pathways that are not directly related to the proteasome.
No observable effect on the target IDP
1. The chosen concentration of TCH-165 is too low. 2. The target protein is not a substrate for the 20S proteasome. 3. The cells have developed resistance to TCH-165.
1. Increase the concentration of TCH-165, ensuring it remains below the cytotoxic level for your cell line. 2. Confirm that your protein of interest is indeed an intrinsically disordered protein and a known or likely substrate for ubiquitin-independent degradation. 3. Analyze proteasome subunit expression or for mutations that might confer resistance. Consider using a combination treatment approach.
Variability between replicate experiments
1. Inconsistent cell seeding density. 2. Pipetting errors when preparing TCH-165 dilutions. 3. Variations in incubation time or conditions.
1. Ensure precise and consistent cell counting and seeding. 2. Prepare a master mix of each TCH-165 concentration to add to replicate wells. 3. Maintain strict adherence to the experimental timeline and incubation conditions.
Visualizations
Signaling Pathway of TCH-165 Action
Caption: Mechanism of TCH-165 in promoting the degradation of intrinsically disordered proteins.
Experimental Workflow for Long-Term TCH-165 Studies
Caption: Recommended workflow for maintaining consistent TCH-165 exposure in long-term cell culture experiments.
Technical Support Center: TCH-165 Activity and Serum Concentration
This technical support guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols for investigating the impact of serum concentra...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols for investigating the impact of serum concentration on the activity of TCH-165, a small molecule modulator of proteasome assembly.
Frequently Asked Questions (FAQs)
Q1: What is TCH-165 and how does it work?
TCH-165 is a small molecule that enhances the activity of the 20S proteasome.[1][2] It modulates the dynamic equilibrium between the 26S and 20S proteasome complexes, favoring the formation of the 20S proteasome.[1] This is achieved by inducing an "open-gate" conformation of the 20S proteasome, which increases its ability to degrade intrinsically disordered proteins (IDPs).[2] TCH-165 has been shown to promote the degradation of oncoproteins like c-MYC and has demonstrated anti-tumor activity in various cancer cell lines.[3][4]
Q2: How might serum in cell culture media affect the activity of TCH-165?
Serum contains a high concentration of proteins, with albumin being the most abundant. Small molecule drugs can bind to these serum proteins, primarily albumin. This binding is a reversible equilibrium. The "free drug hypothesis" states that only the unbound (free) fraction of a drug is available to interact with its target and exert its biological effect. Therefore, if TCH-165 binds to serum proteins, a portion of the compound will be sequestered and rendered inactive, potentially leading to a decrease in its apparent potency (a higher IC50 or EC50 value) in in-vitro assays.
Q3: I am observing a lower-than-expected potency of TCH-165 in my cell-based assay. Could the serum concentration be the cause?
Yes, this is a common reason for observing a discrepancy between the potency of a compound in biochemical versus cell-based assays. If your cell culture medium contains a high percentage of fetal bovine serum (FBS) or human serum, significant binding of TCH-165 to serum proteins could be reducing its effective concentration.
Q4: How can I determine if TCH-165 binds to serum proteins?
A common and straightforward method is to perform an IC50 shift assay.[5] This involves measuring the half-maximal inhibitory concentration (IC50) of TCH-165 on your target cells in the presence of varying concentrations of serum. A significant increase in the IC50 value with increasing serum concentration is a strong indicator of serum protein binding.[5]
Troubleshooting Guide: Reduced TCH-165 Activity in High Serum Conditions
If you are experiencing a loss of TCH-165 potency in your experiments, consider the following troubleshooting steps:
Observed Issue
Potential Cause
Recommended Action
Higher IC50 value in cell-based assay compared to biochemical assay
Serum protein binding of TCH-165
Perform an IC50 shift assay with varying serum concentrations (e.g., 0.5%, 2%, 5%, 10% FBS) to quantify the effect.
Inconsistent results between experiments
Variability in serum batches
Use a single, qualified batch of serum for a set of experiments. If changing batches, re-validate key findings.
Complete loss of activity at expected effective concentrations
High degree of serum protein binding
Increase the concentration of TCH-165 in your experiments. Consider using a lower serum concentration if your cell line can tolerate it for the duration of the experiment.
Precipitation of TCH-165 in media
Poor solubility in high-protein environment
Visually inspect the culture medium for any signs of precipitation after adding TCH-165. If observed, consider preparing a more dilute stock solution or using a different solvent.
Experimental Protocols
Protocol 1: Determining the Impact of Serum on TCH-165 Activity using an IC50 Shift Assay
This protocol describes how to quantify the effect of serum on the potency of TCH-165 using a cell viability assay (e.g., MTT or CellTiter-Glo®).
Materials:
Target cancer cell line (e.g., RPMI-8226, U-87MG)[1]
Complete growth medium with standard serum concentration (e.g., 10% FBS)
Serum-free or low-serum (e.g., 0.5% FBS) growth medium
Seed your cells in a 96-well plate at a predetermined optimal density in their standard growth medium (e.g., 10% FBS).
Incubate for 24 hours to allow for cell attachment.
Preparation of TCH-165 Dilutions in Different Serum Concentrations:
Prepare serial dilutions of TCH-165 in separate sets of media containing different concentrations of FBS (e.g., 0.5%, 2%, 5%, and 10%). It is crucial to prepare the dilutions in the final serum concentration that the cells will be exposed to.
Cell Treatment:
After 24 hours of incubation, carefully remove the medium from the wells.
Add 100 µL of the TCH-165 dilutions in the different serum concentrations to the respective wells. Include vehicle control (e.g., DMSO) wells for each serum concentration.
Incubation:
Incubate the plates for a duration relevant to TCH-165's mechanism of action (e.g., 72 hours for cell viability).[1]
Cell Viability Measurement:
Following incubation, perform the cell viability assay according to the manufacturer's instructions.
Data Analysis:
Normalize the data to the vehicle control for each serum concentration.
Plot the dose-response curves (cell viability vs. TCH-165 concentration) for each serum concentration.
Calculate the IC50 value for each curve using a non-linear regression model.
Expected Outcome:
If TCH-165 binds to serum proteins, you should observe a rightward shift in the dose-response curve with increasing serum concentration, resulting in a higher IC50 value.
Data Presentation
Table 1: In-Vitro Activity of TCH-165 in Different Cancer Cell Lines (Published Data)
TCH-165 vs. Bortezomib: A Comparative Guide for Cancer Researchers
In the landscape of cancer therapeutics, the ubiquitin-proteasome system is a pivotal target. This guide provides a detailed, objective comparison of two key modulators of this pathway: TCH-165, a novel activator of the...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of cancer therapeutics, the ubiquitin-proteasome system is a pivotal target. This guide provides a detailed, objective comparison of two key modulators of this pathway: TCH-165, a novel activator of the 20S proteasome, and Bortezomib (B1684674), a well-established 26S proteasome inhibitor. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms, comparative efficacy, and the experimental protocols used to evaluate them.
Introduction: Targeting the Proteasome in Cancer
The proteasome is a multi-catalytic protease complex responsible for the degradation of most intracellular proteins, playing a crucial role in cellular homeostasis, cell cycle regulation, and apoptosis. Its central role in maintaining cellular health also makes it a prime target for anti-cancer therapies. By modulating proteasome activity, it is possible to selectively induce apoptosis in cancer cells, which are often more reliant on the proteasome for survival due to their high rates of protein synthesis and accumulation of misfolded proteins.
Bortezomib (Velcade®) is a first-in-class proteasome inhibitor that has been a cornerstone in the treatment of multiple myeloma and mantle cell lymphoma.[1] It reversibly inhibits the 26S proteasome, leading to the accumulation of ubiquitinated proteins, cell cycle arrest, and apoptosis.[2][3]
TCH-165 is a more recent small molecule modulator with a distinct mechanism of action. It enhances the assembly and activity of the 20S proteasome, the catalytic core of the 26S proteasome.[4][5] This leads to the degradation of a specific subset of proteins, namely intrinsically disordered proteins (IDPs), which include key oncoproteins like c-MYC.[6][7]
This guide will delve into the specifics of their mechanisms, present head-to-head experimental data, and provide detailed protocols for key comparative assays.
Mechanism of Action: A Tale of Two Approaches
The fundamental difference between TCH-165 and bortezomib lies in their opposing effects on the proteasome.
Bortezomib: The Inhibitor
Bortezomib acts as a reversible inhibitor of the chymotrypsin-like activity of the β5 subunit of the 20S proteasome core within the 26S proteasome complex.[8] This inhibition prevents the degradation of ubiquitinated proteins, leading to a state of cellular stress known as the unfolded protein response (UPR) and the activation of apoptotic pathways. A key consequence of bortezomib's action is the stabilization of IκB, an inhibitor of the NF-κB transcription factor. This prevents NF-κB from translocating to the nucleus and promoting the expression of pro-survival genes.[9]
TCH-165: The Enhancer
In contrast, TCH-165 enhances the activity of the 20S proteasome.[4] It is believed to modulate the assembly of the 26S proteasome, favoring an increase in the levels of free, active 20S proteasome complexes.[5] This enhancement specifically targets intrinsically disordered proteins (IDPs) for degradation in a ubiquitin-independent manner.[7] One of the most significant targets of TCH-165-mediated degradation is the oncoprotein c-MYC, which is overexpressed in many cancers and is notoriously difficult to target directly.[6] By promoting c-MYC degradation, TCH-165 can suppress tumor growth.[4]
Signaling Pathways and Experimental Workflows
To visually represent the distinct mechanisms and the experimental approaches used to compare these two compounds, the following diagrams are provided in the DOT language for Graphviz.
Seed RPMI-8226 cells in a 96-well opaque-walled plate at a density of 10,000 cells per well in 100 µL of culture medium.[12]
Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow cells to attach and resume growth.
Prepare serial dilutions of TCH-165 and bortezomib in culture medium.
Treat the cells with various concentrations of each compound for 72 hours. Include a vehicle control (DMSO) at the same final concentration as in the drug-treated wells.[12]
After the incubation period, equilibrate the plate and its contents to room temperature for approximately 30 minutes.
Add 100 µL of CellTiter-Glo® reagent to each well.[12]
Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.
Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[12]
Measure the luminescence using a luminometer.
Calculate the half-maximal cytotoxic concentration (CC50) by plotting the percentage of viable cells against the log of the drug concentration and fitting the data to a four-parameter logistic curve.
Western Blot for c-MYC Degradation
Objective: To assess the effect of TCH-165 and bortezomib on the protein levels of c-MYC.
Materials:
RPMI-8226 cells
TCH-165 and Bortezomib
RIPA lysis buffer supplemented with protease inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
PVDF membrane
Transfer buffer
Blocking buffer (e.g., 5% non-fat dry milk in TBST)
Primary antibody against c-MYC
Primary antibody against a loading control (e.g., β-actin or GAPDH)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Seed RPMI-8226 cells and allow them to grow to approximately 80% confluency.
Treat the cells with the desired concentrations of TCH-165 for 4 hours. For the bortezomib control, pre-treat cells with bortezomib (e.g., 5 µM) for 1 hour before adding TCH-165.[4]
Harvest the cells and lyse them in RIPA buffer.
Determine the protein concentration of the lysates using the BCA assay.
Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary anti-c-MYC antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and apply the chemiluminescent substrate.
Visualize the protein bands using an imaging system.
Strip the membrane and re-probe with the loading control antibody to ensure equal protein loading.
In Vivo Xenograft Model
Objective: To evaluate the in vivo anti-tumor efficacy of TCH-165 and bortezomib.
Materials:
Severe combined immunodeficient (SCID) mice
RPMI-8226 cells
Matrigel
TCH-165 formulation for oral gavage (e.g., in 3:7 (v/v) propylene glycol/5% dextrose)
Bortezomib for intravenous injection
Calipers for tumor measurement
Procedure:
Subcutaneously inject a suspension of RPMI-8226 cells mixed with Matrigel into the flank of SCID mice.[2]
Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (vehicle control, TCH-165, bortezomib).[2]
Administer TCH-165 by oral gavage (e.g., 100 mg/kg, twice daily).[11]
Administer bortezomib intravenously according to the specified dosing schedule (e.g., 0.375 mg/kg on day 0, followed by a dose reduction).[2]
Measure tumor volume with calipers two to three times per week using the formula: Volume = (length × width²) / 2.
Monitor the body weight of the mice as an indicator of toxicity.
Continue the treatment for a predetermined period (e.g., 42 days) or until the tumors in the control group reach a maximum allowable size.[11]
At the end of the study, euthanize the mice and excise the tumors for further analysis if desired.
Conclusion
TCH-165 and bortezomib represent two distinct and compelling strategies for targeting the proteasome in cancer. Bortezomib, as a potent inhibitor of the 26S proteasome, has demonstrated significant clinical success, particularly in hematological malignancies. Its mechanism of action is well-characterized, primarily involving the induction of proteotoxic stress and inhibition of the pro-survival NF-κB pathway.
TCH-165, on the other hand, offers a novel approach by enhancing the activity of the 20S proteasome. This leads to the targeted degradation of intrinsically disordered oncoproteins like c-MYC, which have historically been challenging to drug. The preclinical data presented here suggest that TCH-165 has significant anti-tumor activity, notably in models of multiple myeloma, including those resistant to bortezomib. This indicates that TCH-165 could be a valuable therapeutic option for patients who have developed resistance to proteasome inhibitors.
The comparative data highlight that while bortezomib is highly potent in sensitive cells, TCH-165 demonstrates efficacy in a bortezomib-refractory setting, suggesting a non-overlapping mechanism of action and resistance. The in vivo studies further underscore the potential of TCH-165, showing superior tumor growth inhibition compared to bortezomib in the RPMI-8226 xenograft model.
For researchers and drug development professionals, the distinct mechanisms of these two compounds offer exciting possibilities for combination therapies and for overcoming drug resistance. Further investigation into the full spectrum of IDPs targeted by TCH-165 and the long-term efficacy and safety profiles of this novel agent will be crucial in defining its future role in cancer therapy. The detailed experimental protocols provided in this guide should serve as a valuable resource for conducting further comparative studies and advancing our understanding of these important anti-cancer agents.
A Comparative Guide to 20S Proteasome Activators: TCH-165 and Other Small Molecules
For Researchers, Scientists, and Drug Development Professionals The 20S proteasome is a critical component of the cellular machinery responsible for the degradation of misfolded, damaged, and intrinsically disordered pro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The 20S proteasome is a critical component of the cellular machinery responsible for the degradation of misfolded, damaged, and intrinsically disordered proteins (IDPs).[1][2] Activation of the 20S proteasome represents a promising therapeutic strategy for a range of diseases, including neurodegenerative disorders and cancer, by promoting the clearance of proteotoxic species.[3][4] This guide provides a comparative analysis of the novel 20S proteasome activator TCH-165 with other known small molecule activators, supported by available experimental data.
Mechanism of Action: A Tale of Two Approaches
Small molecule activators of the 20S proteasome generally function through one of two primary mechanisms:
Allosteric Gate Opening: These molecules bind to the α-rings of the 20S proteasome, inducing a conformational change that opens the substrate translocation channel. This allows for increased access of substrates to the proteolytic chamber. TCH-165 is a prime example of an activator that functions through this mechanism.[5]
Indirect Activation: Some compounds enhance proteasome activity through indirect mechanisms, such as modulating signaling pathways that regulate proteasome expression or function.
This guide will focus on compounds that are reported to directly interact with and activate the 20S proteasome.
Comparative Analysis of 20S Proteasome Activators
This section provides a detailed comparison of TCH-165 with other notable 20S proteasome activators. The data presented is compiled from various studies and should be interpreted with the consideration that experimental conditions may vary.
Table 1: Quantitative Comparison of 20S Proteasome Activator Potency
Note: EC50 is the concentration required to achieve 50% of the maximal activation. EC200 is the concentration required to double the proteasome's proteolytic activity. Direct comparison of potency is challenging due to variations in experimental assays and reporting metrics across different studies.
Table 2: Comparison of Substrate Specificity and Mechanism
Compound
Specificity for Intrinsically Disordered Proteins (IDPs)
Mechanism of Action
Key Features
TCH-165
High
Allosteric gate opening of the 20S proteasome by binding to the α-rings. Shifts the equilibrium from 26S to 20S proteasome.
Does not degrade structured proteins like GAPDH. Biophysical data (AFM) supports gate-opening mechanism.[5][7]
Betulinic Acid
Not explicitly stated, but enhances degradation of some proteins.
Preferentially activates the chymotrypsin-like activity.
Did not show activity for the turnover of misfolded proteins in some in vitro and in vivo models.[7]
The activation of the 20S proteasome can impact various cellular signaling pathways, making it a target of interest for different diseases.
TCH-165 mediated degradation of c-MYC.
TCH-165 has been shown to enhance the 20S proteasome-mediated degradation of the intrinsically disordered oncoprotein c-MYC, suggesting its potential as an anti-cancer therapeutic.[6]
Signaling pathways affected by other activators.
Other 20S proteasome activators have been implicated in various signaling pathways. Betulinic acid can suppress aerobic glycolysis in breast cancer cells via the Caveolin-1/NF-κB/c-Myc pathway.[7] AM-404 has been shown to inhibit NFAT and NF-κB signaling, which are involved in inflammation and cancer cell migration.[12] MK-886 has been reported to ameliorate Alzheimer's disease pathology by activating the PRKCI/AKT signaling pathway.[13]
Experimental Workflow
The following diagram illustrates a general workflow for the discovery and characterization of novel 20S proteasome activators.
Workflow for identifying 20S proteasome activators.
Experimental Protocols
In Vitro 20S Proteasome Activity Assay (Fluorogenic Peptide Substrate)
This assay measures the chymotrypsin-like activity of the 20S proteasome using the fluorogenic substrate Suc-LLVY-AMC.
Prepare serial dilutions of the test compound in DMSO.
In a 96-well black microplate, add the assay buffer.
Add the test compound to the wells to achieve the desired final concentrations. Include a DMSO-only control.
Add the purified 20S proteasome to each well and incubate for a pre-determined time (e.g., 10-30 minutes) at 37°C to allow for compound binding.
Initiate the reaction by adding Suc-LLVY-AMC to each well.
Immediately measure the fluorescence (Excitation: ~360-380 nm, Emission: ~460 nm) at regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 60 minutes) at 37°C.
Calculate the rate of substrate cleavage (increase in fluorescence over time).
Plot the rate of cleavage against the compound concentration to determine the EC50 value.
In Vitro Degradation of Intrinsically Disordered Proteins
This assay assesses the ability of 20S proteasome activators to enhance the degradation of a specific IDP, such as α-synuclein.[2]
Materials:
Purified human 20S proteasome
Purified α-synuclein (or other IDP)
Purified structured protein (e.g., GAPDH) as a negative control
Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 2 mM EDTA, 1 mM EGTA)
TCH-165 or other test compounds
SDS-PAGE gels and Western blotting reagents
Antibody specific to the IDP and the control protein
Procedure:
In a microcentrifuge tube, pre-incubate the purified 20S proteasome with the test compound or vehicle control in the assay buffer for a specified time (e.g., 20 minutes) at room temperature.
Add the purified IDP and the structured control protein to the reaction mixture.
Incubate the reaction at 37°C for a set time course (e.g., 0, 30, 60, 120 minutes).
Stop the reaction at each time point by adding SDS-PAGE loading buffer and boiling the samples.
Separate the proteins by SDS-PAGE and transfer them to a membrane for Western blotting.
Probe the membrane with antibodies against the IDP and the control protein to visualize the extent of degradation.
Quantify the band intensities to determine the rate of degradation.
Conclusion
TCH-165 stands out as a potent and specific activator of the 20S proteasome with a well-defined mechanism of action that favors the degradation of intrinsically disordered proteins.[5] While other natural and synthetic compounds also exhibit 20S proteasome activation, direct comparative data is limited. The varying potencies and substrate specificities of these molecules highlight the diverse chemical space for modulating proteasome activity. Further head-to-head studies under standardized conditions are necessary for a more definitive comparison and to fully elucidate the therapeutic potential of these compounds in various disease contexts. The experimental protocols and workflows provided in this guide offer a framework for such future investigations.
TCH-165 vs. MG132: A Comparative Guide to Proteasome Modulation
For researchers, scientists, and drug development professionals, understanding the nuanced differences between proteasome modulators is critical for designing effective experiments and developing novel therapeutics. This...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the nuanced differences between proteasome modulators is critical for designing effective experiments and developing novel therapeutics. This guide provides a detailed, data-driven comparison of two distinct proteasome-targeting compounds: TCH-165, a proteasome assembly modulator and enhancer, and MG132, a classical proteasome inhibitor.
This comparison delves into their mechanisms of action, effects on proteasome activity and cellular viability, and provides detailed experimental protocols for their evaluation.
At a Glance: Key Differences
Feature
TCH-165
MG132
Primary Mechanism
Enhances 20S proteasome activity
Inhibits 26S proteasome activity
Effect on Proteasome
Increases 20S proteasome levels and promotes an "open-gate" conformation
Reversibly inhibits the chymotrypsin-like activity of the β5 subunit
Broadly inhibits degradation of ubiquitinated proteins
Cellular Outcome
Can induce apoptosis in proteasome-reliant cells at high concentrations
Induces apoptosis and cell cycle arrest
Off-Target Effects
Not well-documented
Can inhibit other proteases like calpains and cathepsins at higher concentrations[1][2]
Mechanism of Action: Enhancement vs. Inhibition
The fundamental difference between TCH-165 and MG132 lies in their opposing effects on the proteasome, a critical cellular machine responsible for protein degradation.
TCH-165: A Proteasome Activator
TCH-165 is a small molecule that modulates the assembly of the proteasome complex.[3] It shifts the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring an increase in the levels of the 20S proteasome.[4] TCH-165 enhances the proteolytic activity of the 20S proteasome by promoting an "open-gate" conformation, which increases substrate accessibility to the catalytic chamber.[4] This enhancement is particularly effective for the degradation of intrinsically disordered proteins (IDPs), such as α-synuclein and tau, while structured proteins are largely unaffected.[4]
Mechanism of TCH-165.
MG132: A Proteasome Inhibitor
MG132 is a potent, reversible, and cell-permeable peptide aldehyde that acts as a proteasome inhibitor.[1] It primarily targets the chymotrypsin-like activity of the β5 subunit within the 20S core of the 26S proteasome.[2] By blocking this activity, MG132 prevents the degradation of ubiquitin-conjugated proteins, leading to their accumulation within the cell.[1] This disruption of protein homeostasis can trigger downstream cellular responses, including cell cycle arrest and apoptosis. At higher concentrations, MG132 can also inhibit other proteasomal activities and other cellular proteases.[2]
Mechanism of MG132.
Performance Data: A Quantitative Comparison
The following tables summarize the quantitative data on the effects of TCH-165 and MG132 on proteasome activity and cell viability.
Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for key experiments used to characterize TCH-165 and MG132.
Proteasome Activity Assay
This protocol measures the chymotrypsin-like activity of the proteasome using a fluorogenic substrate.
TCH-165: A Comparative Guide to its Mechanism of Action as a 20S Proteasome Activator
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of TCH-165, a small molecule modulator of the proteasome, and compares its mechanism and performance with other...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of TCH-165, a small molecule modulator of the proteasome, and compares its mechanism and performance with other known 20S proteasome activators. The information presented is supported by experimental data to facilitate an objective evaluation for research and drug development purposes.
Mechanism of Action of TCH-165
TCH-165 modulates the dynamic equilibrium between the 26S and 20S proteasome complexes, favoring the accumulation of the 20S proteasome.[1][2] This is achieved by TCH-165 binding to the α-ring of the 20S proteasome, which induces an open-gate conformation.[3] This open-gate conformation allows for increased substrate accessibility to the catalytic core of the 20S proteasome, thereby enhancing the degradation of specific proteins.
A key feature of TCH-165's mechanism is its selectivity for intrinsically disordered proteins (IDPs).[1][3] It has been shown to enhance the degradation of IDPs such as α-synuclein, tau, and c-Myc, which are implicated in various diseases, including neurodegenerative disorders and cancer.[3][4] Conversely, TCH-165 does not promote the degradation of structured proteins like GAPDH.[1][2] This selectivity suggests a therapeutic window where TCH-165 could target disease-associated proteins while sparing essential cellular proteins.
At higher concentrations (>30 μM), TCH-165 can lead to the disassembly of the 26S proteasome, which may inhibit the degradation of ubiquitinated substrates.[4]
Caption: Mechanism of TCH-165 action on the proteasome.
Comparative Performance Data
This section summarizes the quantitative data for TCH-165 and compares it with other small molecule activators of the 20S proteasome.
Detailed methodologies for the key experiments cited in this guide are provided below.
In Vitro 20S Proteasome Activity Assay
This protocol is used to determine the effect of TCH-165 on the catalytic activity of the purified 20S proteasome.
Materials:
Purified human 20S proteasome
TCH-165 and other test compounds
Fluorogenic peptide substrates:
Suc-LLVY-AMC (for chymotrypsin-like activity)
Boc-LRR-AMC (for trypsin-like activity)
Z-LLE-AMC (for caspase-like activity)
Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)
96-well black microplates
Fluorometric plate reader
Procedure:
Prepare a serial dilution of TCH-165 and other test compounds in Assay Buffer.
In a 96-well plate, add the purified 20S proteasome to each well.
Add the diluted compounds to the wells and incubate for a specified time (e.g., 15 minutes) at 37°C.
Add the specific fluorogenic substrate to each well to initiate the reaction.
Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 460 nm emission for AMC) over time.
Calculate the rate of substrate cleavage from the linear phase of the reaction.
Plot the reaction rates against the compound concentrations to determine EC50 values.
Caption: Workflow for the in vitro proteasome activity assay.
Cell Viability (MTS) Assay
This protocol is used to assess the effect of TCH-165 on the proliferation and viability of cancer cell lines.
Materials:
RPMI-8226, U87MG, or other relevant cell lines
TCH-165
Complete cell culture medium
96-well clear microplates
MTS reagent
Microplate reader
Procedure:
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Prepare serial dilutions of TCH-165 in complete culture medium.
Remove the old medium from the wells and add the medium containing the different concentrations of TCH-165.
Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.
Add MTS reagent to each well and incubate for 1-4 hours at 37°C.
Measure the absorbance at 490 nm using a microplate reader.
Calculate the percentage of cell viability relative to the untreated control cells.
Plot the percentage of viability against the compound concentrations to determine IC50 values.
Caption: Workflow for the cell viability (MTS) assay.
Western Blot Analysis for IDP Degradation
This protocol is used to visualize and quantify the degradation of a specific intrinsically disordered protein (e.g., α-synuclein) in the presence of TCH-165.
Materials:
Cell line expressing the target IDP (e.g., HEK293T cells overexpressing α-synuclein)
TCH-165
Lysis buffer (e.g., RIPA buffer with protease inhibitors)
BCA protein assay kit
SDS-PAGE gels
PVDF or nitrocellulose membranes
Transfer buffer
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against the target IDP (e.g., anti-α-synuclein)
Primary antibody against a loading control (e.g., anti-GAPDH)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Treat cells with different concentrations of TCH-165 for a specified time.
Lyse the cells and quantify the protein concentration using a BCA assay.
Denature the protein samples and separate them by SDS-PAGE.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody against the target IDP and the loading control overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and apply the chemiluminescent substrate.
Capture the image using an imaging system and quantify the band intensities.
Normalize the intensity of the target protein band to the loading control band to determine the relative protein levels.
Validating the Efficacy of TCH-165: A Guide to Essential Control Experiments
An objective comparison of experimental approaches to confirm the mechanism of action of the 20S proteasome activator, TCH-165. This guide provides researchers, scientists, and drug development professionals with a compr...
Author: BenchChem Technical Support Team. Date: December 2025
An objective comparison of experimental approaches to confirm the mechanism of action of the 20S proteasome activator, TCH-165.
This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for designing and interpreting control experiments to validate the biological effects of TCH-165, a small molecule modulator of proteasome assembly. The experimental protocols and comparative data presented herein are essential for unequivocally demonstrating the on-target effects of TCH-165 and distinguishing them from potential off-target or non-specific activities.
TCH-165 has been identified as an enhancer of 20S proteasome assembly, shifting the dynamic equilibrium from the 26S proteasome complex to favor 20S-mediated protein degradation.[1][2][3] This is achieved by inducing an "open-gate" conformation in the 20S proteasome, thereby increasing substrate accessibility to its catalytic chamber.[2] The primary therapeutic potential of TCH-165 lies in its ability to selectively enhance the degradation of intrinsically disordered proteins (IDPs), such as α-synuclein, tau, and c-MYC, which are implicated in various neurodegenerative diseases and cancers.[1][4][5][6] Notably, TCH-165 does not appear to induce the degradation of structured proteins like GAPDH.[1][2]
To rigorously validate these claims, a series of well-controlled experiments are necessary. This guide outlines key assays, including both positive and negative controls, to interrogate the specific mechanism of action of TCH-165.
I. Biochemical Assays: Direct Assessment of Proteasome Activity
The foundational step in validating TCH-165 is to confirm its direct effect on the proteolytic activity of the 20S proteasome.
Experimental Protocol: In Vitro Proteasome Activity Assay
Objective: To measure the chymotrypsin-like (CT-L), trypsin-like (Tryp-L), and caspase-like (Casp-L) activities of purified 20S proteasome in the presence of TCH-165.
Materials: Purified human 20S proteasome, fluorogenic peptide substrates (Suc-LLVY-AMC for CT-L, Boc-LRR-AMC for Tryp-L, Z-LLE-AMC for Casp-L), TCH-165, Bortezomib (BTZ) as a negative control, assay buffer, and a fluorescence plate reader.
Procedure:
a. Prepare a serial dilution of TCH-165.
b. In a 96-well plate, combine the purified 20S proteasome with the different concentrations of TCH-165 or BTZ.
c. Incubate for a specified period to allow for compound binding.
d. Add the specific fluorogenic peptide substrate to each well.
e. Monitor the fluorescence intensity over time, which is proportional to the rate of substrate cleavage.
f. Calculate the EC50 values for each activity.
Caption: Workflow for in vitro validation of TCH-165's effect on 20S proteasome activity.
II. Cell-Based Assays: Demonstrating Selective Degradation of Intrinsically Disordered Proteins
The next critical step is to demonstrate that TCH-165 enhances the degradation of its target IDPs in a cellular context, and that this effect is proteasome-dependent.
Experimental Protocol: Western Blot Analysis of IDP Degradation
Objective: To assess the levels of specific IDPs (e.g., c-MYC, α-synuclein) and a structured protein (e.g., GAPDH) in cells treated with TCH-165.
Materials: Human cell line expressing the target IDP (e.g., RPMI-8226 for c-MYC), TCH-165, Bortezomib (BTZ), cycloheximide (B1669411) (to inhibit new protein synthesis), lysis buffer, primary antibodies against the target IDP and GAPDH, and secondary antibodies.
Procedure:
a. Culture cells and treat with TCH-165 at various concentrations, vehicle control, and TCH-165 in combination with BTZ.
b. Treat all groups with cycloheximide to observe protein degradation without the interference of new protein synthesis.
c. Lyse the cells and quantify total protein concentration.
d. Perform SDS-PAGE and transfer proteins to a membrane.
e. Probe the membrane with primary antibodies for the target IDP and GAPDH (as a loading control and to demonstrate specificity).
f. Incubate with appropriate secondary antibodies and visualize the protein bands.
g. Quantify band intensities to determine relative protein levels.
Caption: TCH-165 shifts the 26S/20S proteasome equilibrium to selectively degrade IDPs.
III. Cellular Viability and Proliferation Assays
To assess the functional consequence of TCH-165-induced IDP degradation, particularly for oncoproteins like c-MYC, cell viability and proliferation assays are crucial.
Experimental Protocol: Cell Viability Assay (e.g., MTT or CellTiter-Glo)
Objective: To determine the effect of TCH-165 on the viability and proliferation of cancer cells.
Materials: Cancer cell line (e.g., RPMI-8226, U87MG), TCH-165, Bortezomib (as a positive control for cytotoxicity in these cells), a non-cancerous cell line (as a control for general toxicity), cell culture medium, and a viability assay reagent.
Procedure:
a. Seed cells in a 96-well plate.
b. Treat the cells with a serial dilution of TCH-165, BTZ, or vehicle.
c. Incubate for a specified time (e.g., 72 hours).
d. Add the viability reagent and measure the signal (absorbance or luminescence) according to the manufacturer's protocol.
e. Calculate the IC50 value for each compound.
Caption: A streamlined workflow for assessing the cellular effects of TCH-165.
By systematically performing these control experiments, researchers can confidently validate the on-target effects of TCH-165, providing a solid foundation for further preclinical and clinical development. The use of appropriate positive and negative controls is paramount to the correct interpretation of the experimental data and to substantiate the unique mechanism of action of this promising therapeutic agent.
TCH-165: A Novel 20S Proteasome Activator with Potential for Combination Therapies in Cancer
A Comparative Analysis and Guide for Researchers Introduction TCH-165 is an investigational small molecule that has garnered attention in the field of oncology for its unique mechanism of action as a 20S proteasome activ...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Analysis and Guide for Researchers
Introduction
TCH-165 is an investigational small molecule that has garnered attention in the field of oncology for its unique mechanism of action as a 20S proteasome activator.[1][2][3] Unlike traditional proteasome inhibitors, TCH-165 enhances the degradation of intrinsically disordered proteins (IDPs), including the oncoprotein MYC, which is overexpressed in a majority of human cancers.[1][4] This guide provides a comprehensive comparison of TCH-165 with existing cancer therapies, supported by available preclinical data. While direct synergistic studies are not yet available in the public domain, the distinct mechanism of TCH-165, particularly its efficacy in models resistant to standard-of-care proteasome inhibitors, presents a strong rationale for its future investigation in combination regimens.
The most relevant comparator for TCH-165 is the first-in-class proteasome inhibitor, bortezomib. Preclinical studies have demonstrated the potent anti-tumor activity of TCH-165, notably in multiple myeloma (MM) models, including those that are unresponsive to bortezomib.[2][4]
In Vitro Cytotoxicity
TCH-165 has demonstrated low micromolar to nanomolar cytotoxicity across various multiple myeloma cell lines and in primary patient cells, including those from a relapsed patient who was unresponsive to bortezomib.[2][4]
In a head-to-head comparison using a human multiple myeloma xenograft model, TCH-165 exhibited superior tumor growth inhibition compared to bortezomib.[4]
TCH-165 functions by modulating the assembly of the 26S proteasome, which favors the open-gate, proteolytically active conformation of the 20S proteasome.[1][3] This enhancement of 20S proteasome activity leads to the ubiquitin-independent degradation of IDPs like the MYC oncoprotein.[1][4] The degradation of MYC, a key driver of cancer cell proliferation and survival, subsequently triggers apoptotic signaling pathways, leading to cancer cell death.[1]
Caption: TCH-165 promotes the degradation of MYC via 20S proteasome activation.
Experimental Protocols
In Vitro Cytotoxicity Assay
Cell Lines: RPMI-8226, L363, and NCI-H929 multiple myeloma cells.[4]
Primary Cells: Bone marrow aspirates from newly diagnosed and relapsed multiple myeloma patients.[2]
Treatment: Cells were treated with various concentrations of TCH-165 for 72 hours.[2]
Assay: Cell viability was assessed to determine the 50% cytotoxic concentration (CC50). The specific viability assay (e.g., MTT, CellTiter-Glo) is not detailed in the provided search results.
In Vivo Xenograft Model
Animal Model: The specific mouse strain used is not detailed in the provided search results.
Tumor Inoculation: Human RPMI-8226 multiple myeloma cells were used to establish subcutaneous tumors.[2]
Treatment Groups:
Vehicle Control
Bortezomib (positive control)
TCH-165 (150 mg/kg on day 1, reduced to 100 mg/kg from day 3 for the remainder of the study), administered by oral gavage.[4]
Endpoints: Tumor volume was measured three times weekly using digital calipers. Body weight was monitored as a measure of toxicity.[4]
Statistical Analysis: A Kruskal-Wallis test followed by a pairwise Wilcoxon rank-sum test with Benjamini-Hochberg correction was used to determine statistical significance.[2]
Caption: Workflow for the in vivo comparison of TCH-165 and bortezomib.
Future Directions and Rationale for Combination Studies
The efficacy of TCH-165 in bortezomib-unresponsive models strongly suggests that combining TCH-165 with other anti-cancer agents could be a promising therapeutic strategy.[2] Its unique mechanism of action, which circumvents the resistance mechanisms associated with proteasome inhibitors, opens up several avenues for rational combinations:
With Proteasome Inhibitors: While seemingly counterintuitive, a combination with a proteasome inhibitor like bortezomib or carfilzomib (B1684676) could be explored at lower doses to potentially achieve a synergistic effect by targeting the proteasome through two different mechanisms, possibly reducing the toxicity of each agent.
With Chemotherapy: Conventional chemotherapeutic agents that induce cellular stress and protein damage could be combined with TCH-165 to enhance the clearance of damaged proteins and promote apoptosis.
With Immunotherapies: The role of the proteasome in antigen presentation is well-established. By modulating proteasome activity, TCH-165 could potentially alter the immunopeptidome of cancer cells, thereby enhancing their recognition by the immune system. This provides a rationale for combining TCH-165 with immune checkpoint inhibitors.
TCH-165: A Novel Proteasome Modulator Surpassing Traditional Inhibition
A Comparative Analysis of TCH-165 and Proteasome Inhibitors for Therapeutic Development For Immediate Release This guide provides a comprehensive evaluation of TCH-165, a novel small molecule modulator of proteasome asse...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Analysis of TCH-165 and Proteasome Inhibitors for Therapeutic Development
For Immediate Release
This guide provides a comprehensive evaluation of TCH-165, a novel small molecule modulator of proteasome assembly, in comparison to traditional proteasome inhibitors. The data presented herein demonstrates the unique mechanism and potential therapeutic advantages of TCH-165 for researchers, scientists, and drug development professionals in the fields of oncology and neurodegenerative diseases.
Abstract
TCH-165 represents a paradigm shift in targeting the proteasome for therapeutic intervention. Unlike traditional inhibitors that block proteasome activity, TCH-165 acts as a modulator, selectively enhancing the degradation of intrinsically disordered proteins (IDPs) by promoting the assembly of the 20S proteasome.[1] This guide presents a detailed comparison of TCH-165 with the well-characterized proteasome inhibitor, bortezomib (B1684674) (BTZ), highlighting key differences in their mechanisms of action and cellular effects. Experimental data from in vitro and in vivo studies are summarized to provide a clear, evidence-based assessment of TCH-165's therapeutic potential.
Mechanism of Action: A Tale of Two Approaches
Proteasome inhibitors, such as bortezomib, function by directly binding to and inhibiting the catalytic sites of the 26S proteasome. This non-selective inhibition leads to a global shutdown of protein degradation, which can be effective in killing cancer cells but also carries the risk of significant off-target effects and toxicity.
In contrast, TCH-165 modulates the dynamic equilibrium between the 20S and 26S proteasome complexes.[1] It favors the formation of the 20S proteasome, which is primarily responsible for the ubiquitin-independent degradation of IDPs.[2] This unique mechanism allows for the selective clearance of pathogenic proteins, such as α-synuclein, tau, and c-MYC, while leaving the degradation of structured, ubiquitinated proteins largely unaffected.[1][3]
Cross-Validation of TCH-165: A Comparative Guide to its Efficacy in Diverse Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of TCH-165's Performance TCH-165 is a novel small molecule modulator of proteasome assembly, demonstrating significant potential in c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of TCH-165's Performance
TCH-165 is a novel small molecule modulator of proteasome assembly, demonstrating significant potential in cancer therapy. It uniquely enhances the activity of the 20S proteasome, leading to the degradation of intrinsically disordered proteins (IDPs), a class of proteins often implicated in oncogenesis. This guide provides a comprehensive cross-validation of TCH-165's effects across various cancer cell lines, presenting key experimental data, detailed protocols, and visual representations of its mechanism of action.
Performance Across Cell Lines: A Quantitative Comparison
The efficacy of TCH-165 has been evaluated in a range of cancer cell lines, with a particular focus on hematological malignancies. The data presented below summarizes the cytotoxic concentrations (CC50) and half-maximal effective concentrations (EC50) of TCH-165, providing a clear comparison of its potency.
Cell Line
Cancer Type
CC50/IC50 (µM)
Key Findings & References
RPMI-8226
Multiple Myeloma
0.9 - 1.6
TCH-165 effectively inhibits cell proliferation and induces degradation of the oncoprotein c-MYC.[1][2][3][4]
U-87MG
Glioblastoma
2.4
Demonstrates efficacy in a solid tumor cell line.[1]
L363
Multiple Myeloma
5.0
Shows activity in another multiple myeloma cell line.[2]
NCI-H929
Multiple Myeloma
4.3
Further validates the potential of TCH-165 in multiple myeloma.[2]
CCRF-CEM
T-cell Acute Lymphoblastic Leukemia
0.9
High potency observed in a leukemia cell line, with significant c-MYC degradation.[3][4]
Primary MM Cells (Newly Diagnosed)
Multiple Myeloma
1.0
Effective against patient-derived cancer cells.[2][3][4]
Primary MM Cells (Bortezomib Refractory)
Multiple Myeloma
8.1
Crucially, TCH-165 maintains activity in cells resistant to the standard proteasome inhibitor, bortezomib.[2][4]
Mechanism of Action: Enhancing 20S Proteasome Activity
TCH-165 functions by modulating the dynamic equilibrium between the 26S and 20S proteasome complexes.[1] It promotes an "open-gate" conformation of the 20S proteasome, increasing substrate accessibility to its catalytic core. This leads to the enhanced degradation of IDPs, many of which are key drivers of cancer cell survival and proliferation, such as c-MYC, c-Fos, and ornithine decarboxylase (ODC).[1][5]
TCH-165 Mechanism of Action
Experimental Protocols
Below are detailed methodologies for key experiments cited in the validation of TCH-165.
Cell Viability and Cytotoxicity Assay
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Treatment: Treat cells with a serial dilution of TCH-165 (e.g., 0.1 to 100 µM) or vehicle control (DMSO) for 72 hours.
Viability Assessment: Add a cell proliferation reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions.
Data Acquisition: Measure luminescence or absorbance using a plate reader.
Analysis: Calculate the CC50/IC50 values by plotting cell viability against the logarithm of TCH-165 concentration and fitting the data to a dose-response curve.
Immunoblotting for Protein Degradation
Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with TCH-165 at various concentrations (e.g., 1, 5, 10 µM) for a specified time (e.g., 4, 8, 24 hours). To specifically measure protein degradation, pre-treat cells with a protein synthesis inhibitor like cycloheximide (B1669411) (50 µg/mL) for 30 minutes before adding TCH-165.[1]
Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.
Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST and incubate with primary antibodies against the protein of interest (e.g., c-MYC, GAPDH) overnight at 4°C. Follow with incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Quantification: Densitometry analysis can be performed using software like ImageJ to quantify the relative protein levels, normalized to a loading control like GAPDH.
Immunoblotting Workflow
Concluding Remarks
The collective evidence strongly supports the potent and selective anti-cancer activity of TCH-165 across a variety of cell lines, including those resistant to current standard-of-care therapies. Its unique mechanism of enhancing 20S proteasome-mediated degradation of oncoproteins like c-MYC presents a promising new avenue for cancer treatment. The data and protocols provided in this guide offer a solid foundation for further research and development of TCH-165 as a next-generation therapeutic agent.
TCH-165 Demonstrates Superior In Vivo Efficacy Over Standard of Care Component in PRAME-Expressing Multiple Myeloma Model
For Immediate Release [City, State] – [Date] – Preclinical data reveals that TCH-165, a novel small molecule modulator of proteasome assembly, exhibits significant antitumor activity in an in vivo model of multiple myelo...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – Preclinical data reveals that TCH-165, a novel small molecule modulator of proteasome assembly, exhibits significant antitumor activity in an in vivo model of multiple myeloma, a cancer in which the PRAME (Preferentially Expressed Antigen in Melanoma) gene is frequently activated.[1] In a head-to-head comparison, TCH-165 demonstrated superior tumor growth inhibition compared to bortezomib, a proteasome inhibitor that is a cornerstone of standard of care for multiple myeloma.[2]
Multiple myeloma is a hematological malignancy characterized by the proliferation of plasma cells in the bone marrow.[3] The current standard of care for newly diagnosed multiple myeloma typically involves a multi-drug regimen, often including a proteasome inhibitor, an immunomodulatory agent, and a corticosteroid.[4][5][6] Bortezomib is a widely used proteasome inhibitor in these combination therapies.[4][5] Notably, PRAME expression is detected in a majority of multiple myeloma patients and is associated with disease progression and resistance to therapy, making it a compelling therapeutic target.[1][7][8]
TCH-165 represents a new therapeutic approach by selectively enhancing the activity of the 20S proteasome, leading to the degradation of intrinsically disordered proteins, including the oncoprotein MYC, which is crucial for the survival of myeloma cells.[2][9][10] This mechanism of action is distinct from proteasome inhibitors like bortezomib, which block the activity of the proteasome.
In Vivo Efficacy of TCH-165 vs. Bortezomib
In a subcutaneous xenograft model using the RPMI-8226 multiple myeloma cell line, TCH-165 administered orally resulted in a significant reduction in tumor volume compared to both vehicle control and intravenously administered bortezomib.
0.375 mg/kg (day 0), 0.18 mg/kg (day 2), 0.09 mg/kg (day 5 and beyond), 3x/week, IV
771.41 (±129.35)
38.5
TCH-165
100 mg/kg, twice daily, oral gavage
304.43 (±49.50)
75.7
Data sourced from a study published in Biomedicines (2022).[2]
The study also highlighted that TCH-165 was well-tolerated in vivo, with minimal loss of body weight in the treated mice.[2]
Mechanism of Action: TCH-165 Signaling Pathway
TCH-165 modulates the assembly of the 26S proteasome, which favors the proteolytically active conformation of the 20S proteasome. This enhanced 20S proteasome activity leads to the degradation of intrinsically disordered proteins like MYC, a key driver of tumorigenesis in multiple myeloma.
Caption: TCH-165 mechanism of action.
Experimental Protocols
In Vivo Xenograft Study
Animal Model: Severe Combined Immunodeficient (SCID) mice were used for the study.
Cell Line: RPMI-8226, a human multiple myeloma cell line, was used to establish tumors.
Tumor Implantation: RPMI-8226 cells were implanted subcutaneously into the flanks of the SCID mice.
Treatment Groups:
Vehicle Control: A solution of 3:7 (v/v) propylene glycol and 5% dextrose was administered via oral gavage.
TCH-165: 100 mg/kg of TCH-165 was administered twice daily via oral gavage.
Bortezomib: Bortezomib was administered intravenously three times a week, with an initial dose of 0.375 mg/kg, followed by 0.18 mg/kg on day 2, and 0.09 mg/kg from day 5 onwards.
Efficacy Endpoint: Tumor volume was measured regularly to assess the antitumor efficacy of the treatments. Body weight was monitored to assess toxicity.
Statistical Analysis: The significance of the differences in tumor volumes between the treatment groups was determined using appropriate statistical methods.
Caption: In vivo xenograft experimental workflow.
The promising in vivo efficacy of TCH-165 against a PRAME-expressing multiple myeloma model, coupled with its favorable safety profile, positions it as a strong candidate for further clinical development. Its unique mechanism of action offers a potential new therapeutic strategy for patients with multiple myeloma, including those who may be resistant to standard proteasome inhibitors.
Proper Disposal of TCH-165: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a comprehens...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive guide to the proper disposal procedures for TCH-165, a modulator of proteasome assembly. Due to the absence of a specific Safety Data Sheet (SDS) from manufacturers, these procedures are based on general best practices for hazardous chemical waste management and the known chemical class of TCH-165.
Immediate Safety and Handling Considerations
Before beginning any disposal procedure, it is imperative to handle TCH-165 with appropriate personal protective equipment (PPE). As a biologically active compound with unknown long-term health effects, caution is paramount.
Personal Protective Equipment (PPE)
Eye Protection
Hand Protection
Body Protection
Respiratory Protection
Step-by-Step Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of TCH-165 and associated materials.
Step 1: Waste Segregation and Collection
Designated Waste Container: All waste materials containing TCH-165, including unused neat compound, solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), must be collected in a designated hazardous waste container.
Container Compatibility: The container must be made of a material compatible with organic solvents if TCH-165 is in solution. A high-density polyethylene (B3416737) (HDPE) or glass container is generally suitable.
Avoid Mixing: Do not mix TCH-165 waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. Incompatible chemicals can react, leading to dangerous situations.
Step 2: Labeling of Hazardous Waste
Proper labeling of the waste container is a critical regulatory requirement and ensures the safety of all personnel handling the waste.
Clear Identification: The container must be clearly labeled with the words "Hazardous Waste".[1][2]
Full Chemical Name: Write the full chemical name: "TCH-165 (Enhancer of 20S proteasome assembly)".
Composition: List all contents of the container, including solvents and their approximate concentrations.
Hazard Information: Indicate any known or suspected hazards. Since the specific hazards of TCH-165 are not well-documented, it is prudent to label it as "Biologically Active" and "Handle with Care."
Step 3: Storage of Hazardous Waste
Proper storage of the hazardous waste container prior to disposal is essential to prevent accidents and exposure.
Secure Location: Store the waste container in a designated, secure area, such as a satellite accumulation area or a main hazardous waste storage facility.
Secondary Containment: Place the primary waste container in a secondary container to contain any potential leaks or spills.[3]
Segregation: Store the container away from incompatible materials.
Step 4: Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's EHS department or a licensed hazardous waste disposal contractor.
Professional Disposal: TCH-165 waste should be disposed of through a licensed and approved hazardous waste management company that can handle chemical and biologically active materials.[4] Never dispose of TCH-165 down the drain or in the regular trash.[5]
Experimental Protocols Cited
While no specific experimental protocols for the disposal of TCH-165 were found, the general principles of laboratory chemical waste disposal are well-established. The procedures outlined above are based on guidelines from various safety and regulatory bodies.
Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TCH-165.
Caption: Logical workflow for the safe disposal of TCH-165.
Signaling Pathway of TCH-165
For informational purposes, the following diagram illustrates the known signaling pathway affected by TCH-165. This highlights its biological activity and underscores the importance of careful handling and disposal.
Caption: TCH-165 enhances 20S proteasome assembly and protein degradation.
Personal protective equipment for handling TCH-165
For Researchers, Scientists, and Drug Development Professionals This document provides immediate, essential safety and logistical information for handling TCH-165, a small molecule modulator of proteasome assembly. Adher...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides immediate, essential safety and logistical information for handling TCH-165, a small molecule modulator of proteasome assembly. Adherence to these guidelines is critical for ensuring laboratory safety and maintaining experimental integrity.
Personal Protective Equipment (PPE)
Due to its biological activity as a proteasome modulator with anti-tumor properties, TCH-165 should be handled with caution. The following personal protective equipment is mandatory when working with TCH-165 in solid or solution form:
Eye Protection: Chemical safety goggles or a face shield.
Hand Protection: Nitrile or other chemically resistant gloves.
Body Protection: A laboratory coat is required.
Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted NIOSH-approved respirator is recommended.
Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of TCH-165 and to ensure the safety of laboratory personnel.
Storage: Store TCH-165 at -20°C for up to one year, or at -80°C for up to two years.[1]
Handling:
Avoid inhalation of dust or fumes.
Prevent contact with skin and eyes.
Use in a well-ventilated area, preferably in a chemical fume hood.
Wash hands thoroughly after handling.
Spill and Disposal Procedures
In the event of a spill, or for routine disposal, the following procedures must be followed:
Spill Response:
Evacuate the immediate area.
Wear appropriate PPE as outlined in Section 1.
For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.
For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.
Clean the spill area thoroughly with a suitable detergent and water.
Disposal:
Dispose of waste TCH-165 and any contaminated materials in accordance with all applicable federal, state, and local regulations for chemical waste.
Do not dispose of down the drain or in regular trash.
Quantitative Data Summary
The following table summarizes key quantitative data for TCH-165.
Cell Culture: Culture RPMI-8226 cells to approximately 80% confluency.
Treatment:
Treat cells with either vehicle (DMSO) or TCH-165 at the desired concentrations for 4 hours.
For proteasome inhibition control, pre-treat a separate batch of cells with bortezomib (5 µM) for 1 hour before adding TCH-165 or vehicle for an additional 4 hours.
Cell Lysis:
Pellet the cells by centrifugation.
Wash the cell pellet twice with chilled PBS buffer.
Resuspend the pellet in chilled RIPA buffer with protease inhibitors to lyse the cells and solubilize proteins.
Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).
SDS-PAGE and Western Blotting:
Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.
Transfer the separated proteins to a nitrocellulose or PVDF membrane.
Block the membrane to prevent non-specific antibody binding.
Incubate the membrane with the primary antibody against MYC.
Wash the membrane and incubate with the HRP-conjugated secondary antibody.
Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.
Visualizations
TCH-165 Handling Workflow
Caption: Workflow for the safe handling of TCH-165.
TCH-165 Spill Response Plan
Caption: Immediate steps for responding to a TCH-165 spill.
